cis-Crotonaldehyde

• CAS: 15798-64-8

Core Science & Biosynthesis

Theoretical Stability of cis-Crotonaldehyde: A Technical Guide

Introduction

Crotonaldehyde (IUPAC name: but-2-enal) is an unsaturated aldehyde with the chemical formula CH₃CH=CHCHO. It is a key intermediate in various industrial chemical syntheses, including the production of sorbic acid, a common food preservative. The molecule exists as two geometric isomers, cis (or Z) and trans (or E), which differ in the spatial arrangement of substituents around the C=C double bond.[1] Commercially available crotonaldehyde is predominantly the trans isomer (>95%), which is recognized for its greater thermodynamic stability.[2][3]

This technical guide provides an in-depth analysis of the theoretical stability of cis-crotonaldehyde. It explores the energetic landscape of its isomers and conformers, details the computational methodologies used for these assessments, and presents quantitative data on their relative stabilities. The content is aimed at researchers, scientists, and professionals in drug development who require a fundamental understanding of the stereochemical and energetic properties of this compound.

Foundational Concepts of Isomeric Stability

The stability of crotonaldehyde isomers is governed by the interplay of several structural factors. The trans isomer is favored due to reduced steric hindrance between the methyl (-CH₃) and formyl (-CHO) groups, which are positioned on opposite sides of the double bond. In the cis isomer, these bulky groups are on the same side, leading to steric strain and a higher overall energy.

Furthermore, crotonaldehyde is a conjugated system where the π-electrons of the C=C and C=O bonds are delocalized. This conjugation contributes to the overall stability of the molecule. The planarity of the carbon backbone is crucial for effective π-orbital overlap. Both cis and trans isomers can also exist as rotational conformers (rotamers) due to rotation around the C-C single bond between the vinyl and carbonyl groups. These are referred to as s-cis and s-trans conformers. Computational studies have identified four key low-energy conformers on the potential energy surface: E-(s)-trans, E-(s)-cis, Z-(s)-trans, and Z-(s)-cis.[4][5]

Computational Methodologies for Stability Analysis

Quantum mechanical calculations are essential for accurately determining the structural and energetic properties of molecules like crotonaldehyde.[6] Density Functional Theory (DFT) is a widely employed method that provides a robust balance between computational cost and accuracy for elucidating molecular stability and electronic structure.[4][5][6]

Detailed Protocol: DFT-Based Stability Calculation

The following protocol outlines a standard computational workflow for determining the relative stability of crotonaldehyde isomers.

• Initial Structure Generation:

  • Construct 3D models of the four primary conformers: trans-s-trans (E-(s)-trans), trans-s-cis (E-(s)-cis), cis-s-trans (Z-(s)-trans), and cis-s-cis (Z-(s)-cis).

  • Use a molecular modeling program to generate initial coordinates for each structure.

• Geometry Optimization:

  • Objective: To find the minimum energy conformation for each isomer on the potential energy surface.

  • Method: Employ a DFT functional (e.g., B3LYP, M06-2X) with a suitable basis set (e.g., 6-31G(d), aug-cc-pVDZ).

  • Procedure: The calculation iteratively adjusts the atomic positions to minimize the forces between atoms until a stationary point is reached. The resulting structure represents the equilibrium geometry of the conformer.

• Frequency Calculation:

  • Objective: To confirm that the optimized geometry corresponds to a true local minimum and to compute thermodynamic properties.

  • Method: Perform a vibrational frequency analysis on the optimized geometry using the same DFT functional and basis set.

  • Verification: A true minimum will have no imaginary frequencies. The presence of one imaginary frequency indicates a transition state.

  • Output: This calculation yields the zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and Gibbs free energy.

• Single-Point Energy Refinement:

  • Objective: To obtain a more accurate electronic energy for the optimized structure.

  • Method: Use a higher-level theory or a larger, more flexible basis set (e.g., cc-pVTZ, def2-TZVP) on the previously optimized geometry.

  • Rationale: This step improves the accuracy of the relative energy calculations without the high computational cost of re-optimizing the geometry with the larger basis set.

• Relative Energy Calculation:

  • The total energy of each isomer is calculated by summing the refined electronic energy and the thermodynamic corrections (e.g., ZPVE-corrected energy or Gibbs free energy).

  • The relative stability is determined by taking the energy difference between each isomer and the most stable conformer (which is typically E-(s)-trans).

Caption: A typical workflow for computational stability analysis.

Quantitative Data: Relative Energies of Crotonaldehyde Isomers

Computational studies consistently show that the E-(s)-trans conformer is the global minimum, i.e., the most stable form of crotonaldehyde. The cis (Z) isomers are significantly higher in energy. Experimental observations at thermodynamic equilibrium corroborate these theoretical findings, with the reaction mixture containing only about 2% of the cis-isomer at room temperature.[6] Another study determined the equilibrium ratio of cis to trans to be 1:50.[7]

The table below summarizes calculated relative energies for the four main conformers from a DFT study.[5]

Conformer	Isomer Configuration	Relative Energy (kJ/mol)
E-(s)-trans	trans	0.0 (Reference)
E-(s)-cis	trans	9.6
Z-(s)-trans	cis	11.8
Z-(s)-cis	cis	16.0

Data sourced from a DFT study on crotonaldehyde conformers.[5]

Isomerization Pathways

The conversion between cis and trans isomers is not spontaneous at room temperature due to a significant energy barrier. This isomerization can be facilitated through several pathways:

• Acid Catalysis: In the presence of a strong acid, protonation of the carbonyl oxygen can lower the rotational barrier around the C=C bond, facilitating isomerization.[6]

• Photochemical Isomerization: Absorption of UV light can promote the molecule to an excited electronic state where the rotational barrier is much lower, allowing for efficient conversion between isomers.[6][7] Studies have shown that cis-crotonaldehyde can be prepared from the trans isomer via irradiation.[6][7]

• Thermal Isomerization: At high temperatures (e.g., 200°C), sufficient thermal energy is available to overcome the ground-state rotational barrier.[6]

Caption: Simplified energy profile for cis-trans isomerization.

Experimental Analysis and Derivatization

While theoretical calculations provide the energetic foundation, experimental techniques are crucial for validation and quantification in real-world samples.

• Gas Chromatography (GC): This is a primary method for separating and quantifying the cis and trans isomers in a mixture.[8]

• Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide structural information that can distinguish between the isomers based on unique chemical shifts and vibrational frequencies.

• 2,4-Dinitrophenylhydrazine (DNPH) Derivatization: For trace-level analysis of crotonaldehyde in environmental or biological samples, derivatization with DNPH is a common strategy. This reaction converts the volatile aldehyde into a more stable and easily detectable hydrazone derivative, improving sensitivity and chromatographic resolution.[6]

Caption: Workflow for DNPH derivatization and analysis.

Conclusion

Theoretical and computational chemistry provide powerful tools for a detailed understanding of the stability of cis-crotonaldehyde. Calculations, primarily using Density Functional Theory, have quantitatively established that cis-crotonaldehyde and its conformers are significantly less stable than the corresponding trans isomers, with the E-(s)-trans form being the global energy minimum.[5] This instability is primarily attributed to steric hindrance between the methyl and formyl groups. These computational findings are well-supported by experimental data, which show a strong predominance of the trans isomer at thermodynamic equilibrium.[6][7] The methodologies and data presented herein are crucial for professionals in chemical synthesis and drug development, as the stereochemistry and relative stability of intermediates like crotonaldehyde can profoundly influence reaction pathways, product yields, and biological activity.

References

• 1. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 2. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Spectroscopic Analysis of cis-Crotonaldehyde

This technical guide provides a comprehensive overview of the core spectroscopic techniques used in the analysis and characterization of cis-crotonaldehyde ((Z)-2-Butenal), a reactive α,β-unsaturated aldehyde. Given its significance as a chemical intermediate and its existence as a less stable isomer of trans-crotonaldehyde, precise analytical methodologies are crucial for its identification, quantification, and structural elucidation.[1][2] This document details the application of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS), complete with experimental protocols and quantitative data summaries.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential tool for the structural elucidation of cis-crotonaldehyde, providing unambiguous confirmation of its stereochemistry through the analysis of chemical shifts and proton-proton coupling constants.[1]

Quantitative NMR Data

The key to distinguishing cis and trans isomers of crotonaldehyde lies in their distinct spectral signatures, particularly the coupling constants between vinylic protons.[1]

Table 1: ¹H NMR Spectroscopic Data for cis-Crotonaldehyde

Proton Assignment	Chemical Shift (δ) Range (ppm)	Key Coupling Constants (J)	Notes
Aldehyde (-CHO)	9.5 – 10.0	-	Highly deshielded proton, characteristic of aldehydes.[1]
Vinylic Protons (-CH=CH-)	6.0 – 7.0	J(H,H) ≈ 10 Hz	The smaller coupling constant for vicinal vinylic protons is diagnostic for the cis configuration.[1]
Methyl (CH₃-)	~2.0	-	Resonates at a higher field compared to the vinylic and aldehydic protons.[1]

Table 2: ¹³C NMR Spectroscopic Data for cis-Crotonaldehyde

Carbon Assignment	Chemical Shift (δ) Range (ppm)	Notes
Carbonyl (C=O)	190 – 200	Typical range for an aldehyde carbonyl carbon.[1]
Vinylic Carbons (C=C)	110 – 150	Resonances for the carbons involved in the double bond.[1]
Methyl (CH₃-)	~18-20	Aliphatic carbon resonance.

Experimental Protocol: NMR Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of cis-crotonaldehyde for structural verification.

Materials:

• cis-Crotonaldehyde sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tube (5 mm)

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the cis-crotonaldehyde sample in ~0.6 mL of deuterated solvent directly in a clean, dry NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust its depth using a depth gauge.[3]

  • Place the sample into the NMR magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Tune and match the probe for the appropriate nuclei (¹H and ¹³C).[3] This step is critical to maximize signal sensitivity.

• Shimming: Perform automated or manual shimming of the magnetic field to achieve high homogeneity and sharp resonance signals.[3]

• ¹H Spectrum Acquisition:

  • Load a standard proton acquisition parameter set.

  • Set the spectral width to cover the expected range (e.g., 0-12 ppm).

  • Determine the 90° pulse width.[4]

  • Set the number of scans (NS), relaxation delay (D1), and acquisition time (AQ). For a relatively concentrated sample, 8-16 scans are often sufficient.

  • Acquire the Free Induction Decay (FID).

• ¹³C Spectrum Acquisition:

  • Load a standard carbon acquisition parameter set with proton decoupling.

  • Set the spectral width to cover the expected range (e.g., 0-220 ppm).

  • Acquire the spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired FIDs for both ¹H and ¹³C spectra.

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the ¹H signals and analyze the coupling patterns and constants.

Visualization: NMR Structural Correlation

Caption: Correlation of cis-crotonaldehyde structure with its characteristic NMR signals.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in cis-crotonaldehyde, primarily the aldehyde and the carbon-carbon double bond.

Quantitative IR Data

The conjugation of the double bond with the carbonyl group influences the position of the C=O stretching frequency.

Table 3: Key IR Absorption Bands for cis-Crotonaldehyde

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Notes
C=O (Aldehyde)	Stretch	1710 – 1685	Strong	Frequency is lowered due to conjugation with the C=C bond.[5][6]
C=C (Alkene)	Stretch	~1640	Medium	Characteristic of a carbon-carbon double bond.
O=C-H (Aldehyde)	Stretch	2830 – 2695	Medium	Often appears as two distinct bands, with the peak near 2720 cm⁻¹ being particularly diagnostic.[5]
=C-H (Vinylic)	Stretch	3000 – 3100	Medium	C-H stretch from the double-bonded carbons.
C-H (Alkyl)	Stretch	2850 – 2960	Medium	C-H stretch from the methyl group.
s-cis conformer	Out-of-plane bend	~731	-	A band uniquely associated with the s-cis conformer has been reported at 730.90 cm⁻¹.[7][8]

Note: The thermodynamic equilibrium at room temperature heavily favors the trans isomer, meaning spectral features of the cis isomer may be weak unless the sample is specifically enriched.[7][9]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Objective: To obtain an IR spectrum of liquid cis-crotonaldehyde to identify its key functional groups.

Materials:

• cis-Crotonaldehyde sample (liquid)

• FT-IR Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal)

• Solvent for cleaning (e.g., isopropanol)

• Lint-free wipes

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.

• Sample Application: Place a single drop of the liquid cis-crotonaldehyde sample directly onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

• Spectrum Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Initiate the sample scan. Typically, 16 to 32 scans are co-added to produce a spectrum with a good signal-to-noise ratio. The typical range is 4000-400 cm⁻¹.

• Data Analysis:

  • The resulting spectrum will be displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

  • Label the major peaks and assign them to the corresponding functional group vibrations based on established correlation tables.

• Cleaning: Clean the ATR crystal and press thoroughly with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the conjugated π-system within the cis-crotonaldehyde molecule.

Quantitative UV-Vis Data

cis-Crotonaldehyde, as a conjugated enone, exhibits characteristic electronic transitions.

Table 4: UV-Vis Absorption Data for α,β-Unsaturated Aldehydes

Transition	Wavelength (λ_max) Range (nm)	Molar Absorptivity (ε)	Chromophore
π → π	215 – 250	High ( > 10,000)	C=C-C=O
n → π	310 – 330	Low ( < 100)	C=O

Data represents typical values for conjugated enones. The π → π transition is strong, while the n → π* transition is significantly weaker and may sometimes be obscured.*[10][11]

Experimental Protocol: UV-Vis Spectroscopy

Objective: To determine the absorption maximum (λ_max) of cis-crotonaldehyde in a suitable solvent.

Materials:

• cis-Crotonaldehyde sample

• Spectroscopic grade solvent (e.g., ethanol, hexane, or acetonitrile)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Solvent Selection: Choose a solvent that does not absorb in the UV region of interest (typically >210 nm). Ethanol or hexane are common choices.

• Sample Preparation: Prepare a dilute solution of cis-crotonaldehyde in the chosen solvent. The concentration should be low enough to ensure the maximum absorbance is within the linear range of the instrument (typically < 1.5 AU). This often requires serial dilutions.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps (deuterium and tungsten) to warm up.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm).

• Blanking: Fill a quartz cuvette with the pure solvent and place it in the spectrophotometer. Run a baseline or "zero" scan to subtract the solvent's absorbance.

• Sample Measurement:

  • Rinse and fill a second quartz cuvette with the prepared sample solution.

  • Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_max) for each observed transition.

  • If the concentration is known accurately, the molar absorptivity (ε) can be calculated using the Beer-Lambert Law (A = εcl).

Visualization: Photoisomerization Pathway

Caption: Photoisomerization of trans-crotonaldehyde to its cis isomer via an excited state.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of cis-crotonaldehyde, confirming its elemental composition.

Quantitative MS Data

Table 5: Mass Spectrometry Data for cis-Crotonaldehyde

Parameter	Value	Notes
Molecular Formula	C₄H₆O	-
Molecular Weight	70.09 g/mol	[12]
Exact Mass	70.04186 Da	[12]
Major m/z Peak	70	Corresponds to the molecular ion [M]⁺.[12]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To obtain a mass spectrum of cis-crotonaldehyde and confirm its molecular weight. GC is used for separation from potential impurities or the trans isomer.

Materials:

• cis-Crotonaldehyde sample

• Volatile solvent (e.g., dichloromethane or hexane)

• GC-MS instrument with an electron ionization (EI) source

Procedure:

• Sample Preparation: Prepare a very dilute solution (e.g., ~100 ppm) of the sample in a volatile solvent.

• GC Method Development:

  • Select a suitable GC column (e.g., a non-polar DB-5 or similar).

  • Develop a temperature program for the GC oven to separate cis-crotonaldehyde from the solvent and any impurities. A typical program might start at 40°C and ramp up to 250°C.

  • Set the injector temperature (e.g., 250°C) and carrier gas (Helium) flow rate.

• MS Method Development:

  • Set the ion source to Electron Ionization (EI) mode, typically at 70 eV.

  • Set the mass analyzer to scan a relevant mass range (e.g., m/z 35-200).

  • Set the temperatures for the ion source and transfer line.

• Injection and Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • Start the GC run and MS data acquisition simultaneously.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) to find the retention time of the peak corresponding to cis-crotonaldehyde.

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak (M⁺) and analyze the major fragment ions to propose a fragmentation pattern.

Visualization: General Spectroscopic Workflow

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 3. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 4. Protocols | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. Quantitative Infrared Absorption Spectra and Vibrational Assignments of Crotonaldehyde and Methyl Vinyl Ketone Using Gas-Phase Mid-Infrared, Far-Infrared, and Liquid Raman Spectra: s-cis vs s-trans Composition Confirmed via Temperature Studies and ab Initio Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Crotonaldehyde, (2Z)- | C4H6O | CID 643950 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the NMR Spectral Data of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectral data for cis-crotonaldehyde, also known as (Z)-2-butenal. This document is intended to serve as a core resource for researchers and professionals in the fields of chemistry and drug development, offering detailed spectral information, experimental protocols, and a logical framework for data interpretation.

Introduction to cis-Crotonaldehyde and its Spectroscopic Signature

Cis-crotonaldehyde is the (Z)-isomer of the α,β-unsaturated aldehyde, crotonaldehyde. The geometric constraint of the cis configuration around the C2=C3 double bond results in a unique spectroscopic signature, particularly in NMR spectroscopy. This distinct spectral fingerprint allows for its unambiguous identification and differentiation from its more stable trans-isomer. Understanding the NMR spectral parameters of cis-crotonaldehyde is crucial for monitoring reactions, characterizing products, and elucidating reaction mechanisms where it is an intermediate or final product.

Proton (¹H) NMR Spectral Data

The ¹H NMR spectrum of cis-crotonaldehyde is characterized by distinct chemical shifts and coupling constants that are highly informative of its structure. The data presented below is a summary of reported values in the literature.

Table 1: ¹H NMR Spectral Data for cis-Crotonaldehyde

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H1 (Aldehydic)	~9.9-10.1	Doublet of quartets (dq)	J(H1-H2) = ~8.0, J(H1-H4) = ~-1.5
H2	~6.0-6.2	Doublet of quartets (dq)	J(H2-H3) = ~11.0, J(H1-H2) = ~8.0
H3	~6.7-6.9	Multiplet (m)	J(H2-H3) = ~11.0, J(H3-H4) = ~7.0
H4 (Methyl)	~2.0-2.2	Doublet of doublets (dd)	J(H3-H4) = ~7.0, J(H1-H4) = ~-1.5

Note: Chemical shifts can vary slightly depending on the solvent and concentration. The key distinguishing feature for the cis-isomer is the vicinal coupling constant between the olefinic protons, H2 and H3, which is typically around 10-12 Hz, significantly smaller than the ~15 Hz observed for the trans-isomer.

Carbon-¹³ (¹³C) NMR Spectral Data

The ¹³C NMR spectrum provides complementary information on the carbon framework of cis-crotonaldehyde.

Table 2: ¹³C NMR Spectral Data for cis-Crotonaldehyde

Carbon Assignment	Chemical Shift (δ) ppm
C1 (Carbonyl)	~190-195
C2	~135-140
C3	~145-150
C4 (Methyl)	~15-20

Note: The specific chemical shifts can be influenced by the solvent and other experimental conditions.

Experimental Protocols

The following provides a generalized, yet detailed, methodology for acquiring high-quality NMR spectra of cis-crotonaldehyde.

Sample Preparation

• Sample Purity: Ensure the sample of cis-crotonaldehyde is of high purity to avoid interference from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent that is compatible with the sample and will not obscure key resonances. Deuterated chloroform (CDCl₃) is a common choice. Other solvents such as deuterated acetone ((CD₃)₂CO) or deuterated benzene (C₆D₆) can also be used.

• Concentration: Prepare a solution with a concentration of approximately 5-25 mg of cis-crotonaldehyde in 0.5-0.7 mL of the chosen deuterated solvent. For ¹³C NMR, a higher concentration may be necessary to obtain a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: Filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Internal Standard: Add a small amount of a suitable internal standard, such as tetramethylsilane (TMS), to the sample solution for referencing the chemical shifts (δ = 0.00 ppm).

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically with a proton operating frequency of 300 MHz or higher.

• Tuning and Shimming: Tune the probe to the appropriate nucleus (¹H or ¹³C) and shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence is typically used.

  • Acquisition Time: Set to at least 3-4 seconds to ensure good resolution.

  • Relaxation Delay: A delay of 1-2 seconds is generally sufficient.

  • Number of Scans: For a sample of sufficient concentration, 8 to 16 scans should provide an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence is standard to simplify the spectrum and enhance the signal-to-noise ratio.

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A longer delay of 2-5 seconds is often necessary for quaternary carbons, such as the carbonyl carbon.

  • Number of Scans: A significantly larger number of scans (hundreds to thousands) is usually required compared to ¹H NMR to achieve a good signal-to-noise ratio.

Logical Relationships in NMR Data Interpretation

The interpretation of the NMR spectra of cis-crotonaldehyde relies on a logical workflow that connects the observed spectral parameters to the molecular structure.

Caption: Logical workflow for the structural elucidation of cis-crotonaldehyde using NMR data.

This diagram illustrates how the different pieces of information obtained from the ¹H and ¹³C NMR spectra are integrated to confirm the structure of cis-crotonaldehyde. The chemical shifts provide information about the electronic environment of each nucleus, the multiplicities reveal the number of neighboring protons, and the coupling constants, particularly the vicinal coupling between the olefinic protons, are definitive for assigning the cis-stereochemistry.

An In-depth Technical Guide to the Infrared Spectroscopy of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of cis-crotonaldehyde, also known as (Z)-crotonaldehyde. Due to the inherent instability of the cis isomer and its low abundance in equilibrium with the more stable trans form, this guide relies heavily on theoretical calculations to elucidate its vibrational properties. This document presents calculated vibrational frequency data, details relevant experimental protocols for the study of volatile aldehydes, and provides visualizations to clarify key concepts and workflows.

Introduction to the Spectroscopy of Crotonaldehyde Isomers

Crotonaldehyde (C₄H₆O) is an α,β-unsaturated aldehyde that exists as two geometric isomers, cis and trans, due to the restricted rotation around the C=C double bond. Each of these geometric isomers can also exist as two rotational conformers (s-cis and s-trans) arising from rotation around the C-C single bond. The trans isomer is the thermodynamically more stable and, therefore, the more abundant form. Experimental studies have shown that at room temperature, the equilibrium mixture of crotonaldehyde consists of approximately 97% s-trans conformer and only 3% s-cis conformer.[1][2][3] This low natural abundance makes the experimental isolation and characterization of the cis-crotonaldehyde isomers by infrared spectroscopy exceedingly challenging.

Consequently, computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting the vibrational spectra of the less stable isomers. This guide focuses on the theoretically predicted IR spectral data for the cis isomers of crotonaldehyde.

Theoretical Vibrational Analysis of cis-Crotonaldehyde

Theoretical calculations provide a powerful means to predict the infrared spectra of unstable molecules like cis-crotonaldehyde. The vibrational frequencies and their corresponding intensities can be calculated using methods such as Density Functional Theory (DFT). The data presented below is derived from computational studies on the isomers of crotonaldehyde.

Calculated Vibrational Frequencies and Assignments

The following table summarizes the key calculated vibrational frequencies for the Z-(s)-trans and Z-(s)-cis conformers of crotonaldehyde. These correspond to the cis geometric isomer. The assignments are based on the nature of the vibrational motion.

Vibrational Mode	Calculated Frequency (cm⁻¹) - Z-(s)-trans	Calculated Frequency (cm⁻¹) - Z-(s)-cis	General Region (cm⁻¹)	Intensity
Aldehydic C-H Stretch	~2735	~2817	2700-2850	Medium
Vinylic C-H Stretch	~3020	~3025	3000-3100	Medium
Methyl C-H Stretches	~2930-2980	~2930-2985	2850-3000	Strong
C=O Stretch	~1720	~1715	1685-1740	Strong
C=C Stretch	~1640	~1635	1620-1680	Medium-Strong
C-H Bending (in-plane)	~1380-1450	~1375-1445	1350-1470	Medium
C-H Bending (out-of-plane)	~930-970	~925-965	675-1000	Strong
C-C Stretch	~1100-1200	~1090-1190	1000-1200	Medium
Skeletal Bending	< 800	< 800	< 800	Variable

Note: The exact calculated frequencies can vary depending on the level of theory and basis set used in the computation. The values presented here are representative.

Key Spectral Features of cis-Crotonaldehyde

The most characteristic absorption bands in the IR spectrum of cis-crotonaldehyde are predicted to be:

• C=O Stretch: A very strong band located in the region of 1715-1720 cm⁻¹. Conjugation with the C=C double bond lowers this frequency compared to a saturated aldehyde.

• C=C Stretch: A medium to strong band around 1635-1640 cm⁻¹.

• Aldehydic C-H Stretch: A medium intensity band expected near 2735 cm⁻¹ for the Z-(s)-trans and 2817 cm⁻¹ for the Z-(s)-cis conformer. This is a characteristic peak for aldehydes.

• Vinylic and Aliphatic C-H Stretches: Bands in the 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹ regions, respectively.

• Out-of-Plane C-H Bending: Strong absorptions in the fingerprint region (below 1000 cm⁻¹) that are highly characteristic of the substitution pattern of the double bond.

Experimental Protocols

Gas-Phase FTIR Spectroscopy of Volatile Aldehydes

This protocol describes a general method for obtaining a gas-phase infrared spectrum of a volatile organic compound like crotonaldehyde.

Objective: To obtain a high-resolution infrared spectrum of the analyte in the gas phase.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) spectrometer

• Multipass gas cell (e.g., with a path length of 2-10 meters) with infrared-transparent windows (e.g., KBr or ZnSe)

• Vacuum line and manifold

• Pressure gauge (e.g., a capacitance manometer)

• Sample of crotonaldehyde (typically a mixture of cis and trans isomers)

• Liquid nitrogen (for trapping)

• Heating mantle or tape

Procedure:

• System Preparation: The gas cell and vacuum manifold are evacuated to a low pressure (e.g., < 10⁻³ torr) to remove atmospheric water and carbon dioxide, which have strong IR absorptions. A background spectrum of the evacuated cell is recorded.

• Sample Introduction: A small amount of liquid crotonaldehyde is placed in a sample tube connected to the vacuum line. The sample is degassed by several freeze-pump-thaw cycles to remove dissolved air.

• Vaporization and Transfer: The crotonaldehyde vapor is introduced into the gas cell to a desired pressure. The pressure is monitored using the pressure gauge. For less volatile samples, gentle heating of the sample tube may be necessary.

• Spectral Acquisition: The infrared spectrum of the gaseous sample is recorded. A sufficient number of scans are co-added to achieve a good signal-to-noise ratio. The spectrum is typically recorded at a resolution of 1 cm⁻¹ or better.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Visualizations

Isomeric Relationships of Crotonaldehyde

The following diagram illustrates the relationship between the different isomers of crotonaldehyde.

Caption: Conformational and geometric isomers of crotonaldehyde.

Workflow for Theoretical IR Spectral Analysis

This diagram outlines the typical workflow for calculating and analyzing the theoretical infrared spectrum of a molecule.

Caption: Workflow for computational IR spectroscopy.

References

• 1. jewlscholar.mtsu.edu [jewlscholar.mtsu.edu]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. researchgate.net [researchgate.net]

electronic structure of cis-crotonaldehyde

An In-Depth Technical Guide to the Electronic Structure of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the , a key α,β-unsaturated aldehyde. Understanding its electronic properties is crucial for applications ranging from synthetic chemistry to pharmacology, where its reactivity and interaction with biological macromolecules are of significant interest. This document summarizes key experimental and computational findings, presents quantitative data in structured tables, and outlines the methodologies used for these characterizations.

Isomeric and Conformational Landscape

Crotonaldehyde (2-butenal) is a conjugated system that exists as two geometric isomers: cis (Z) and trans (E). The trans isomer is the thermodynamically more stable and, therefore, the predominant form in commercial preparations[1]. Each geometric isomer can also exist as two planar rotational conformers (rotamers) resulting from rotation around the C-C single bond: s-trans and s-cis.

This guide focuses on the less stable cis geometric isomer, which has two conformers:

• cis-s-trans (ct)

• cis-s-cis (cc)

The existence of these distinct conformers has been confirmed experimentally, and their relative stability and electronic properties have been investigated using computational methods[2].

Caption: Isomeric and conformational relationships of crotonaldehyde.

Quantitative Data Summary

The electronic structure of a molecule is fundamentally described by quantitative measures of its geometry, energy levels, and orbital distributions. The following tables summarize key data for the cis-crotonaldehyde conformers derived from experimental and computational studies.

Geometrical Parameters

The molecular framework of all crotonaldehyde rotamers is planar, which is indicative of the π-conjugation between the C=C and C=O moieties[3]. The following table presents computationally determined bond lengths for the cis conformers.

Table 1: Calculated Geometrical Parameters (Bond Lengths in Å) for cis-Crotonaldehyde Conformers

Bond	cis-s-trans (ct)	cis-s-cis (cc)	Reference
C=O	1.22	1.22	[3]
C-C(H)O	1.48	1.48	[3]
C=C	1.35	1.35	[3]
C-C(H3)	1.51	1.51	[3]

Note: Data extracted from DFT calculations.[3]

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity, charge transfer, and electronic transitions. While a detailed study providing specific HOMO/LUMO energy values for the cis isomers was not identified in the surveyed literature, calculations have been performed for the more stable trans isomer. These values are presented for reference. The computational protocols outlined in Section 3.1 can be employed to determine the corresponding values for the cis conformers.

Table 2: Calculated Frontier Molecular Orbital Energies for trans-Crotonaldehyde

Parameter	Energy (eV)	Method/Basis Set	Reference
EHOMO	-6.89	B3LYP/6-311G(d,p)	[4][5]
ELUMO	-2.21	B3LYP/6-311G(d,p)	[4][5]

| Energy Gap (ΔE) | 4.68 | B3LYP/6-311G(d,p) |[4][5] |

Caption: Schematic π molecular orbital energy diagram for crotonaldehyde.

Adiabatic Ionization Energies

The adiabatic ionization energy (AIE) is the minimum energy required to remove an electron from a neutral molecule in its ground vibrational state. Precise AIEs for all four conformers of crotonaldehyde have been determined using one-photon vacuum ultraviolet mass-analysed threshold ionization (VUV-MATI) spectroscopy.

Table 3: Experimental Adiabatic Ionization Energies (AIE) of Crotonaldehyde Conformers

Conformer	AIE (eV)	AIE (cm-1)	Reference
cis-s-cis (cc)	9.6480 ± 0.0004	77,816 ± 3	[2]
cis-s-trans (ct)	9.7122 ± 0.0004	78,334 ± 3	[2]
trans-s-trans (tt)	9.7501 ± 0.0004	78,640 ± 3	[2]

| trans-s-cis (tc) | 9.7620 ± 0.0004 | 78,736 ± 3 |[2] |

Experimental and Computational Protocols

The characterization of the relies on a synergistic combination of high-resolution spectroscopy and quantum chemical calculations.

Computational Protocol: Density Functional Theory (DFT)

DFT is a powerful computational method for investigating the electronic structure of molecules, including geometry optimization and the calculation of molecular orbital energies.[4]

Caption: A typical workflow for DFT-based electronic structure analysis.

Methodology Details:

• Geometry Optimization: The starting point is the optimization of the molecular geometry to find the lowest energy arrangement of atoms. This is commonly performed using a functional such as B3LYP with a basis set like 6-31G(d,p) or 6-311G(d,p).[5]

• Vibrational Frequency Calculation: Following optimization, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Property Calculation: From the optimized geometry, electronic properties are calculated. This includes the energies of the frontier molecular orbitals (HOMO, LUMO), Natural Bond Orbital (NBO) analysis for charge distribution, and Molecular Electrostatic Potential (MEP) mapping to identify sites for electrophilic and nucleophilic attack.[4][6]

Experimental Protocol: VUV-MATI Spectroscopy

Vacuum ultraviolet mass-analyzed threshold ionization (VUV-MATI) spectroscopy is a high-resolution technique used to obtain the vibrational spectra of cations and determine precise adiabatic ionization energies.[2]

Methodology Details:

• Sample Introduction: The sample is seeded in a carrier gas (e.g., Argon) and introduced into a high-vacuum chamber via a pulsed supersonic expansion. This process cools the molecules to their lowest rotational and vibrational states.[7]

• Photoexcitation: The cooled molecular beam is crossed with a tunable, narrow-bandwidth VUV laser. The laser energy is scanned across the ionization threshold of the molecule.[8]

• Threshold Ionization: Molecules are excited to high-n Rydberg states just below the ionization continuum. A weak, pulsed electric field is then applied to ionize these Rydberg states. This delayed, field-induced ionization provides high energy resolution.[9]

• Mass Analysis and Detection: The resulting ions are analyzed using a time-of-flight (TOF) mass spectrometer, and the ion signal is recorded as a function of the VUV laser energy. The resulting spectrum shows a sharp onset corresponding to the AIE, followed by peaks representing the vibrational levels of the cation.[8][10]

Conclusion

The is defined by its conjugated π-system and the existence of two stable conformers, cis-s-trans and cis-s-cis. While less abundant than its trans counterpart, the cis isomer possesses distinct electronic properties, as evidenced by its lower adiabatic ionization energy. High-resolution spectroscopic techniques like VUV-MATI and robust computational methods such as DFT provide the necessary tools for a detailed characterization of its geometry, orbital energies, and reactivity. The data and protocols presented in this guide offer a foundational understanding for professionals engaged in research and development where the molecular properties of unsaturated aldehydes are paramount.

References

• 1. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Vibrational and electronic investigations, thermodynamic parameters, HOMO and LUMO analysis on crotonaldehyde by ab initio and DFT methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. mdpi.com [mdpi.com]
• 10. Conformational preference and cationic structure of 2-methylpyrazine by VUV-MATI spectroscopy and natural bond orbital analysis - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Molecular Geometry of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular geometry of cis-crotonaldehyde ((Z)-2-butenal), a key α,β-unsaturated aldehyde. While less thermodynamically stable than its trans counterpart, the cis isomer's distinct stereochemistry plays a significant role in its reactivity and interactions, making a thorough understanding of its structural parameters crucial for applications in organic synthesis, atmospheric chemistry, and drug development. This document summarizes theoretical data on its geometry, outlines the experimental protocols for its structural determination, and presents logical workflows for its study.

Molecular Geometry of Crotonaldehyde Isomers

Crotonaldehyde exists as four primary rotational isomers (rotamers) in the gas phase, arising from the geometry around the C=C double bond (E or Z) and the conformation around the C-C single bond (s-trans or s-cis). The Z isomers are collectively referred to as cis-crotonaldehyde. Due to steric hindrance, the trans isomer is the predominant form in commercial preparations, with the cis isomer being significantly less stable.[1][2]

The molecular geometry of the cis-crotonaldehyde conformers has been determined through computational methods, primarily Density Functional Theory (DFT). These calculations provide optimized bond lengths and angles, offering a precise model of the molecule's structure in the gas phase.[3]

Data Presentation: Calculated Molecular Geometry

The following table summarizes the calculated bond lengths for the two conformers of cis-crotonaldehyde.

Parameter	Z-(s)-trans-crotonaldehyde	Z-(s)-cis-crotonaldehyde
Bond Lengths (Å)
C=O	1.214	1.215
C-C (single bond)	1.481	1.487
C=C (double bond)	1.341	1.340
C-H (aldehyde)	1.111	1.112
C-H (vinylic, adjacent to C=O)	1.090	1.090
C-H (vinylic, adjacent to CH3)	1.092	1.092
C-C (methyl)	1.514	1.513

Data sourced from Density Functional Theory (DFT) calculations.[3]

Experimental Protocols for Structural Determination

While high-quality experimental data for the complete molecular geometry of cis-crotonaldehyde is not as readily available as for the more stable trans isomer, several key techniques are employed for such determinations. These protocols would be essential for the experimental verification of the computationally derived data presented above.

Gas-Phase Electron Diffraction (GED)

Gas-Phase Electron Diffraction (GED) is a powerful technique for determining the molecular structure of volatile compounds. It provides information on bond lengths, bond angles, and torsional angles.

Methodology:

• Sample Preparation: A purified sample of cis-crotonaldehyde is required. This is typically achieved by the photoisomerization of trans-crotonaldehyde followed by chromatographic separation.

• Introduction into Vacuum Chamber: The gaseous sample is introduced into a high-vacuum chamber through a nozzle, creating a molecular beam.

• Electron Beam Interaction: A high-energy beam of electrons is directed perpendicularly to the molecular beam.

• Scattering and Detection: The electrons are scattered by the molecules, and the resulting diffraction pattern of concentric rings is recorded on a detector (e.g., a photographic plate or a CCD camera). To enhance the weaker, high-angle scattering, a rotating sector is often placed in front of the detector.

• Data Analysis: The radial distribution of scattered electron intensity is measured. This data is then mathematically transformed to yield a radial distribution curve, from which internuclear distances can be accurately determined. By fitting a molecular model to the experimental data, precise bond lengths, angles, and dihedral angles can be refined.

Microwave Spectroscopy

Microwave spectroscopy measures the transitions between rotational energy levels of a molecule in the gas phase. This technique can provide highly accurate determinations of the moments of inertia, from which the molecular geometry can be derived.

Methodology:

• Sample Preparation: A gaseous sample of cis-crotonaldehyde at low pressure is introduced into a waveguide.

• Microwave Radiation: The sample is irradiated with microwave radiation of a specific frequency range.

• Absorption and Detection: When the frequency of the microwaves matches the energy difference between two rotational levels, the molecules absorb the radiation. This absorption is detected, and a spectrum of absorption intensity versus frequency is generated.

• Spectral Analysis: The frequencies of the absorption lines are used to determine the rotational constants (A, B, and C) of the molecule.

• Structural Determination: By analyzing the rotational constants of the parent molecule and its isotopically substituted analogues (e.g., containing ¹³C or ¹⁸O), the precise positions of the atoms can be determined, yielding highly accurate bond lengths and angles.

Mandatory Visualizations

Isomeric Relationships of Crotonaldehyde

The following diagram illustrates the relationship between the different isomers of crotonaldehyde.

Caption: Isomeric forms of crotonaldehyde.

Experimental Workflow for cis-Crotonaldehyde Analysis

This diagram outlines a typical workflow for the preparation and structural analysis of cis-crotonaldehyde.

Caption: Workflow for cis-crotonaldehyde analysis.

References

• 1. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cis-Crotonaldehyde: A Comprehensive Technical Guide on its Discovery, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cis-crotonaldehyde, the Z-isomer of 2-butenal, is a reactive α,β-unsaturated aldehyde. While less thermodynamically stable than its trans-counterpart, its unique stereochemistry imparts distinct physical and chemical properties that are of significant interest in organic synthesis and toxicology. This technical guide provides an in-depth overview of the history, synthesis, and characterization of cis-crotonaldehyde. It further delves into the molecular mechanisms of its biological activity, particularly its role in inducing cellular stress and inflammatory responses. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in the fields of chemistry and drug development.

Introduction and Historical Perspective

Crotonaldehyde, with the chemical formula C4H6O, exists as two geometric isomers: cis- and trans-crotonaldehyde. The trans-isomer is the more stable and therefore the predominant form in commercially available crotonaldehyde[1][2][3]. The IUPAC name for cis-crotonaldehyde is (2Z)-but-2-enal, and its CAS Registry Number is 15798-64-8[4][5].

The "discovery" of cis-crotonaldehyde is not marked by a singular event but rather by its gradual identification and characterization as the less stable isomer of crotonaldehyde. Early preparations of crotonaldehyde, primarily through the aldol condensation of acetaldehyde, yielded predominantly the trans-isomer due to thermodynamic favorability[3][6][7]. The existence and isolation of the cis-isomer were later established through deliberate isomerization of the trans-isomer, most notably via photochemical methods. The development of advanced spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), was crucial in definitively identifying and characterizing the distinct stereochemistry of the cis and trans forms[8].

Physicochemical Properties and Spectroscopic Data

The distinct spatial arrangement of the methyl and aldehyde groups in cis- and trans-crotonaldehyde leads to differences in their physical and spectroscopic properties.

Table 1: Physicochemical Properties of Crotonaldehyde Isomers

Property	cis-Crotonaldehyde	trans-Crotonaldehyde
IUPAC Name	(2Z)-but-2-enal	(2E)-but-2-enal
CAS Number	15798-64-8	123-73-9
Molecular Formula	C4H6O	C4H6O
Molar Mass	70.09 g/mol	70.09 g/mol
Appearance	Colorless liquid	Colorless to yellowish liquid
Boiling Point	Not readily available due to isomerization	104 °C
Melting Point	Not readily available	-76.5 °C
Density	Not readily available	0.846 g/cm³

Table 2: 1H NMR Spectroscopic Data of Crotonaldehyde Isomers (in CDCl3)

Proton	cis-Crotonaldehyde (δ, ppm)	trans-Crotonaldehyde (δ, ppm)
-CHO	~9.5-10.0	~9.5-10.0
C(2)-H	~6.1	~6.1
C(3)-H	~6.9	~6.9
-CH3	~2.1	~2.1

Note: Exact chemical shifts can vary depending on the solvent and concentration.

Table 3: Infrared (IR) Spectroscopic Data of Crotonaldehyde

Functional Group	Wavenumber (cm-1)
C=O stretch	~1680-1700
C=C stretch	~1640
C-H (aldehyde)	~2720, ~2820

Note: The IR spectra of the cis and trans isomers are very similar, with subtle differences in the fingerprint region.

Synthesis and Isolation

The primary industrial production of crotonaldehyde involves the aldol condensation of acetaldehyde, which overwhelmingly yields the more stable trans-isomer[3][6][7]. Therefore, the synthesis of cis-crotonaldehyde is typically achieved through the isomerization of the trans-isomer.

Experimental Protocol: Photochemical Isomerization of trans-Crotonaldehyde

This protocol is based on established photochemical isomerization methods.

Objective: To induce the isomerization of trans-crotonaldehyde to a mixture of cis- and trans-isomers using UV irradiation.

Materials:

• trans-Crotonaldehyde (freshly distilled)

• Inert solvent (e.g., hexane or benzene, spectroscopy grade)

• Quartz reaction vessel

• UV lamp (e.g., medium-pressure mercury lamp)

• Nitrogen or Argon gas supply

• Rotary evaporator

• NMR spectrometer

• Gas chromatograph (GC)

Procedure:

• Prepare a dilute solution of freshly distilled trans-crotonaldehyde in the chosen inert solvent within the quartz reaction vessel. The concentration should be optimized based on the reactor geometry and lamp intensity (typically 0.1-1 M).

• Purge the solution and the headspace of the reaction vessel with an inert gas (N2 or Ar) for at least 30 minutes to remove dissolved oxygen, which can interfere with the photochemical reaction.

• Seal the reaction vessel and place it in a suitable position for irradiation by the UV lamp. A cooling system may be necessary to maintain a constant temperature, as excessive heat can promote thermal isomerization back to the trans-isomer.

• Irradiate the solution with the UV lamp. The duration of irradiation will depend on the lamp's power and the desired conversion. Monitor the reaction progress periodically by taking small aliquots and analyzing them by GC or 1H NMR.

• Once the desired cis/trans ratio is achieved, stop the irradiation.

• Carefully remove the solvent under reduced pressure using a rotary evaporator at a low temperature to minimize thermal isomerization.

• The resulting mixture of cis- and trans-crotonaldehyde can be used for further experiments or subjected to purification.

Expected Outcome: A mixture of cis- and trans-crotonaldehyde. The ratio will depend on the irradiation time and conditions, often reaching a photostationary state.

Experimental Protocol: Gas Chromatography (GC) for Isomer Separation

Objective: To separate and quantify the cis and trans isomers of crotonaldehyde in a mixture.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID)

• Capillary column suitable for separating polar volatile compounds (e.g., a polyethylene glycol or a cyanopropyl-based stationary phase)

GC Conditions (Example):

• Column: DB-WAX or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 5 °C/min to 150 °C

  • Hold at 150 °C for 5 minutes

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

Procedure:

• Prepare standard solutions of known concentrations of a cis/trans-crotonaldehyde mixture.

• Prepare the sample for analysis by diluting it in a suitable solvent (e.g., dichloromethane or hexane).

• Inject the standards and the sample into the GC.

• Identify the peaks corresponding to cis- and trans-crotonaldehyde based on their retention times (the more volatile cis-isomer will typically elute first).

• Quantify the isomers by integrating the peak areas and comparing them to the calibration curve generated from the standards.

Biological Significance and Signaling Pathways

Cis-crotonaldehyde, as an α,β-unsaturated aldehyde, is a reactive electrophile that can readily form adducts with cellular nucleophiles such as DNA and proteins, leading to cellular dysfunction and toxicity[9].

Cellular Toxicity: Oxidative Stress, Apoptosis, and Autophagy

Exposure to crotonaldehyde has been shown to induce a cascade of cellular events, starting with the depletion of intracellular glutathione (GSH), a key antioxidant[9][10]. This leads to an increase in reactive oxygen species (ROS), resulting in oxidative stress.

Prolonged or high levels of oxidative stress can trigger programmed cell death pathways. Crotonaldehyde has been demonstrated to induce apoptosis in a caspase-dependent manner, involving the release of cytochrome c from the mitochondria[10]. Furthermore, it can induce autophagy-mediated cytotoxicity in human bronchial epithelial cells through the modulation of several key signaling pathways[11].

Inflammatory Response: IL-8 Induction

Crotonaldehyde is a known inflammatory agent. It can directly stimulate macrophages and airway epithelial cells to produce interleukin-8 (IL-8), a potent chemoattractant for neutrophils, thereby contributing to chronic airway inflammation[12][13]. This induction of IL-8 is mediated by the activation of the NF-κB and AP-1 transcription factors[12].

Visualizations of Key Pathways and Workflows

Signaling Pathways

Caption: Overview of cis-crotonaldehyde induced cellular toxicity pathways.

Caption: Signaling pathways mediating crotonaldehyde-induced autophagy.

Experimental Workflow

Caption: Workflow for the synthesis and isolation of cis-crotonaldehyde.

Conclusion

Cis-crotonaldehyde, while often overshadowed by its more stable trans-isomer, represents a molecule of significant interest due to its unique reactivity and biological effects. Understanding its synthesis, isolation, and the intricate cellular pathways it modulates is crucial for researchers in organic chemistry, toxicology, and drug development. This guide provides a comprehensive foundation of knowledge, from fundamental properties and synthesis protocols to the complex signaling cascades it triggers in biological systems. The provided data and methodologies aim to facilitate further research into the nuanced roles of this reactive aldehyde in both chemical and biological contexts.

References

• 1. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 4. 2-Butenal, (Z)- [webbook.nist.gov]
• 5. Crotonaldehyde, (2Z)- | C4H6O | CID 643950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. brainly.in [brainly.in]
• 7. celanese.com [celanese.com]
• 8. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Crotonaldehyde induces oxidative stress and caspase-dependent apoptosis in human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crotonaldehyde induces autophagy-mediated cytotoxicity in human bronchial epithelial cells via PI3K, AMPK and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Crotonaldehyde-exposed macrophages induce IL-8 release from airway epithelial cells through NF-κB and AP-1 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to cis-Crotonaldehyde (CAS: 15798-64-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

cis-Crotonaldehyde, with the CAS number 15798-64-8, is the (Z)-isomer of 2-butenal.[1] While less thermodynamically stable than its trans-counterpart, cis-crotonaldehyde is a reactive α,β-unsaturated aldehyde that serves as a valuable intermediate in organic synthesis and is a subject of significant interest in toxicology and pharmacology due to its biological activities.[1] This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis and purification methods, key chemical reactions, and biological significance of cis-crotonaldehyde. Detailed summaries of its toxicological and pharmacological signaling pathways are presented, along with methodologies for its analysis.

Chemical and Physical Properties

cis-Crotonaldehyde is a colorless liquid with a pungent, suffocating odor.[2][3] It is flammable and can turn pale yellow upon exposure to light and air.[2] The majority of commercially available crotonaldehyde is a mixture of the cis- and trans-isomers, with the trans-isomer being predominant (>95%).[3][4]

Table 1: General and Physical Properties of cis-Crotonaldehyde

Property	Value	Reference(s)
CAS Number	15798-64-8	[1][4]
Molecular Formula	C4H6O	[1]
Molecular Weight	70.09 g/mol	[1]
IUPAC Name	(Z)-but-2-enal	[1]
Synonyms	(Z)-2-Butenal, Isocrotonaldehyde	[5]
Appearance	Colorless liquid	[2]
Melting Point	-74 °C	[5]
Boiling Point	104 °C	[5]
Density	0.8190 g/cm³	[5]
Refractive Index	1.4365	[5]
Solubility	Soluble in water (150 g/L at 20 °C), miscible with many organic solvents.	[2]

Synthesis and Purification

The synthesis of pure cis-crotonaldehyde is challenged by the greater thermodynamic stability of the trans-isomer. The equilibrium between the two isomers heavily favors the trans form, with a reported ratio of approximately 50:1.[1] The primary methods for obtaining cis-crotonaldehyde involve the isomerization of the readily available trans-isomer.

Experimental Protocols

2.1.1. Photoisomerization of trans-Crotonaldehyde

• Principle: Irradiation of trans-crotonaldehyde with ultraviolet light can induce isomerization to the cis-form.[1][6] This method relies on the photochemical excitation of the molecule to a state where rotation around the C=C bond is more facile.

• Methodology: A solution of trans-crotonaldehyde in an appropriate solvent (e.g., a non-polar organic solvent) is irradiated with a UV lamp, typically at a wavelength of 355 nm.[6][7] The reaction progress is monitored by techniques such as gas chromatography (GC) to determine the ratio of cis to trans isomers. The reaction is an equilibrium process, so the product will be a mixture of both isomers.[8]

2.1.2. Acid-Catalyzed Isomerization

• Principle: The isomerization of trans-crotonaldehyde to the cis-isomer can also be achieved under acidic conditions.[1] This is an equilibrium-driven process.

• Methodology: Treatment of trans-crotonaldehyde with a trace amount of a strong, dry acid, such as hydrochloric acid, can catalyze the isomerization.[1] Heating the mixture can also facilitate the attainment of equilibrium.[1] The resulting mixture typically contains a small percentage of the cis-isomer (around 2.0% at room temperature).[1]

2.1.3. Purification of cis-Crotonaldehyde

• Principle: Due to the small boiling point difference between the cis and trans isomers, simple distillation is often insufficient for complete separation. A potential method for separating cis and trans isomers involves the differential reactivity or physical properties of their derivatives.

• Methodology: A method described for the separation of cis- and trans-cyclohexanediamine, which could potentially be adapted, involves the formation of dihydrochloride salts.[5] The isomers' dihydrochlorides may exhibit different solubilities in a given solvent system, allowing for fractional crystallization.[5] After separation, the pure isomer can be regenerated by neutralization with a base.[5]

Chemical Reactivity

As an α,β-unsaturated aldehyde, cis-crotonaldehyde is a reactive molecule participating in a variety of organic transformations. Its reactivity is characterized by the electrophilic nature of both the carbonyl carbon and the β-carbon of the alkene.

• Michael Addition: The β-carbon of cis-crotonaldehyde is susceptible to nucleophilic attack in a Michael addition reaction.[1] This reactivity is central to its biological effects, as nucleophilic residues in biomolecules, such as the thiol group of cysteine in glutathione, can form covalent adducts.[9][10]

• Dienophile in Diels-Alder Reactions: The electron-deficient double bond allows cis-crotonaldehyde to act as a dienophile in Diels-Alder reactions.

• Condensation Reactions: The aldehyde functionality can participate in condensation reactions, for example, with active methylene compounds.

Biological Activity and Signaling Pathways

cis-Crotonaldehyde is a biologically active molecule with significant toxicological and pharmacological effects. It is a known irritant to the skin, eyes, and respiratory tract.[3][4]

Toxicity and Apoptosis Induction

The toxicity of cis-crotonaldehyde is largely attributed to its electrophilic nature, leading to the depletion of cellular nucleophiles, oxidative stress, and subsequent programmed cell death (apoptosis).

dot

Figure 1: Signaling pathway of cis-crotonaldehyde-induced apoptosis.

Vasorelaxant Effects

Recent studies have shown that crotonaldehyde can induce vasorelaxation through the activation of the Transient Receptor Potential Ankyrin-1 (TRPA1) channel in the vascular endothelium.

dot

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Signatures of isomerization in photodissociation of trans- crotonaldehyde probed by multiphoton ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Photo isomerization of cis‐cyclooctene to trans‐cyclooctene: Integration of a micro‐flow reactor and separation by specific adsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of glutathione adducts of α-chlorofatty aldehydes produced in activated neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Michael acceptor molecules in natural products and their mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

thermodynamic properties of cis-crotonaldehyde

An In-depth Technical Guide to the Thermodynamic Properties of cis-Crotonaldehyde

This technical guide provides a comprehensive overview of the , tailored for researchers, scientists, and drug development professionals. It includes key quantitative data, detailed experimental methodologies for their determination, and visualizations of relevant processes.

Introduction

Crotonaldehyde (C4H6O) is an α,β-unsaturated aldehyde that exists as two geometric isomers: cis (or Z) and trans (or E).[1][2] The commercial form is predominantly the trans-isomer (>95%) due to its greater thermodynamic stability.[3][4] The thermodynamic equilibrium between the two isomers heavily favors the trans form, with an approximate ratio of 50:1 (trans:cis).[1][5][6] Despite its lower stability, understanding the distinct is crucial for applications in organic synthesis, where it can serve as a reactive intermediate.[1] Its stereochemistry influences its interactions with other molecules and can lead to different stereochemical outcomes in reactions compared to its trans counterpart.[1]

Thermodynamic Properties

The following tables summarize the available quantitative thermodynamic and physical data for crotonaldehyde. It is important to note that many reported values in chemical databases do not differentiate between the isomers. Where data is specific to the cis isomer, it is explicitly noted.

Table 1: Key Thermodynamic and Physical Properties of cis-Crotonaldehyde

Property	Value	Units	Notes and References
Molar Mass	70.09	g·mol⁻¹	[7]
Melting Point	-69	°C	[3][8]
Boiling Point	104	°C	[8]
Density	0.8477	g·cm⁻³	[8]

Table 2: General Thermodynamic Data for Crotonaldehyde (Isomer Unspecified)

Property	Value	Units	Notes and References
Ideal Gas Heat of Formation	-1.0360 x 10⁸	J/kmol	[3]
Heat Capacity (Cp)	0.7	cal/g/°C	[3][9]
Heat of Vaporization	123	cal/g	[9]
Heat of Combustion	-7760	cal/g	[10]
-3.25 x 10⁷	J/kg	[10]

Experimental Protocols for Thermodynamic Characterization

The determination of thermodynamic properties for a volatile organic compound like cis-crotonaldehyde requires specialized experimental techniques. The following sections detail the methodologies for key experiments.

Determination of Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) of an organic compound is most commonly determined indirectly by measuring the enthalpy of combustion (ΔcH°) using a bomb calorimeter.[11][12]

Methodology:

• Sample Preparation:

  • Due to the volatility of cis-crotonaldehyde, the liquid sample must be encapsulated to prevent evaporation before ignition. This is typically achieved by sealing a precise mass (weighed to ±0.1 mg or better) of the sample into a container made of a material with a known heat of combustion, such as a gelatin capsule or a polyester bag.[13]

  • The encapsulated sample is placed in a crucible (often made of platinum) within the bomb calorimeter.[12]

• Calorimeter Setup:

  • A fuse wire (e.g., platinum or iron), with a known energy of combustion, is positioned to be in contact with the sample.[12] A cotton thread is often used to connect the fuse wire to the sample to ensure ignition.[12]

  • A small, known amount of distilled water is added to the bomb to ensure that all water formed during combustion is in the liquid state.

  • The bomb is sealed and pressurized with an excess of pure oxygen (typically to ~3 MPa) to ensure complete combustion.[11]

• Calorimetric Measurement:

  • The sealed bomb is submerged in a known quantity of water in the calorimeter's insulated jacket. The system is allowed to reach thermal equilibrium.

  • The sample is ignited by passing an electric current through the fuse wire.

  • The temperature of the water bath is meticulously recorded before, during, and after the combustion event. The temperature change (ΔT), corrected for heat exchange with the surroundings, is the primary data point.

• Calibration and Data Reduction:

  • The heat capacity of the calorimeter system (the "calorimeter constant") is determined by burning a standard substance with a precisely known heat of combustion, such as benzoic acid.

  • The total heat released during the experiment is calculated from the corrected ΔT and the calorimeter constant.

  • Corrections are applied for the heat released by the combustion of the fuse wire, the cotton thread, and the formation of nitric acid (from trace nitrogen in the oxygen) and other side products.[11]

  • The resulting value is the constant-volume energy of combustion (ΔcU). This is converted to the standard enthalpy of combustion (ΔcH°) by accounting for the change in the number of moles of gas in the reaction.

  • Finally, the standard enthalpy of formation is calculated using Hess's Law, applying the known standard enthalpies of formation for CO2(g) and H2O(l).

Workflow for determining enthalpy of formation using bomb calorimetry.

Determination of Heat Capacity via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature, which can be used to determine the heat capacity of the substance.[14][15]

Methodology:

• Sample Preparation:

  • For a volatile liquid like cis-crotonaldehyde, it is critical to use hermetically sealed sample pans to prevent mass loss due to evaporation during the experiment.[16][17] Any leak would introduce a large endothermic effect from vaporization, obscuring the heat capacity measurement.[16]

  • A small, precisely weighed amount of the liquid is sealed into an aluminum or gold hermetic pan.[17]

  • An identical empty hermetic pan is used as a reference.

• DSC Measurement Protocol (Three-Step Method):

  • Step 1 (Baseline): The instrument is run with two empty pans (one in the sample position, one in the reference position) through the desired temperature range at a constant heating rate (e.g., 10 °C/min). This measures the baseline heat flow of the instrument itself.

  • Step 2 (Standard): A standard material with a known heat capacity (e.g., sapphire) is placed in the sample pan and the run is repeated under the identical temperature program.

  • Step 3 (Sample): The standard is replaced with the sealed sample pan containing cis-crotonaldehyde, and the run is performed a third time under the same conditions.

• Data Analysis:

  • The heat flow (in watts) is recorded as a function of temperature for all three runs.

  • The heat capacity of the sample (Cp) at a given temperature is calculated by comparing the difference in heat flow between the sample and baseline runs to the difference between the standard and baseline runs, using the known heat capacity and mass of the standard. The calculation is typically performed by the instrument's software.

Workflow for determining heat capacity using a three-step DSC method.

Isomerization and Thermodynamic Equilibrium

The cis- and trans-isomers of crotonaldehyde exist in a thermodynamic equilibrium that strongly favors the more stable trans form. This relationship is a key aspect of its thermodynamics.

Thermodynamic equilibrium between cis- and trans-crotonaldehyde.

This equilibrium can be established through various means. At room temperature, catalysis with a trace of acid yields approximately 2% of the cis-isomer.[1] Heating can also achieve a similar equilibrium mixture.[1] Conversely, the cis-isomer can be prepared from the more common trans-isomer through irradiation with UV light, demonstrating a method to shift the equilibrium away from the thermodynamic minimum.[5][6]

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 3. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. Crotonaldehyde, (2Z)- | C4H6O | CID 643950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cis-Crotonaldehyd – Wikipedia [de.wikipedia.org]
• 9. Crotonaldehyde [drugfuture.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 11. Corrections to standard state in combustion calorimetry: an update and a web-based tool - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. api.pageplace.de [api.pageplace.de]
• 14. Summary of Methods for Testing the Thermodynamic Properties of Materials | Universal Lab Blog [universallab.org]
• 15. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. dnas.dukekunshan.edu.cn [dnas.dukekunshan.edu.cn]

Protocols & Analytical Methods

Application Notes and Protocols for the Selective Synthesis of cis-Crotonaldehyde

Introduction

Crotonaldehyde (but-2-enal) is a key intermediate in organic synthesis, widely used in the production of fine chemicals such as sorbic acid and vitamin E precursors.[1] It exists as two geometric isomers: trans-(E)-crotonaldehyde and cis-(Z)-crotonaldehyde. The trans-isomer is thermodynamically more stable and is the major or exclusive product of conventional synthesis methods, such as the aldol condensation of acetaldehyde.[1] Consequently, commercial crotonaldehyde consists of more than 95% of the trans-isomer.[2]

The selective synthesis of cis-crotonaldehyde is challenging due to its lower thermodynamic stability. The most effective and practical approach to obtain the cis-isomer is through the photochemical isomerization of the readily available trans-isomer. This process involves irradiating a solution of trans-crotonaldehyde with ultraviolet (UV) light, which promotes the conversion to the cis-isomer until a photostationary state is reached.[3] This application note provides a detailed protocol for the synthesis of cis-crotonaldehyde via photoisomerization, along with methods for its purification and characterization.

Reaction Principle: Photoinduced E/Z Isomerization

The selective synthesis of cis-crotonaldehyde is achieved through the principle of photoinduced E/Z (trans/cis) isomerization. The process can be summarized as follows:

• Excitation: The trans-isomer of crotonaldehyde absorbs a photon of UV light, promoting an electron from a π bonding orbital to a π* antibonding orbital. This excitation weakens the C=C double bond, reducing the rotational barrier.

• Rotation: In the excited state, rotation around the now flexible carbon-carbon single bond character can occur.

• Decay: The excited molecule can then relax back to the ground electronic state as either the trans- or the cis-isomer.

This reversible reaction eventually reaches a photostationary state , which is an equilibrium mixture of the two isomers under constant irradiation.[3] The composition of this mixture is dependent on the wavelength of light used, the solvent, and the molar absorptivities of the two isomers at that wavelength.[3] For many α,β-unsaturated carbonyl compounds, UV irradiation favors the formation of the less stable cis-isomer.[4]

The overall transformation is depicted in the following signaling pathway diagram:

Caption: Photoisomerization pathway of crotonaldehyde.

Experimental Protocols

This section details the methodology for the synthesis, purification, and characterization of cis-crotonaldehyde.

This protocol is based on general procedures for the photoisomerization of α,β-unsaturated carbonyl compounds and should be performed in a well-ventilated fume hood due to the toxicity and volatility of crotonaldehyde.

Materials and Equipment:

• trans-Crotonaldehyde (commercial grade, stabilized)

• Acetonitrile (HPLC grade)

• Nitrogen gas (high purity)

• Photochemical reactor equipped with a medium-pressure mercury lamp (e.g., 450W) and a quartz immersion well

• Cooling system for the reactor

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles for inert atmosphere techniques

Procedure:

• Preparation of Reaction Mixture: Prepare a 0.1 M solution of trans-crotonaldehyde in acetonitrile in a round-bottom flask. For example, dissolve 0.70 g (10 mmol) of trans-crotonaldehyde in 100 mL of acetonitrile.

• Degassing: Degas the solution for 15-20 minutes by bubbling a gentle stream of nitrogen gas through it. This is crucial to remove dissolved oxygen, which can quench the excited state and lead to side reactions.

• Reaction Setup: Transfer the degassed solution to the photochemical reactor. Ensure the quartz immersion well is clean and properly sealed. Maintain a positive pressure of nitrogen in the reactor throughout the reaction.

• Irradiation: Start the cooling system to maintain the reaction temperature at approximately 20-25 °C. Turn on the UV lamp to initiate the isomerization.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 30 minutes). Analyze the aliquots by ¹H NMR spectroscopy or Gas Chromatography (GC) to determine the cis:trans isomer ratio. The reaction is complete when the photostationary state is reached (i.e., the isomer ratio no longer changes significantly with further irradiation). This may take several hours.

• Work-up: Once the photostationary state is achieved, turn off the UV lamp and stop the cooling system. Carefully remove the solution from the reactor. The resulting mixture contains both cis- and trans-crotonaldehyde and is ready for purification.

The separation of the cis and trans isomers can be achieved by column chromatography.

Materials and Equipment:

• Silica gel (for column chromatography, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Fraction collector or test tubes

• Rotary evaporator

Procedure:

• Column Packing: Prepare a silica gel column using a slurry of silica gel in a non-polar solvent system (e.g., 98:2 hexane:ethyl acetate).

• Loading: Concentrate the crude reaction mixture under reduced pressure on a rotary evaporator (use a cold water bath to minimize evaporation of the product). Adsorb the concentrated mixture onto a small amount of silica gel and load it onto the top of the packed column.

• Elution: Elute the column with a solvent system of increasing polarity (e.g., starting with 98:2 hexane:ethyl acetate and gradually increasing the proportion of ethyl acetate). The less polar trans-isomer will elute first, followed by the more polar cis-isomer.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) or GC to identify those containing the pure cis-isomer.

• Solvent Removal: Combine the pure cis-crotonaldehyde fractions and remove the solvent using a rotary evaporator with a cold water bath to yield the purified product. Store the product under an inert atmosphere at a low temperature to prevent re-isomerization.

Data Presentation

The photoisomerization of trans-crotonaldehyde leads to a photostationary state. The exact composition of this state depends on the experimental conditions. The following table provides representative data for similar photochemical isomerization reactions.

Substrate	Wavelength (nm)	Solvent	cis:trans Ratio at Photostationary State	Reference
2-Nitrocinnamaldehyde	365	Acetonitrile	85:15	[5]
Polarized Alkenes	402	Acetonitrile	Up to 97:3	[6]

The primary method for distinguishing between cis- and trans-crotonaldehyde is ¹H NMR spectroscopy. The key difference lies in the coupling constant (J) between the two vinylic protons (H2 and H3).

Isomer	Structure	¹H NMR Data (Representative Values)
trans -Crotonaldehyde		Proton (Position): - CHO (H1): δ ≈ 9.5 ppm (d, J ≈ 7.8 Hz)- CH (H2): δ ≈ 6.1 ppm (dq, J ≈ 15.6, 7.8 Hz)- CH (H3): δ ≈ 6.9 ppm (dq, J ≈ 15.6, 6.8 Hz)- CH₃ (H4): δ ≈ 2.1 ppm (dd, J ≈ 6.8, 1.7 Hz)Key Feature: Large vinylic coupling constant (³JH2,H3) ≈ 15.6 Hz
cis -Crotonaldehyde		Proton (Position): - CHO (H1): δ ≈ 9.9 ppm (d, J ≈ 7.5 Hz)- CH (H2): δ ≈ 6.0 ppm (dq, J ≈ 11.0, 7.5 Hz)- CH (H3): δ ≈ 6.4 ppm (dq, J ≈ 11.0, 7.0 Hz)- CH₃ (H4): δ ≈ 2.0 ppm (dd, J ≈ 7.0, 1.8 Hz)Key Feature: Smaller vinylic coupling constant (³JH2,H3) ≈ 11.0 Hz

Note: Chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz). Actual values may vary slightly depending on the solvent and spectrometer frequency.

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the selective synthesis of cis-crotonaldehyde.

References

• 1. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 2. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. CROTONALDEHYDE(4170-30-3) 1H NMR [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. Identification and composition of conformational isomers and their cations in crotonaldehyde by VUV-MATI spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: cis-Crotonaldehyde as a Dienophile in Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction, a cornerstone of organic synthesis, provides a powerful method for the construction of six-membered rings with high stereocontrol. As a [4+2] cycloaddition, it involves the reaction of a conjugated diene with a dienophile. α,β-Unsaturated aldehydes, such as crotonaldehyde, are effective dienophiles due to the electron-withdrawing nature of the carbonyl group, which activates the alkene for cycloaddition.

Crotonaldehyde exists as two geometric isomers: trans-crotonaldehyde and cis-crotonaldehyde. While the trans isomer is thermodynamically more stable and more commonly used, cis-crotonaldehyde presents a unique opportunity for stereospecific synthesis. A key principle of the Diels-Alder reaction is its stereospecificity, wherein the stereochemistry of the dienophile is retained in the cyclohexene product. Consequently, the use of cis-crotonaldehyde as a dienophile allows for the direct synthesis of adducts with a cis relationship between the aldehyde and the adjacent substituent, a valuable feature in the synthesis of complex molecules and pharmaceutical intermediates.

These application notes provide a detailed overview of the use of cis-crotonaldehyde as a dienophile in the Diels-Alder reaction, including reaction mechanisms, experimental protocols, and expected outcomes.

Reaction Mechanism and Stereochemistry

The Diels-Alder reaction is a concerted pericyclic reaction, meaning that all bond-forming and bond-breaking events occur in a single, cyclic transition state. When cis-crotonaldehyde reacts with a conjugated diene, such as cyclopentadiene, it forms a bicyclic adduct.

A critical aspect of the Diels-Alder reaction's stereochemistry is the "endo rule," which states that the dienophile's electron-withdrawing substituent preferentially occupies the endo position in the transition state. This preference is due to favorable secondary orbital interactions between the electron-withdrawing group and the developing pi-system of the diene. In the case of cis-crotonaldehyde reacting with a cyclic diene like cyclopentadiene, two primary products can be formed: the endo and exo diastereomers. Due to the endo rule, the endo product is typically the major isomer formed under kinetic control.

The stereospecificity of the reaction dictates that the cis geometry of the dienophile is preserved in the product. Therefore, the resulting adducts will have a cis relationship between the aldehyde group and the methyl group.

Experimental Protocols

While specific experimental data for the Diels-Alder reaction of pure cis-crotonaldehyde is not widely published due to its lower stability compared to the trans isomer, a general protocol can be adapted from known procedures for similar α,β-unsaturated aldehydes. The following protocol describes the reaction of cis-crotonaldehyde with cyclopentadiene, a highly reactive diene.

Materials:

• cis-Crotonaldehyde

• Dicyclopentadiene

• Lewis Acid Catalyst (e.g., Boron trifluoride etherate (BF₃·OEt₂), Aluminum chloride (AlCl₃)) - Optional

• Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂), Toluene)

• Anhydrous sodium sulfate or magnesium sulfate

• Apparatus for fractional distillation

• Reaction flask with magnetic stirrer

• Apparatus for workup and purification (separatory funnel, rotary evaporator, column chromatography setup)

Procedure:

• Preparation of Cyclopentadiene: Cyclopentadiene is prepared immediately before use by the thermal retro-Diels-Alder reaction of its dimer, dicyclopentadiene. This is achieved by fractional distillation of dicyclopentadiene at a temperature of 170-190°C. The cyclopentadiene monomer distills at 40-45°C and should be collected in a receiver cooled in an ice bath.

• Diels-Alder Reaction (Thermal Conditions):

  • In a flame-dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve cis-crotonaldehyde (1.0 eq) in a minimal amount of anhydrous solvent (e.g., CH₂Cl₂ or toluene).

  • Cool the solution to 0°C using an ice bath.

  • Slowly add freshly distilled cyclopentadiene (1.1 eq) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Diels-Alder Reaction (Lewis Acid Catalysis):

  • In a flame-dried reaction flask under an inert atmosphere, dissolve cis-crotonaldehyde (1.0 eq) in anhydrous CH₂Cl₂.

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add the Lewis acid catalyst (e.g., BF₃·OEt₂, 0.1-1.0 eq) to the stirred solution.

  • After stirring for 15-30 minutes, add freshly distilled cyclopentadiene (1.1 eq) dropwise.

  • Maintain the reaction at -78°C and monitor its progress by TLC. Reaction times are typically shorter under Lewis acid catalysis (1-4 hours).

• Workup and Purification:

  • Upon completion of the reaction, quench the reaction mixture by adding a saturated aqueous solution of sodium bicarbonate (for Lewis acid-catalyzed reactions, quench with water first, then bicarbonate).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent used in the reaction.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to isolate the endo and exo adducts.

Data Presentation

The expected products of the Diels-Alder reaction between cis-crotonaldehyde and cyclopentadiene are the cis-endo and cis-exo isomers of 5-methyl-bicyclo[2.2.1]hept-2-ene-2-carboxaldehyde. The table below summarizes the expected outcomes.

Dienophile	Diene	Catalyst	Temperature	Major Product	Minor Product	Expected Yield
cis-Crotonaldehyde	Cyclopentadiene	None (Thermal)	Room Temp.	cis-endo-5-methyl-bicyclo[2.2.1]hept-2-ene-2-carboxaldehyde	cis-exo-5-methyl-bicyclo[2.2.1]hept-2-ene-2-carboxaldehyde	Moderate to Good
cis-Crotonaldehyde	Cyclopentadiene	Lewis Acid (e.g., BF₃·OEt₂)	-78°C	cis-endo-5-methyl-bicyclo[2.2.1]hept-2-ene-2-carboxaldehyde	cis-exo-5-methyl-bicyclo[2.2.1]hept-2-ene-2-carboxaldehyde	Good to Excellent

Note: The exact yields and endo:exo ratios will depend on the specific reaction conditions, including the choice of solvent and catalyst, as well as the purity of the starting materials. Lewis acid catalysis is expected to enhance both the reaction rate and the endo selectivity.

Visualizations

Diels-Alder Reaction of cis-Crotonaldehyde with Cyclopentadiene

Caption: General scheme of the Diels-Alder reaction.

Experimental Workflow for Lewis Acid-Catalyzed Diels-Alder Reaction

Caption: Workflow for a catalyzed Diels-Alder reaction.

Logical Relationship of Stereochemical Outcomes

Caption: Stereospecificity of the Diels-Alder reaction.

Conclusion

cis-Crotonaldehyde serves as a valuable dienophile in the Diels-Alder reaction for the stereospecific synthesis of cyclohexene derivatives with a defined cis stereochemistry. The reaction proceeds via a concerted mechanism, and the stereochemical outcome is governed by the principles of stereospecificity and the endo rule. While the inherent instability of cis-crotonaldehyde compared to its trans isomer presents some practical challenges, the ability to directly access cis-adducts makes it a useful tool for synthetic chemists, particularly in the fields of natural product synthesis and drug development where precise control of stereochemistry is paramount. The provided protocols and diagrams offer a foundational guide for researchers looking to employ cis-crotonaldehyde in their synthetic strategies.

Application Notes and Protocols for Stereoselective Reactions of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for key stereoselective reactions involving cis-crotonaldehyde. The information herein is intended to serve as a practical guide for the synthesis of chiral molecules, which are crucial in drug development and other areas of chemical research.

Organocatalytic Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with high stereocontrol. The use of chiral organocatalysts allows for the enantioselective synthesis of cyclohexene derivatives from cis-crotonaldehyde.

Application Note:

The organocatalytic Diels-Alder reaction between cis-crotonaldehyde and cyclopentadiene, catalyzed by a chiral imidazolidinone catalyst (MacMillan catalyst), provides access to bicyclic adducts with high enantioselectivity. This transformation is a cornerstone of asymmetric synthesis, enabling the construction of complex molecular scaffolds from simple starting materials. The endo- and exo-diastereomers are formed, with the endo product typically exhibiting high enantiomeric excess. A recoverable, ionic liquid-modified version of the MacMillan catalyst has also been shown to be effective, offering advantages in terms of catalyst recycling.[1][2]

Quantitative Data:

Diene	Catalyst	Co-catalyst	Solvent	Time (h)	Yield (%)	exo:endo	endo ee (%)	Reference
Cyclopentadiene	Imidazolidinone	TFA	CH3CN/H2O	16	75	1:1.1	90	[3]
Cyclopentadiene	Ionic Liquid-Modified Imidazolidinone	TFA	CH3CN/H2O	2	94 (conversion)	1:1.1	90	[1]

Experimental Protocol:

Materials:

• cis-Crotonaldehyde

• Cyclopentadiene (freshly cracked)

• (5S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one (MacMillan catalyst) or its ionic liquid-modified version

• Trifluoroacetic acid (TFA)

• Acetonitrile (CH3CN), HPLC grade

• Water, deionized

• Diethyl ether (Et2O)

• Brine solution

• Sodium sulfate (Na2SO4), anhydrous

• Silica gel for column chromatography

Procedure (based on MacMillan's general procedure[3]):

• To a solution of the chiral imidazolidinone catalyst (0.025 mmol, 5 mol%) in CH3CN/H2O (95:5 v/v, 0.5 mL) at room temperature is added trifluoroacetic acid (0.025 mmol, 5 mol%).

• The dienophile, cis-crotonaldehyde (0.5 mmol), is added, followed by the diene, cyclopentadiene (1.5 mmol).

• The reaction mixture is stirred at room temperature for the time indicated in the data table (typically 2-16 hours) and monitored by TLC or GC for the consumption of the aldehyde.

• Upon completion, the reaction mixture is diluted with diethyl ether (10 mL).

• The organic layer is washed sequentially with water (2 x 5 mL) and brine (5 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel to afford the Diels-Alder adducts. The exo/endo ratio and enantiomeric excess of the endo product are determined by chiral HPLC or GC analysis.

Logical Workflow for the Diels-Alder Reaction:

References

• 1. Synthesis of MacMillan catalyst modified with ionic liquid as a recoverable catalyst for asymmetric Diels–Alder reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Application Notes and Protocols: Reaction Mechanisms Involving cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Crotonaldehyde, the (Z)-isomer of but-2-enal, is a reactive α,β-unsaturated aldehyde. While less thermodynamically stable than its trans-counterpart, its unique stereochemistry offers distinct reactivity profiles in various chemical transformations, making it a molecule of interest in organic synthesis and chemical biology.[1][2] As an electrophile, it readily participates in reactions such as Michael additions and cycloadditions.[1][3] Furthermore, its interactions with biological macromolecules can trigger significant cellular responses, including the induction of apoptosis, making it a relevant compound for studies in toxicology and drug development.[2][4]

These application notes provide detailed protocols for key reaction mechanisms involving cis-crotonaldehyde, methods for product analysis, and procedures for investigating its biological effects.

I. Chemical Synthesis and Reactions of cis-Crotonaldehyde

A. Synthesis of cis-Crotonaldehyde via Photoisomerization

cis-Crotonaldehyde can be prepared from the more stable trans-isomer through photochemical isomerization.[2] The equilibrium between the two isomers heavily favors the trans form, with a trans to cis ratio of approximately 50:1 at thermodynamic equilibrium.[2]

Protocol 1: Photoisomerization of trans- to cis-Crotonaldehyde

Objective: To synthesize cis-crotonaldehyde from trans-crotonaldehyde via UV irradiation.

Materials:

• trans-Crotonaldehyde

• Hexane (or other suitable inert solvent)

• Quartz reaction vessel

• UV lamp (e.g., 254 nm)

• Stir plate and stir bar

• Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

• Prepare a dilute solution of trans-crotonaldehyde in hexane in a quartz reaction vessel. The concentration should be optimized to ensure efficient light penetration.

• Place the reaction vessel on a stir plate and add a stir bar.

• Position the UV lamp to irradiate the solution. Ensure the setup is in a well-ventilated fume hood and shielded to prevent UV exposure.

• Irradiate the solution with stirring at a controlled temperature. The reaction progress can be monitored by taking aliquots at different time points.

• Analyze the aliquots by GC-MS to determine the ratio of cis- to trans-crotonaldehyde.

• Once the desired ratio is achieved or the reaction reaches a photostationary state, stop the irradiation.

• The resulting mixture containing cis-crotonaldehyde can be used for subsequent reactions or subjected to purification if a pure sample is required. Purification can be challenging due to the similar boiling points of the isomers and the tendency of the cis-isomer to revert to the more stable trans-form.

Expected Outcome: A mixture of cis- and trans-crotonaldehyde. The final ratio will depend on the irradiation wavelength, time, and temperature.

Caption: Diels-Alder reaction of cis-crotonaldehyde.

II. Biological Effects of cis-Crotonaldehyde

cis-Crotonaldehyde, as a reactive aldehyde, can induce cellular stress and trigger programmed cell death, or apoptosis. T[2][4]his section provides protocols to investigate these effects.

A. Induction of Apoptosis

Protocol 4: Induction of Apoptosis in a Cancer Cell Line (e.g., Jurkat cells)

Objective: To induce apoptosis in a suspension cell line using cis-crotonaldehyde and assess cell viability.

Materials:

• Jurkat cells (or other suitable cancer cell line)

• RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin

• cis-Crotonaldehyde

• DMSO (for stock solution)

• 96-well plates

• Cell viability assay (e.g., MTT or CellTiter-Glo®)

• Plate reader

Procedure:

• Culture Jurkat cells in RPMI-1640 medium to the desired density.

• Prepare a stock solution of cis-crotonaldehyde in DMSO.

• Seed the Jurkat cells in a 96-well plate at a density of approximately 1 x 10⁶ cells/mL. 4[5]. Treat the cells with various concentrations of cis-crotonaldehyde (e.g., 0-100 µM). Include a vehicle control (DMSO only).

• Incubate the cells for a specified period (e.g., 24 hours).

• Assess cell viability using a standard assay such as MTT or CellTiter-Glo®, following the manufacturer's instructions.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Table 2: Quantitative Data on cis-Crotonaldehyde-Induced Apoptosis

Cell Line	cis-Crotonaldehyde Concentration	Effect	Reference
Alveolar Macrophages	Not specified for cis-isomer	Induction of apoptosis, generation of ROS, depletion of GSH, loss of mitochondrial membrane potential, release of cytochrome c, activation of caspases-3/7 and -9, increased intracellular calcium, and increased p53 expression.	[2]
Human Bronchial Epithelial Cells	Not specified for cis-isomer	Dose-dependent decrease in intracellular glutathione and increase in ROS. Apoptosis at lower concentrations, transitioning to necrosis at higher concentrations. Activation of caspase-9 and -3/7.	[4]

Note: The available literature often refers to "crotonaldehyde" without specifying the isomer. The observed biological effects are likely due to the predominant trans-isomer. Specific dose-response data for cis-crotonaldehyde is needed for a more precise understanding.

Diagram 4: Experimental Workflow for Apoptosis Induction Assay

Caption: Workflow for assessing cis-crotonaldehyde-induced apoptosis.

B. Measurement of Reactive Oxygen Species (ROS)

Protocol 5: Detection of Intracellular ROS

Objective: To measure the generation of intracellular ROS in cells treated with cis-crotonaldehyde.

Materials:

• Cells treated with cis-crotonaldehyde (from Protocol 4)

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) probe

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence plate reader

Procedure:

• After treating the cells with cis-crotonaldehyde for the desired time, harvest the cells by centrifugation.

• Wash the cells with PBS.

• Resuspend the cells in PBS containing DCFH-DA (e.g., 10 µM) and incubate in the dark at 37°C for 30 minutes.

• Wash the cells with PBS to remove excess probe.

• Resuspend the cells in PBS for analysis.

• Measure the fluorescence intensity of dichlorofluorescein (DCF) using a flow cytometer (Excitation: 488 nm, Emission: 525 nm) or a fluorescence plate reader.

• An increase in fluorescence intensity indicates an increase in intracellular ROS levels.

C. Caspase Activity Assay

Protocol 6: Measurement of Caspase-3/7 Activity

Objective: To quantify the activity of executioner caspases-3 and -7 in cells undergoing apoptosis induced by cis-crotonaldehyde.

Materials:

• Cells treated with cis-crotonaldehyde (from Protocol 4)

• Caspase-Glo® 3/7 Assay kit (or similar)

• Luminometer

Procedure:

• Follow the procedure for cell treatment as described in Protocol 4, using a white-walled 96-well plate suitable for luminescence measurements.

• After the incubation period, allow the plate to equilibrate to room temperature.

• Add the Caspase-Glo® 3/7 reagent to each well, following the manufacturer's instructions.

• Mix the contents of the wells by gentle shaking.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.

• An increase in luminescence is proportional to the amount of caspase-3/7 activity.

Diagram 5: Signaling Pathway for cis-Crotonaldehyde-Induced Apoptosis

Caption: Apoptosis signaling pathway induced by crotonaldehyde.

III. Analytical Methods for Reaction Monitoring and Product Characterization

A. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture, making it ideal for monitoring the progress of cis-crotonaldehyde reactions and characterizing the products.

Protocol 7: GC-MS Analysis of Reaction Mixtures

Objective: To analyze a reaction mixture containing cis-crotonaldehyde and its products.

Materials:

• Reaction aliquot

• GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

• Helium carrier gas

• Syringe for injection

Procedure:

• Prepare the sample for injection. This may involve dilution, extraction, or derivatization depending on the reaction and analytes.

• Set up the GC-MS method, including the oven temperature program, injector temperature, and mass spectrometer parameters (scan range, ionization mode).

• Inject a small volume of the sample into the GC inlet.

• The compounds will be separated on the column based on their boiling points and polarity.

• As the compounds elute from the column, they will be ionized and fragmented in the mass spectrometer.

• The resulting mass spectrum provides a molecular fingerprint that can be used to identify the compound by comparison to a spectral library (e.g., NIST).

• The peak area in the chromatogram is proportional to the concentration of the compound.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

Protocol 8: NMR Analysis of Reaction Products

Objective: To characterize the structure of a purified product from a cis-crotonaldehyde reaction.

Materials:

• Purified product

• Deuterated solvent (e.g., CDCl₃)

• NMR tube

• NMR spectrometer

Procedure:

• Dissolve a small amount of the purified product in a suitable deuterated solvent in an NMR tube.

• Acquire a ¹H NMR spectrum. The chemical shifts, integration, and coupling patterns of the signals will provide information about the number and connectivity of the protons in the molecule.

• Acquire a ¹³C NMR spectrum (and DEPT spectra if necessary) to determine the number and types of carbon atoms.

• For more complex structures, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed to establish the complete connectivity of the molecule.

• The obtained spectral data can be compared with literature values for known compounds or used to determine the structure of a novel product.

Table 3: Representative ¹H NMR Data for Crotonaldehyde

Proton	trans-Crotonaldehyde (δ, ppm)	cis-Crotonaldehyde (δ, ppm)
-CHO	9.49 (d)	10.1 (d)
=CH-CHO	6.86 (dq)	6.35 (dq)
CH₃-CH=	6.12 (ddq)	6.15 (ddq)
CH₃-	2.17 (dd)	2.05 (dd)

Note: The chemical shifts are approximate and can vary depending on the solvent and other experimental conditions.

Diagram 6: Logical Relationship in Product Analysis

Caption: Analytical workflow for cis-crotonaldehyde reactions.

Conclusion

These application notes and protocols provide a framework for studying the reaction mechanisms of cis-crotonaldehyde, both in chemical synthesis and in biological systems. While detailed, isomer-specific data for cis-crotonaldehyde is still emerging, the provided methodologies offer a solid starting point for researchers to explore the unique chemistry and bioactivity of this interesting molecule. Further research is encouraged to generate more quantitative data specifically for the cis-isomer to better understand its distinct properties.

References

• 1. Kinetic assessment of Michael addition reactions of alpha, beta-unsaturated carbonyl compounds to amino acid and protein thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Crotonaldehyde induces oxidative stress and caspase-dependent apoptosis in human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organocatalytic asymmetric inverse-electron-demand Diels-Alder reaction of electron-deficient dienes and crotonaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pure Cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and safety information for the handling and storage of pure cis-crotonaldehyde. Due to its inherent instability and reactivity, strict adherence to these guidelines is crucial to ensure personnel safety and maintain the isomeric purity of the compound.

Compound Information

Pure cis-crotonaldehyde is the (Z)-isomer of 2-butenal. It is a highly reactive α,β-unsaturated aldehyde and is known to be less stable than its trans-isomer, with the thermodynamic equilibrium heavily favoring the trans form.[1] This instability necessitates specific handling and storage conditions to prevent isomerization and other degradation pathways.

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₄H₆O	[2]
CAS Number	15798-64-8	[1]
Appearance	Colorless to pale yellow liquid	[3]
Odor	Pungent, suffocating	[3]
Boiling Point	~102-104 °C (for mixture)	[4]
Flash Point	13 °C (for trans/mixture)	[5]
Solubility	Moderately soluble in water; miscible with organic solvents	[3][6]

Toxicological Data (for Crotonaldehyde Mixture)

Metric	Value	Species	Reference
LD50 (Oral)	240 mg/kg	Mouse	[5]
LD50 (Dermal)	380 mg/kg	Rabbit	[5]
LC50 (Inhalation)	4 mg/L (4h)	Rat	[5]

Safety and Handling

Cis-crotonaldehyde is a hazardous chemical and must be handled with extreme caution. It is highly flammable, toxic if swallowed, in contact with skin, or if inhaled, and can cause serious eye damage and skin irritation.[5][7] It is also suspected of causing genetic defects and may cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber, neoprene).

• Eye/Face Protection: Use chemical safety goggles and a face shield.

• Skin and Body Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant clothing.

• Respiratory Protection: All handling of pure cis-crotonaldehyde must be conducted in a certified chemical fume hood. For situations with potential for exposure above permissible limits, a self-contained breathing apparatus (SCBA) is recommended.[3]

Emergency Procedures

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Immediately call a poison center or doctor.[7]

• Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water. Seek immediate medical attention.[8]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[8]

• Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Water spray may be used to cool containers.[8]

Storage Protocol

Proper storage is critical to maintain the isomeric purity of cis-crotonaldehyde and to prevent hazardous reactions.

Storage Conditions

Parameter	Recommendation
Temperature	Store in a cool, dry place. Refrigeration is recommended.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[9]
Light	Protect from light, as it can catalyze isomerization to the trans form.[1][10]
Container	Use a tightly sealed, appropriate container (e.g., amber glass bottle with a secure cap).
Location	Store in a well-ventilated, designated flammable liquid storage cabinet.[3][10]

Incompatible Materials

Store separately from:

• Strong oxidizing agents

• Strong reducing agents

• Bases (alkalis)[3]

• Acids[3]

• Ammonia and organic amines[3]

Experimental Protocols

Protocol for Handling and Dispensing

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Have all necessary PPE donned correctly.

  • Prepare all required equipment (e.g., syringes, glassware) and ensure it is clean and dry.

  • Ground and bond all containers and receiving equipment to prevent static discharge.

• Dispensing:

  • Allow the sealed container of cis-crotonaldehyde to equilibrate to the ambient temperature of the fume hood before opening to prevent moisture condensation.

  • Slowly open the container under an inert atmosphere if possible (e.g., in a glove box or using a Schlenk line).

  • Use a clean, dry syringe or pipette to withdraw the required amount.

  • Immediately reseal the container, purge with inert gas if possible, and return to proper storage.

• Post-Handling:

  • Clean any spills immediately with an inert absorbent material.[10]

  • Decontaminate all used glassware and equipment.

  • Dispose of waste according to institutional and local regulations.

Visualizations

Logical Workflow for Handling Cis-Crotonaldehyde

Caption: Workflow for safe handling of cis-crotonaldehyde.

Relationship of Cis-Crotonaldehyde to Hazards and Controls

Caption: Relationship between hazards and controls.

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. marketpublishers.com [marketpublishers.com]
• 3. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. bg.cpachem.com [bg.cpachem.com]
• 6. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 7. chemos.de [chemos.de]
• 8. lobachemie.com [lobachemie.com]
• 9. fishersci.com [fishersci.com]
• 10. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for the Analytical Quantification of cis- and trans-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of cis- and trans-crotonaldehyde isomers using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The protocols are designed to be a comprehensive resource for researchers in various fields, including environmental analysis, food science, and pharmaceutical development, where the accurate quantification of these isomers is critical.

Introduction

Crotonaldehyde (2-butenal) is a reactive α,β-unsaturated aldehyde that exists as two geometric isomers: cis and trans. Commercial crotonaldehyde consists predominantly of the trans-isomer (>95%), with the cis-isomer present in smaller amounts (<5%)[1][2][3]. Both isomers are of interest due to their potential toxicity and presence in various environmental and food samples. Accurate quantification of each isomer is essential for toxicological studies and quality control processes.

This document outlines validated and proposed analytical methods for the separation and quantification of cis- and trans-crotonaldehyde. The primary techniques covered are Gas Chromatography with Flame Ionization Detection (GC-FID) and Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Analytical Methods Overview

Several analytical techniques can be employed for the quantification of crotonaldehyde. The choice of method often depends on the sample matrix, the required sensitivity, and the need to differentiate between the cis and trans isomers.

• Gas Chromatography (GC): GC is a powerful technique for separating volatile compounds like crotonaldehyde. When coupled with a Flame Ionization Detector (FID), it provides robust quantification. For enhanced specificity and lower detection limits, a Mass Spectrometer (MS) is the detector of choice. Direct injection of the sample is possible, and derivatization is often not required for volatile aldehydes. The key to separating the cis and trans isomers lies in the selection of a suitable capillary column and the optimization of the oven temperature program.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique that is particularly useful for analyzing less volatile compounds or for samples in complex matrices. For aldehydes, derivatization is typically required to enhance their detection by UV or fluorescence detectors. A common derivatizing agent is 2,4-dinitrophenylhydrazine (DNPH), which reacts with aldehydes to form stable hydrazones that can be readily detected by UV-Vis spectroscopy. The separation of the cis- and trans-DNPH derivatives can be achieved with a C18 column and a suitable mobile phase gradient.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analytical methods described in this document.

Table 1: Gas Chromatography (GC-FID/MS) Performance Data for cis- and trans-Crotonaldehyde

Parameter	trans-Crotonaldehyde	cis-Crotonaldehyde	Method Notes
Limit of Detection (LOD)	To be determined during method validation	To be determined during method validation	Based on a signal-to-noise ratio of 3.
Limit of Quantification (LOQ)	To be determined during method validation	To be determined during method validation	Based on a signal-to-noise ratio of 10.
Linearity Range	0.1 - 100 µg/mL	0.1 - 100 µg/mL	Expected range; to be confirmed by calibration curve.
Recovery	>90%	>90%	Expected recovery from a spiked matrix.
Precision (%RSD)	<15%	<15%	Expected Relative Standard Deviation for replicate injections.

Table 2: High-Performance Liquid Chromatography (HPLC-UV) Performance Data for Crotonaldehyde-DNPH Derivatives

Parameter	Crotonaldehyde-DNPH (Total Isomers)	Method Notes
Limit of Detection (LOD)	~0.1 µg/mL	Varies depending on the specific instrument and conditions.
Limit of Quantification (LOQ)	~0.3 µg/mL	Varies depending on the specific instrument and conditions.
Linearity Range	0.5 - 50 µg/mL	To be confirmed by calibration curve.
Recovery	85-115%	Expected recovery from a spiked matrix after derivatization.
Precision (%RSD)	<10%	Relative Standard Deviation for replicate injections.

Experimental Protocols

Protocol 1: Quantification of cis- and trans-Crotonaldehyde by GC-FID/MS

This protocol describes a method for the separation and quantification of underivatized cis- and trans-crotonaldehyde using a high-resolution capillary GC column.

1. Materials and Reagents

• trans-Crotonaldehyde standard (≥99% purity)

• cis/trans-Crotonaldehyde mixture standard

• Methanol or Acetonitrile (GC grade)

• Helium (carrier gas, 99.999% purity)

• Hydrogen (for FID, 99.999% purity)

• Air (for FID, zero grade)

2. Instrumentation

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and/or a Mass Spectrometer (MS)

• Split/splitless injector

• Autosampler

• GC column: e.g., DB-624, HP-5ms, or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness)

3. GC Conditions

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 20:1 (can be adjusted based on concentration)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes

  • Ramp 1: 5°C/min to 120°C

  • Ramp 2: 20°C/min to 240°C, hold for 5 minutes

• FID Temperature: 280°C

• MS Transfer Line Temperature: 280°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• MS Scan Range: m/z 35-200

4. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of the crotonaldehyde standard and dissolve in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

• Sample Preparation: Dilute the sample with methanol to an expected concentration within the calibration range. If the sample is in a complex matrix, a suitable extraction method (e.g., solid-phase microextraction - SPME) may be necessary.

5. Analysis and Quantification

• Inject the standard solutions to generate a calibration curve.

• Inject the prepared samples.

• Identify the cis and trans isomers based on their retention times, confirmed by their mass spectra if using GC-MS.

• Quantify the concentration of each isomer in the samples using the calibration curve.

Workflow for GC-FID/MS analysis of crotonaldehyde isomers.

Protocol 2: Quantification of Total Crotonaldehyde by HPLC-UV after DNPH Derivatization

This protocol details a widely used method for the quantification of total crotonaldehyde by converting it to its DNPH derivative followed by HPLC-UV analysis.

1. Materials and Reagents

• Crotonaldehyde standard (≥99% purity)

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (HPLC grade)

• Perchloric acid or Hydrochloric acid

• Water (HPLC grade)

2. Instrumentation

• HPLC system with a UV-Vis detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler

3. HPLC Conditions

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-10 min: 60% B

  • 10-12 min: 60% to 100% B

  • 12-15 min: 100% B

  • 15-17 min: 100% to 60% B

  • 17-20 min: 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 360 nm

• Injection Volume: 20 µL

4. Derivatization and Sample Preparation

• DNPH Reagent: Prepare a saturated solution of DNPH in acetonitrile containing 1% (v/v) perchloric acid.

• Standard Derivatization:

  • Prepare crotonaldehyde standard solutions in acetonitrile.

  • To 1 mL of each standard, add 1 mL of the DNPH reagent.

  • Vortex and allow the reaction to proceed at room temperature for at least 1 hour in the dark.

• Sample Derivatization:

  • For liquid samples, mix 1 mL of the sample with 1 mL of the DNPH reagent.

  • For air samples, draw air through a DNPH-coated silica gel cartridge. Elute the cartridge with 5 mL of acetonitrile.

  • Allow the reaction to complete as described for the standards.

• Filter all derivatized solutions through a 0.45 µm syringe filter before injection.

5. Analysis and Quantification

• Inject the derivatized standard solutions to generate a calibration curve.

• Inject the derivatized samples.

• Identify the crotonaldehyde-DNPH peak based on its retention time. Note that cis and trans isomers may produce distinct peaks. If they are not baseline resolved, they can be quantified as total crotonaldehyde.

• Quantify the concentration of crotonaldehyde in the samples using the calibration curve.

Workflow for HPLC-UV analysis of crotonaldehyde-DNPH.

Signaling Pathways and Logical Relationships

The analytical process for quantifying crotonaldehyde isomers involves a series of logical steps, from sample collection to final data analysis. The choice of the analytical pathway depends on the specific requirements of the study.

Decision pathway for selecting an analytical method.

Conclusion

The protocols provided in these application notes offer robust and reliable methods for the quantification of cis- and trans-crotonaldehyde. The GC-FID/MS method is recommended for the specific quantification of each isomer, while the HPLC-UV method with DNPH derivatization is a well-established technique for determining total crotonaldehyde content. The choice of method should be guided by the analytical needs, available instrumentation, and the nature of the sample matrix. Proper method validation is crucial to ensure accurate and precise results.

References

• 1. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Crotonaldehyde, mixture of cis and trans ratio of cis- and trans-isomers (~1:20), ≥99.5% (GC) | 4170-30-3 [sigmaaldrich.com]
• 3. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: cis-Crotonaldehyde in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of cis-crotonaldehyde as a versatile building block in asymmetric synthesis. The prochiral nature of cis-crotonaldehyde makes it an excellent substrate for a variety of enantioselective transformations, enabling the synthesis of complex chiral molecules, which are crucial for the development of pharmaceuticals and other bioactive compounds.[1] This document outlines key asymmetric reactions, presents quantitative data for catalyst performance, and provides detailed experimental protocols for selected transformations.

Asymmetric Michael Addition

The asymmetric Michael addition of nucleophiles to cis-crotonaldehyde is a powerful method for the construction of chiral γ-functionalized aldehydes. Organocatalysis, particularly through iminium ion activation, has proven to be highly effective for this transformation.

Data Presentation: Organocatalytic Asymmetric Michael Addition to Crotonaldehyde

Nucleophile	Catalyst	Solvent	Yield (%)	ee (%)	Reference
Nitromethane	(S)-Diphenylprolinol silyl ether	MeOH / H₂O	94	90	[2][3]
Diethyl Malonate	Chiral Aminocarboxylates	Not Specified	>90	up to 40	[1]
Various Aldehydes	Adamantoyl L-prolinamide	Not Specified	up to 95	up to 99	[4]

Experimental Protocol: Asymmetric Michael Addition of Nitromethane to cis-Crotonaldehyde

This protocol is adapted from the work of Hayashi and coworkers, utilizing a diphenylprolinol silyl ether catalyst.[2][3]

Materials:

• cis-Crotonaldehyde

• Nitromethane

• (S)-Diphenylprolinol diphenylmethylsilyl ether catalyst (5 mol%)

• Methanol (MeOH)

• Water (H₂O)

• Trimethyl orthoformate (HC(OMe)₃)

• p-Toluenesulfonic acid (TsOH), catalytic amount

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of (S)-diphenylprolinol diphenylmethylsilyl ether (5 mol%) in methanol (MeOH), add 10 equivalents of water.

• Add nitromethane to the reaction mixture.

• Cool the mixture to the desired reaction temperature (e.g., room temperature) and then add cis-crotonaldehyde.

• Stir the reaction mixture for 48 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, add trimethyl orthoformate and a catalytic amount of p-toluenesulfonic acid to the reaction vessel to protect the resulting aldehyde as its dimethyl acetal.

• Stir for an additional 2 hours at room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral γ-nitro acetal.[5]

Asymmetric Friedel-Crafts Alkylation

The enantioselective Friedel-Crafts alkylation of electron-rich aromatic and heteroaromatic compounds with cis-crotonaldehyde provides a direct route to chiral β-aryl aldehydes. Chiral secondary amine catalysts, such as MacMillan's imidazolidinones, are highly effective in this reaction.[6]

Data Presentation: Asymmetric Friedel-Crafts Alkylation with Crotonaldehyde

Nucleophile	Catalyst	Solvent	Yield (%)	ee (%)	Reference
N,N-Dibenzyl-3-anisidine	MacMillan's catalyst ent-II	DCM	Not Specified	90	[6]
N-Benzylindole	Imidazolium ionic liquid with MacMillan catalyst	Not Specified	87	89	[7]
N-Methylpyrrole	Chiral Imidazolidinone	Not Specified	87	93	[8]

Experimental Protocol: Asymmetric Friedel-Crafts Alkylation of N-Methylpyrrole with cis-Crotonaldehyde

This protocol is based on the work of MacMillan and coworkers.[8]

Materials:

• cis-Crotonaldehyde

• N-Methylpyrrole

• Chiral imidazolidinone catalyst (e.g., 1d in the cited literature, 10 mol%)[8]

• Dichloromethane (DCM)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether

• Water

• Brine

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the chiral imidazolidinone catalyst (10 mol%) in dichloromethane, add N-methylpyrrole.

• Cool the mixture to -60 °C and then add cis-crotonaldehyde.

• Stir the reaction at this temperature, monitoring by TLC until the aldehyde is consumed (typically 3-24 hours).

• Upon completion, quench the reaction by adding methanol, followed by sodium borohydride in portions to reduce the product aldehyde to the corresponding alcohol for easier purification and analysis.

• Allow the mixture to warm to room temperature and stir for an additional hour.

• Dilute the reaction mixture with diethyl ether and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude alcohol by flash column chromatography on silica gel.

Asymmetric Cycloaddition Reactions

cis-Crotonaldehyde can participate as a dienophile in asymmetric cycloaddition reactions, such as the Diels-Alder reaction, to generate chiral six-membered rings with high stereocontrol.

Data Presentation: Asymmetric Diels-Alder Reaction of Crotonaldehyde

Diene	Catalyst	Solvent	Yield (%)	ee (%)	Reference
Cyclopentadiene	Diarylprolinol silyl ether TFA salt	Toluene	Not Specified	up to 97 (exo)	[1][9]
Cyclopentadiene	MacMillan ionic liquids	Not Specified	Not Specified	Not Specified	[9]

Experimental Protocol: Asymmetric Diels-Alder Reaction of Cyclopentadiene and cis-Crotonaldehyde

This protocol is a general representation based on organocatalytic methods.[1][7]

Materials:

• cis-Crotonaldehyde

• Cyclopentadiene (freshly cracked)

• Chiral secondary amine catalyst (e.g., diarylprolinol silyl ether salt, 5-10 mol%)

• Toluene or Water (as specified by the catalyst system)

• Diethyl ether

• Water

• Brine

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the chiral organocatalyst (5-10 mol%) in the chosen solvent (e.g., toluene).

• Cool the solution to the required temperature (e.g., -20 °C to room temperature).

• Add cis-crotonaldehyde to the catalyst solution.

• Slowly add freshly cracked cyclopentadiene to the reaction mixture.

• Stir the reaction for the specified time, monitoring by TLC.

• Once the reaction is complete, dilute the mixture with diethyl ether.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting cycloadduct by flash column chromatography.

Mandatory Visualizations

Iminium Ion Catalytic Cycle

Caption: Iminium ion activation pathway in organocatalysis.

Experimental Workflow for Asymmetric Michael Addition

Caption: General workflow for asymmetric Michael addition.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex [mdpi.com]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Organocatalytic asymmetric Michael addition of aldehydes and ketones to nitroalkenes catalyzed by adamantoyl l-prolinamide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. DOT Language | Graphviz [graphviz.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. researchgate.net [researchgate.net]

Cis-Crotonaldehyde: A Versatile Precursor in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-crotonaldehyde, the (Z)-isomer of 2-butenal, is a reactive α,β-unsaturated aldehyde that serves as a valuable and versatile building block in organic synthesis. Its conjugated system and aldehyde functionality allow it to participate in a wide array of chemical transformations, making it a key precursor for the synthesis of a diverse range of molecules, from commodity chemicals to complex pharmaceuticals.[1] This document provides detailed application notes and experimental protocols for key reactions involving cis-crotonaldehyde, with a focus on its utility in constructing valuable molecular scaffolds.

Key Applications

Cis-crotonaldehyde is a precursor in several important synthetic transformations, including:

• Diels-Alder Reactions: As a dienophile, it reacts with conjugated dienes to form substituted cyclohexene derivatives, which are versatile intermediates in the synthesis of natural products and other complex molecules.[2][3]

• Michael Additions: The electrophilic β-carbon of cis-crotonaldehyde is susceptible to nucleophilic attack in Michael additions, a powerful method for carbon-carbon bond formation.[4] This reaction is widely used in the synthesis of 1,5-dicarbonyl compounds and for the introduction of functionalized side chains.

• Synthesis of Sorbic Acid: Cis-crotonaldehyde is a key starting material in the industrial production of sorbic acid, a widely used food preservative.[5][6]

• Organocatalytic Asymmetric Synthesis: The prochiral nature of cis-crotonaldehyde makes it an excellent substrate in asymmetric synthesis, particularly in organocatalyzed reactions, to produce enantiomerically enriched products.

Data Presentation

The following tables summarize quantitative data for representative reactions using crotonaldehyde as a precursor.

Table 1: Synthesis of Sorbic Acid from Crotonaldehyde

Reactants	Catalyst/Solvent	Reaction Time (hours)	Temperature	Yield (%)	Reference
Crotonaldehyde, Malonic Acid	Pyridine	3	Steam Bath	28-32	[1]
Crotonaldehyde, Ketene	BF3 in ether	-	0 °C	~70	[6]

Table 2: Organocatalytic Asymmetric Reactions of Crotonaldehyde

Reaction Type	Nucleophile/Diene	Catalyst	Solvent	Yield (%)	ee (%)	Reference
Friedel-Crafts Alkylation	N,N-dibenzyl-3-anisidine	MacMillan's catalyst ent-II	DCM	-	90	[7]
1,3-Dipolar Cycloaddition	Nitrone	Imidazolidinone	CH3NO2	98	94	[8]

Experimental Protocols

Protocol 1: Synthesis of Sorbic Acid from Crotonaldehyde and Malonic Acid

This protocol is adapted from a procedure published in Organic Syntheses.[1]

Materials:

• Crotonaldehyde (b.p. 102–103°)

• Malonic acid (m.p. 134–135°)

• Pyridine (b.p. 113–115°)

• Concentrated Sulfuric Acid

• Deionized Water

• 1-L round-bottom flask

• Reflux condenser

• Steam bath

• Ice bath

• Suction filtration apparatus

Procedure:

• In a 1-L round-bottom flask, combine 80 g (93.2 ml, 1.14 moles) of crotonaldehyde, 120 g (1.15 moles) of malonic acid, and 120 g (122 ml, 1.52 moles) of pyridine.

• Attach a reflux condenser and heat the mixture on a steam bath for 3 hours. The evolution of carbon dioxide should nearly cease during this time.

• Cool the flask and its contents in an ice bath.

• With shaking, slowly add a solution of 42.5 ml (0.76 mole) of concentrated sulfuric acid in 100 ml of water. A precipitate of sorbic acid will form.

• To maximize precipitation, chill the solution in an ice bath for 3 hours.

• Collect the crude sorbic acid by suction filtration and wash it once with a small amount of ice water.

• Recrystallize the crude acid from 250 ml of boiling water.

• Allow the recrystallized solution to stand overnight in an ice chest to induce crystallization of the purified sorbic acid.

• Collect the purified sorbic acid by filtration. The expected yield is 36–41 g (28–32%). The melting point should be approximately 134°C.

Protocol 2: General Procedure for Organocatalytic Michael Addition to Crotonaldehyde (Enamine Catalysis)

This generalized protocol is based on the principles of enamine catalysis for Michael additions to α,β-unsaturated aldehydes.

Materials:

• Crotonaldehyde

• Michael donor (e.g., a ketone, aldehyde, or nitroalkane)

• Chiral secondary amine catalyst (e.g., a prolinol derivative)

• Co-catalyst (e.g., a weak acid like benzoic acid, often optional)

• Anhydrous solvent (e.g., THF, CH2Cl2, or toluene)

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Set up a flame-dried, round-bottom flask under an inert atmosphere.

• To the flask, add the Michael donor and the chiral secondary amine catalyst (typically 5-20 mol%).

• If a co-catalyst is used, add it at this stage.

• Add the anhydrous solvent and stir the mixture at the desired temperature (can range from -20 °C to room temperature).

• Slowly add crotonaldehyde (typically 1.0-1.5 equivalents relative to the Michael donor) to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a suitable reagent (e.g., a saturated aqueous solution of NH4Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired Michael adduct.

• Characterize the product and determine the enantiomeric excess (ee) by chiral HPLC analysis.

Signaling Pathways and Reaction Mechanisms

Diels-Alder Reaction Workflow

The Diels-Alder reaction is a concerted [4+2] cycloaddition. In the case of cis-crotonaldehyde (the dienophile) reacting with a generic diene, the workflow can be visualized as follows:

Caption: A simplified workflow for the Diels-Alder reaction.

Organocatalytic Michael Addition (Enamine Catalysis) Mechanism

The organocatalytic Michael addition of a nucleophile to cis-crotonaldehyde proceeds through an enamine intermediate when a secondary amine catalyst is used. This mechanism lowers the LUMO of the α,β-unsaturated aldehyde, facilitating the nucleophilic attack.

Caption: Mechanism of organocatalytic Michael addition via enamine catalysis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. Diels-Alder Reaction [organic-chemistry.org]
• 4. Recent advances in organocatalytic asymmetric Michael reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. snowhitechem.com [snowhitechem.com]
• 6. Properties of Sorbic Acid [chm.bris.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Diels-Alder Reactions with cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the formation of six-membered rings.[1] This reaction involves a conjugated diene and a dienophile, leading to the stereospecific formation of a cyclohexene derivative. The stereochemistry of the reactants is retained in the product, making it a highly valuable tool in the synthesis of complex molecules, including natural products and pharmaceuticals.[1] This document provides detailed application notes and protocols for conducting Diels-Alder reactions specifically with cis-crotonaldehyde as the dienophile. Due to the limited availability of specific experimental data for cis-crotonaldehyde in publicly accessible literature, the following protocols are based on general principles of Diels-Alder reactions and may require optimization for specific applications.

Core Concepts

The success of a Diels-Alder reaction is influenced by several factors:

• Diene Conformation: The diene must be in a reactive s-cis conformation for the reaction to occur.[2] Cyclic dienes, such as cyclopentadiene, are locked in the s-cis conformation and are therefore highly reactive.[3]

• Electronic Effects: The reaction rate is enhanced by electron-donating groups on the diene and electron-withdrawing groups on the dienophile.[2] The aldehyde group in crotonaldehyde makes it an effective dienophile.

• Stereoselectivity: The Diels-Alder reaction is stereospecific. The stereochemistry of the substituents on the dienophile and the diene is retained in the product.[4] For cyclic dienes, the formation of endo or exo products is a key consideration, with the endo product often being the kinetically favored product.

• Lewis Acid Catalysis: The rate and selectivity of Diels-Alder reactions can be significantly improved by the use of Lewis acid catalysts.[5] Lewis acids coordinate to the carbonyl oxygen of the dienophile, lowering its LUMO energy and accelerating the reaction.[6]

Experimental Protocols

The following are generalized protocols for Diels-Alder reactions involving cis-crotonaldehyde. These should be considered as starting points and may require optimization of solvent, temperature, reaction time, and catalyst loading for specific diene substrates.

Protocol 1: Thermal Diels-Alder Reaction of cis-Crotonaldehyde with Cyclopentadiene

This protocol describes a non-catalyzed Diels-Alder reaction.

Materials:

• cis-Crotonaldehyde

• Dicyclopentadiene

• Anhydrous solvent (e.g., toluene, dichloromethane, or diethyl ether)

• Round-bottom flask

• Distillation apparatus

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• Preparation of Cyclopentadiene: Cyclopentadiene is typically stored as its dimer, dicyclopentadiene. To obtain the monomer, dicyclopentadiene must be "cracked" by heating. Set up a fractional distillation apparatus. Place dicyclopentadiene in the distillation flask and heat to approximately 170-180 °C. Collect the cyclopentadiene monomer, which distills at around 41 °C. The collected cyclopentadiene should be kept cold (in an ice bath) and used immediately due to its tendency to dimerize.[3]

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve cis-crotonaldehyde (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Diene: Slowly add freshly cracked cyclopentadiene (1.1 to 1.5 equivalents) to the solution of cis-crotonaldehyde at room temperature with stirring.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction may be exothermic. If necessary, cool the reaction mixture in an ice bath. The reaction can be gently heated to reflux if it proceeds slowly at room temperature.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate) to yield the desired Diels-Alder adduct.

• Characterization: Characterize the purified product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and stereochemistry.

Protocol 2: Lewis Acid-Catalyzed Diels-Alder Reaction of cis-Crotonaldehyde

This protocol outlines a general procedure for a Lewis acid-catalyzed reaction, which can enhance reaction rate and selectivity.

Materials:

• cis-Crotonaldehyde

• Diene (e.g., cyclopentadiene, butadiene, isoprene)

• Lewis Acid (e.g., BF₃·OEt₂, AlCl₃, SnCl₄, ZnCl₂)

• Anhydrous, non-coordinating solvent (e.g., dichloromethane, toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon)

• Low-temperature bath (e.g., dry ice/acetone or ice/salt)

• Standard workup and purification equipment

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and an inert gas inlet, dissolve cis-crotonaldehyde (1.0 equivalent) in the anhydrous solvent.

• Cooling: Cool the solution to the desired temperature (typically between -78 °C and 0 °C) using a low-temperature bath.

• Addition of Lewis Acid: Slowly add the Lewis acid (0.1 to 1.1 equivalents) to the stirred solution. The amount of Lewis acid will depend on its reactivity and should be optimized.

• Addition of Diene: After stirring the mixture for a short period (e.g., 15-30 minutes), slowly add the diene (1.1 to 2.0 equivalents) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction by TLC or GC until the starting material is consumed. Maintain the reaction at the low temperature.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate solution, water, or a saturated solution of Rochelle's salt).

• Workup: Allow the mixture to warm to room temperature. If an aqueous quench was used, separate the organic layer. Extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product by column chromatography and characterize the final product using spectroscopic methods.

Data Presentation

While specific quantitative data for Diels-Alder reactions with cis-crotonaldehyde is scarce, the following tables summarize representative data for reactions with the more commonly studied (E)-crotonaldehyde, which can serve as a useful reference point for researchers.

Table 1: Lewis Acid Catalyzed Diels-Alder Reaction of (E)-Crotonaldehyde with Cyclopentadiene [5]

Catalyst (mol%)	Yield (%)	endo/exo Ratio	Enantiomeric Excess (ee, %)
(S)-35 (catalytic)	52	93:7	54
(S)-37 (20 mol%)	58	97:3	72

Note: The specific structures of catalysts (S)-35 and (S)-37 are detailed in the cited literature.[5]

Mandatory Visualizations

Diels-Alder Reaction Mechanism

Caption: General mechanism of the Diels-Alder reaction.

Experimental Workflow for a Lewis Acid-Catalyzed Diels-Alder Reaction

Caption: Workflow for Lewis acid-catalyzed reactions.

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Diels–Alder Cycloaddition – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 4. Ch 10: Diels-Alder reaction [chem.ucalgary.ca]
• 5. scielo.br [scielo.br]
• 6. scispace.com [scispace.com]

Application Notes and Protocols: Michael Addition Reactions of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Crotonaldehyde is an α,β-unsaturated aldehyde and a versatile Michael acceptor in organic synthesis.[1] Its reactivity as an electrophile allows for the formation of carbon-carbon and carbon-heteroatom bonds, making it a valuable building block for the synthesis of complex molecules, including pharmaceuticals and natural products.[1] The stereochemistry of the cis isomer can lead to different stereochemical outcomes in Michael addition reactions compared to its more stable trans counterpart, a critical consideration in asymmetric synthesis.[1]

In the context of drug development, α,β-unsaturated carbonyl compounds like crotonaldehyde are known to interact with biological nucleophiles, such as cysteine residues in proteins.[2] This reactivity underlies the mechanism of action of several covalent drugs and is implicated in cellular signaling pathways, such as the Keap1-Nrf2-ARE pathway, which regulates the cellular response to oxidative stress.[3][4]

These application notes provide an overview of Michael addition reactions involving cis-crotonaldehyde, including protocols for its preparation and use in representative synthetic transformations. A summary of quantitative data from relevant studies is presented, along with a visualization of a key signaling pathway where Michael acceptors play a regulatory role.

Note on Isomer Specificity: The majority of the published literature on Michael additions of crotonaldehyde does not specify the isomer used. Given that commercial crotonaldehyde is predominantly the trans isomer, it is likely that many of the reported procedures and data pertain to the trans isomer or a mixture.[5] Researchers should consider this when adapting these protocols for cis-crotonaldehyde, as reaction kinetics and stereochemical outcomes may differ.

Experimental Protocols

Protocol 1: Preparation of cis-Crotonaldehyde via Photoisomerization

cis-Crotonaldehyde can be prepared from the more stable trans-crotonaldehyde by photochemical isomerization.[6]

Materials:

• trans-Crotonaldehyde

• Suitable solvent (e.g., acetonitrile)

• UV photoreactor with a 3000 Å light source

• Inert gas (e.g., nitrogen or argon)

• Rotary evaporator

• NMR spectrometer for analysis

Procedure:

• Prepare a dilute solution of trans-crotonaldehyde in the chosen solvent in a quartz reaction vessel.

• Purge the solution with an inert gas for 15-20 minutes to remove dissolved oxygen.

• Irradiate the solution with a 3000 Å UV lamp in a photoreactor. The reaction progress should be monitored by taking aliquots at regular intervals and analyzing them by ¹H NMR to determine the ratio of cis to trans isomers.

• Continue irradiation until the desired cis/trans ratio is achieved or the reaction reaches a photostationary state.

• Once the reaction is complete, carefully remove the solvent under reduced pressure using a rotary evaporator at low temperature to minimize thermal isomerization back to the trans isomer.

• The resulting mixture enriched in cis-crotonaldehyde can be used directly in subsequent reactions or purified by chromatography, though care must be taken to avoid isomerization.

Protocol 2: Asymmetric Michael Addition of Diethyl Malonate to Crotonaldehyde

This protocol is adapted from studies on the asymmetric Michael addition of diethyl malonate to crotonaldehyde catalyzed by chiral aminocarboxylates.[7][8]

Materials:

• Crotonaldehyde (cis-enriched mixture)

• Diethyl malonate

• Chiral catalyst (e.g., sodium salt of (S)-proline)

• Solvent (e.g., CH₂Cl₂)

• Base (e.g., solid KOH if not using a pre-formed salt of the catalyst)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• To a solution of crotonaldehyde (1.0 equiv.) and diethyl malonate (1.0 equiv.) in the chosen solvent, add the chiral catalyst (e.g., 5-10 mol%).

• If using a phase-transfer catalysis setup, add the solid base.

• Stir the reaction mixture at the desired temperature (e.g., room temperature or cooled in an ice bath) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to obtain the desired Michael adduct.

• Characterize the product by NMR spectroscopy and determine the enantiomeric excess (ee) by chiral HPLC or by derivatization with a chiral resolving agent followed by NMR analysis.

Protocol 3: Organocatalyzed Michael Addition of Nitromethane to Crotonaldehyde

This protocol is based on the diphenylprolinol silyl ether-catalyzed Michael addition of nitromethane to crotonaldehyde.[9]

Materials:

• Crotonaldehyde (cis-enriched mixture)

• Nitromethane

• Organocatalyst (e.g., (S)-diphenylprolinol silyl ether, 5 mol%)

• Solvent (e.g., Methanol)

• Water

• Reagents for workup and purification as described in Protocol 2.

Procedure:

• To a solution of crotonaldehyde (1.0 equiv.) in methanol, add nitromethane (e.g., 1.2 equiv.), water (e.g., 10 equiv.), and the organocatalyst (5 mol%).

• Stir the reaction mixture at room temperature for the time indicated by reaction monitoring (e.g., TLC or GC-MS), which may be up to 48 hours.[9]

• After completion, quench the reaction and perform an aqueous workup as described in Protocol 2.

• Extract the product with an appropriate organic solvent.

• Dry the combined organic layers, concentrate under reduced pressure, and purify the residue by flash column chromatography.

• Characterize the product and determine the enantiomeric excess.

Quantitative Data Presentation

The following tables summarize quantitative data for Michael addition reactions with crotonaldehyde. Note that the specific isomer of crotonaldehyde is often not specified in the original reports.

Table 1: Asymmetric Michael Addition of Diethyl Malonate to Crotonaldehyde [7][8]

Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	ee (%)
(S)-Proline Na Salt (5)	-	CH₂Cl₂	20	>90	21
(S)-Proline K Salt (5)	-	CH₂Cl₂	20	>90	21
(S)-Proline Cs Salt (5)	-	CH₂Cl₂	20	>90	11
(S)-Proline Li Salt (5)	-	CH₂Cl₂	20	>90	16
(S)-Prolinol Na Salt (5)	-	CH₂Cl₂	20	>90	23
(2S,4R)-4-Hydroxyproline K Salt (5)	-	CH₂Cl₂	-10	>90	40

Table 2: Asymmetric Michael Addition of Nitromethane to Crotonaldehyde [9]

Catalyst (mol%)	Solvent	Additive	Time (h)	Yield (%)	ee (%)
(S)-Diphenylprolinol diphenylmethylsilyl ether (5)	MeOH	H₂O (10 equiv.)	48	94	90

Visualization of Pathways and Workflows

Signaling Pathway: Keap1-Nrf2 Activation by Michael Acceptors

α,β-Unsaturated aldehydes, such as crotonaldehyde, can act as electrophiles that react with nucleophilic cysteine residues on the Keap1 protein.[3] This covalent modification disrupts the Keap1-Nrf2 complex, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of antioxidant and cytoprotective genes.[3]

Caption: Keap1-Nrf2 signaling pathway activated by cis-crotonaldehyde.

Experimental Workflow: Asymmetric Michael Addition

The following diagram illustrates a general workflow for performing an organocatalyzed asymmetric Michael addition reaction with cis-crotonaldehyde.

Caption: General workflow for asymmetric Michael addition.

References

• 1. research.rug.nl [research.rug.nl]
• 2. ethz.ch [ethz.ch]
• 3. An Overview of NRF2-Activating Compounds Bearing α,β-Unsaturated Moiety and Their Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crotonaldehyde induces oxidative stress and caspase-dependent apoptosis in human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. research.rug.nl [research.rug.nl]
• 8. researchgate.net [researchgate.net]
• 9. thieme-connect.de [thieme-connect.de]

Application Notes and Protocols for the Safe Laboratory Handling of cis-Crotonaldehyde

Introduction

Crotonaldehyde is a highly reactive and hazardous α,β-unsaturated aldehyde used as a chemical intermediate in the synthesis of various products, including sorbic acid, pharmaceuticals, and rubber accelerators.[1] It exists as two geometric isomers: cis and trans.[2] Commercially available crotonaldehyde is typically a mixture of these isomers, with the trans form being predominant (>95%) due to its greater thermodynamic stability.[1][3][4] However, the safety precautions and handling procedures are applicable to the cis-isomer and mixtures containing it. Given its toxic, flammable, and reactive nature, strict adherence to safety protocols is mandatory for all laboratory personnel.

This document provides detailed application notes and protocols for the safe handling of cis-crotonaldehyde in a research and development setting. It is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

cis-Crotonaldehyde is a highly hazardous substance that presents multiple risks. It is classified as highly flammable, toxic if swallowed or in contact with skin, fatal if inhaled, and causes serious eye damage and skin irritation.[5][6] It is also suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure.[6][7]

2.1 Summary of Health Hazards

Hazard Route	Description of Effects	Citations
Inhalation	Fatal if inhaled.[5] Vapors are severely irritating to the respiratory tract, causing coughing, shortness of breath, and a burning sensation.[4][8][9] High concentrations can lead to delayed pulmonary edema, which can be fatal.[3][9]	[3][4][5][8][9]
Skin Contact	Toxic in contact with skin.[5] Causes severe irritation, redness, pain, and burns.[8][9] The chemical is readily absorbed through the skin and can lead to systemic toxicity. May cause an allergic skin reaction.[8]	[5][8][9]
Eye Contact	Causes serious eye damage, including severe irritation, burns, and potential corneal damage.[5][6][10] It is a potent lachrymator (tear-inducing agent).[4][9]	[4][5][6][9][10]
Ingestion	Toxic if swallowed.[5] Causes a burning sensation, nausea, vomiting, and abdominal pain.[9]	[5][9]
Long-Term Exposure	May cause damage to organs, particularly the liver and respiratory tract, through prolonged or repeated exposure.[7][9] It is suspected of causing genetic defects and is considered a possible human carcinogen.[7][8][9]	[7][8][9]

2.2 Physicochemical Hazards

Hazard Type	Description	Citations
Flammability	Highly flammable liquid and vapor.[5][9] Flash point is approximately 13°C (55°F).[9] Vapors are heavier than air and can travel to an ignition source and flash back.[3][9]	[3][5][9]
Reactivity	Can polymerize violently, especially when exposed to heat, caustics, ammonia, or mineral acids.[3] It can form explosive peroxides upon exposure to air and should be checked for peroxides before distillation.[9] It is a strong reducing agent and reacts violently with oxidizers.[9]	[3][9]
Explosive Mixtures	Vapors can form explosive mixtures with air.[9][11] The lower and upper explosion limits are 2.1% and 15.5% by volume, respectively.[6][12]	[6][9][11][12]

Quantitative Data Summary

3.1 Physical and Chemical Properties

Property	Value	Citations
Chemical Formula	C₄H₆O
Molecular Weight	70.09 g/mol	[5]
Appearance	Colorless to pale-yellow liquid with a pungent, suffocating odor.[3][9][12]	[3][9][12]
Boiling Point	101-102 °C
Melting/Freezing Point	-101°F (-74°C)	[12]
Density	0.853 g/mL at 20 °C
Vapor Pressure	19 mmHg at 20 °C	[12]
Flash Point	13 °C (55.4 °F) - closed cup	[9]
Water Solubility	18.1 g/100 g at 20 °C	[1]

3.2 Occupational Exposure Limits and Guidelines

Organization	Limit/Guideline	Value
OSHA (PEL)	8-hr TWA	2 ppm (6 mg/m³)[3][8][12]
NIOSH (REL)	10-hr TWA	2 ppm (6 mg/m³)[8][12]
NIOSH (IDLH)	Immediately Dangerous to Life or Health	50 ppm[3]
ACGIH (TLV)	Ceiling	0.3 ppm[8]
AEGL-1 (10 min - 8 hr)	Notable discomfort, irritation	0.19 ppm[13]
AEGL-2 (60 min)	Irreversible or serious health effects	4.4 ppm[13]
AEGL-3 (60 min)	Life-threatening health effects	14 ppm[13]

Standard Operating Protocol: Handling cis-Crotonaldehyde

This protocol outlines the mandatory procedures for handling cis-crotonaldehyde in a laboratory setting.

4.1 Engineering Controls

• All work with cis-crotonaldehyde must be conducted in a certified chemical fume hood with sufficient airflow.[8][14]

• A safety shower and eyewash station must be immediately accessible in the work area.[8][12]

• Use explosion-proof electrical and ventilation equipment.[9][11]

• All equipment and containers must be properly grounded to prevent static discharge.[5][11][14]

4.2 Personal Protective Equipment (PPE) A risk assessment should precede any experiment to ensure appropriate PPE is selected. The following represents the minimum required PPE:

• Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber or laminate film). Inspect gloves for tears or holes before each use.[15][16]

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[14][15]

• Skin and Body Protection: Wear a flame-retardant laboratory coat, long pants, and closed-toe shoes. For tasks with a higher risk of splash, a chemical-resistant apron or full suit is required.[3][14]

• Respiratory Protection: For concentrations exceeding exposure limits or during spill response, a NIOSH-approved respirator is required. This may range from an air-purifying respirator with organic vapor cartridges to a self-contained breathing apparatus (SCBA) for high concentrations or emergencies.[3][8][12]

4.3 Storage and Handling

• Store cis-crotonaldehyde in a cool, dry, dark, and well-ventilated area designated for flammable liquids.[3][9][14] A refrigerated, flammable-rated cabinet is preferred.[14]

• Keep containers tightly closed and sealed.[3][11]

• Store away from incompatible materials such as oxidizers, acids, bases (caustics, ammonia, amines), and heat or ignition sources.[3][9][12]

• Use only non-sparking tools when handling containers.[5][11]

• Do not handle or store near food, drink, or animal feedstuffs.[11]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][11]

4.4 Waste Disposal

• Dispose of waste cis-crotonaldehyde and contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

• Collect waste in properly labeled, sealed, non-plastic containers.[9] Do not mix with incompatible waste streams.

Emergency Procedures

Immediate and correct response to an emergency is critical.

5.1 Exposure Response

• Inhalation: Move the victim to fresh air immediately.[5][13] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[12] Symptoms like pulmonary edema may be delayed.[3][9]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3][9] Seek immediate medical attention.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3][12] Remove contact lenses if possible. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting.[16] Rinse the mouth with water. Seek immediate medical attention.[9][15]

5.2 Spill Response

• Evacuate all non-essential personnel from the area and eliminate all ignition sources (no smoking, sparks, or flames).[5][13]

• Wear full PPE, including respiratory protection (SCBA if necessary).[9][14]

• Ventilate the area.[9]

• For small spills, absorb the liquid with an inert, non-combustible material such as sand or dry earth.[9][14] Do not use combustible absorbents like sawdust.[9]

• Collect the absorbed material into a sealed container for hazardous waste disposal.[9]

• For large spills, dike the area to prevent spreading and entry into waterways or sewers.[13][14] Contact emergency response personnel.

5.3 Fire Response

• cis-Crotonaldehyde is highly flammable.[9] Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish.[5][9][15] Do not use a heavy water stream, as it may spread the fire.[5]

• If a fire occurs, evacuate the area immediately. Only trained personnel should attempt to fight the fire from a safe distance.

• Keep containers cool by spraying with water if they are exposed to fire.[9]

Experimental Protocol: Grignard Reaction with cis-Crotonaldehyde

This protocol details a representative synthetic procedure and incorporates necessary safety measures.

Objective: To perform a 1,2-addition of a Grignard reagent to cis-crotonaldehyde. Warning: This reaction is highly exothermic and involves flammable and toxic materials. A thorough risk assessment must be completed before starting.

Materials:

• cis-Crotonaldehyde (or commercial mixture)

• Anhydrous diethyl ether

• Methylmagnesium bromide (3.0 M in diethyl ether)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Three-neck round-bottom flask, dropping funnel, condenser, magnetic stirrer, nitrogen inlet, ice bath.

Procedure:

• Setup: Assemble the glassware in a chemical fume hood. Ensure all glassware is oven-dried and cooled under a nitrogen atmosphere. Equip the flask with a magnetic stir bar.

• Inert Atmosphere: Purge the entire system with dry nitrogen. Maintain a positive nitrogen pressure throughout the reaction.

• Reagent Preparation: In the fume hood, draw a calculated amount of cis-crotonaldehyde into a gas-tight syringe and dissolve it in anhydrous diethyl ether in the dropping funnel.

• Initial Cooling: Cool the reaction flask containing methylmagnesium bromide solution in an ice-water bath to 0 °C.

• Slow Addition: Add the cis-crotonaldehyde solution dropwise from the dropping funnel to the stirred Grignard reagent over 30 minutes. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour.

• Quenching: Cool the reaction flask back to 0 °C in an ice bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench the reaction. Caution: This is an exothermic step and may produce flammable gases.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Drying and Filtration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the solution to remove the drying agent.

• Solvent Removal: Remove the solvent using a rotary evaporator with the water bath temperature kept below 30°C.

• Cleanup: Decontaminate all glassware that came into contact with cis-crotonaldehyde with a suitable decontamination solution before removing it from the fume hood. Dispose of all waste according to established procedures.

Visualized Workflows

// Nodes spill [label="Spill Occurs", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; evacuate [label="Alert Personnel &\nEvacuate Area", fillcolor="#FBBC05", fontcolor="#202124"]; ignition [label="Eliminate All\nIgnition Sources", fillcolor="#FBBC05", fontcolor="#202124"]; assess [label="Assess Spill Size", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=diamond]; small_spill [label="Small Spill", fillcolor="#F1F3F4", fontcolor="#202124"]; large_spill [label="Large Spill", fillcolor="#F1F3F4", fontcolor="#202124"]; ppe [label="Don Full PPE\n(incl. Respirator)", fillcolor="#FBBC05", fontcolor="#202124"]; contain [label="Contain with Non-\nCombustible Absorbent", fillcolor="#34A853", fontcolor="#FFFFFF"]; collect [label="Collect Waste into\nSealed Container", fillcolor="#34A853", fontcolor="#FFFFFF"]; decon [label="Decontaminate Area", fillcolor="#34A853", fontcolor="#FFFFFF"]; emergency [label="Call Emergency\nResponse (e.g., EHS)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; secure [label="Secure Area Until\nResponse Arrives", fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End", fillcolor="#F1F3F4", fontcolor="#202124", shape=ellipse];

// Edges spill -> evacuate; evacuate -> ignition; ignition -> assess; assess -> small_spill [label=" Manageable? "]; assess -> large_spill [label=" Unmanageable? "]; small_spill -> ppe; ppe -> contain; contain -> collect; collect -> decon; decon -> end; large_spill -> emergency; emergency -> secure; secure -> end; }

Workflow for responding to a cis-crotonaldehyde spill.

// Nodes start [label="Plan to Use\ncis-Crotonaldehyde", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; identify_hazards [label="Identify Hazards:\nToxicity, Flammability,\nReactivity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; assess_risks [label="Assess Risks:\nScale, Concentration,\nProcedure Duration", fillcolor="#FBBC05", fontcolor="#202124"];

control_hierarchy [label="Implement Controls\n(Hierarchy)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"];

elimination [label="Elimination/Substitution:\nUse a safer alternative?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; engineering [label="Engineering Controls:\nFume Hood, Grounding,\nVentilation", fillcolor="#34A853", fontcolor="#FFFFFF"]; admin [label="Administrative Controls:\nSOPs, Training, Signage", fillcolor="#34A853", fontcolor="#FFFFFF"]; ppe [label="PPE:\nGloves, Goggles, Face Shield,\nRespirator, Lab Coat", fillcolor="#34A853", fontcolor="#FFFFFF"];

proceed [label="Proceed with\nExperiment", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> identify_hazards; identify_hazards -> assess_risks; assess_risks -> control_hierarchy; control_hierarchy -> elimination; elimination -> engineering [label=" No "]; engineering -> admin; admin -> ppe; ppe -> proceed;

// Invisible edge for alignment edge [style=invis]; control_hierarchy -> engineering; }

Decision logic for risk assessment before using cis-crotonaldehyde.

References

• 1. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 3. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 4. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. nj.gov [nj.gov]
• 9. ICSC 0241 - CROTONALDEHYDE [chemicalsafety.ilo.org]
• 10. (E)-CROTONALDEHYDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. chemos.de [chemos.de]
• 12. CDC - NIOSH Pocket Guide to Chemical Hazards - Crotonaldehyde [cdc.gov]
• 13. CROTONALDEHYDE, STABILIZED | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. chemos.de [chemos.de]

Technical Notes & Optimization

Technical Support Center: Purification of cis-Crotonaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of cis-crotonaldehyde from its trans isomer.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate cis- and trans-crotonaldehyde?

A1: The primary challenges are twofold:

• Similar Physical Properties: The boiling points of the cis and trans isomers are very close, making separation by standard fractional distillation extremely difficult and often unsuccessful.[1]

• Thermodynamic Instability of the cis Isomer: The trans isomer is thermodynamically more stable.[1] The cis isomer is highly susceptible to isomerization to the more stable trans form, especially in the presence of acid or heat.[1] This means that even if separation is partially achieved, the purified cis isomer can readily convert back to the trans isomer during processing or storage. The thermodynamic equilibrium between the two isomers heavily favors the trans form, with a ratio of approximately 50:1.[1]

Q2: What is the typical composition of commercial crotonaldehyde?

A2: Commercial crotonaldehyde consists predominantly of the trans isomer. A typical mixture contains >95% trans-crotonaldehyde and <5% cis-crotonaldehyde.[2][3][4]

Q3: Is it possible to increase the concentration of the cis isomer before purification?

A3: Yes, photoisomerization can be used to enrich the mixture with the cis isomer. Irradiating trans-crotonaldehyde with 3000 Å light can shift the equilibrium to a mixture containing up to 29% cis-crotonaldehyde.[1] This can be a useful preliminary step to increase the starting concentration of the desired isomer before attempting a separation technique.

Q4: What analytical methods are best for determining the cis/trans ratio?

A4: Gas chromatography (GC) is the most commonly used method for the identification and quantitative determination of the isomeric ratio of crotonaldehyde.[2] Nuclear Magnetic Resonance (NMR) spectroscopy is also effective for detecting and quantifying the two isomers, as their spectra are distinct.[1] For more complex biological samples, High-Performance Liquid Chromatography (HPLC) following derivatization is often employed.[3]

Q5: How should purified cis-crotonaldehyde be stored?

A5: Due to its instability, cis-crotonaldehyde must be stored with care to prevent isomerization and degradation. Storage under an inert atmosphere (e.g., argon or nitrogen), in the dark, and at low temperatures (2-8°C is recommended for commercial mixtures) is crucial. Avoid contact with acids, bases, and oxidizing agents, which can catalyze isomerization or oxidation to crotonic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of cis-crotonaldehyde.

Issue 1: Poor Separation Using Fractional Distillation

• Problem: Despite using a fractionating column, the collected distillate shows no significant enrichment of the cis isomer.

• Cause: The boiling points of the cis and trans isomers are too close for effective separation with standard laboratory distillation equipment. Attempts to separate the isomers by distillation have been reported as unsuccessful.[1]

• Solutions:

  • Use a High-Efficiency Column: For any chance of success, a column with a very high number of theoretical plates, such as a spinning band distillation column, would be required.

  • Distill Under Vacuum: Lowering the pressure will reduce the boiling points, which can sometimes improve separation. More importantly, it allows the distillation to be performed at a lower temperature, reducing the rate of heat-induced isomerization of the cis isomer back to the trans form.

  • Maintain a Slow, Stable Distillation Rate: A very slow and consistent collection rate is essential for maximizing the number of vaporization-condensation cycles within the column.[5][6]

  • Consider Alternative Methods: Given the documented difficulty, it is highly recommended to explore chromatographic or chemical separation methods, which do not rely on boiling point differences.[7]

Issue 2: Isomerization of cis-Crotonaldehyde During Chromatographic Purification

• Problem: The desired cis isomer is detected in initial fractions, but later fractions or the final pooled product show a significant increase in the trans isomer.

• Cause: The stationary phase or mobile phase conditions are promoting the acid- or heat-catalyzed isomerization of the sensitive cis isomer. The cis isomer has been shown to be thermally labile with a half-life of only 2 hours at 160°C and is rapidly converted to the trans isomer by traces of acid.[1]

• Solutions:

  • Control Temperature: If using Gas Chromatography (GC), use the lowest possible injector and column temperatures that still allow for good peak shape and resolution. For HPLC, perform the separation at or below room temperature.

  • Buffer the Mobile Phase: For HPLC, use a neutral or very weakly basic mobile phase to avoid acid-catalyzed isomerization. Ensure all solvents are free of acidic impurities.

  • Use an Appropriate Stationary Phase: Avoid highly acidic or basic stationary phases. For GC, a non-polar or mid-polarity column may be less likely to cause isomerization than a highly polar one. For HPLC, a C18 or a specialized column like a C30, which offers high shape selectivity, could be effective.[8]

  • Consider Derivatization: Convert the aldehyde isomers into more stable derivatives (e.g., hydrazones) before chromatography. This "locks" the geometry, preventing isomerization during separation. The separated derivatives can then be used as is, or a subsequent reaction can be attempted to regenerate the aldehyde.

Issue 3: Co-elution of Isomers in HPLC or GC

• Problem: The cis and trans isomers elute as a single peak or with very poor resolution.

• Cause: The selectivity of the chromatographic system is insufficient to resolve the two isomers. This was noted in an attempt to separate the isomers by vapor-phase chromatography using multiple different column types.[1]

• Solutions:

  • Optimize Chromatographic Conditions: Systematically vary the mobile phase composition (for HPLC) or the temperature program (for GC) to maximize resolution.

  • Change the Stationary Phase: The choice of column is critical. For HPLC, columns that provide high shape selectivity, such as C30 or certain phenyl-based columns, may be more effective than standard C18 columns for separating geometric isomers.[8]

  • Derivatize the Aldehydes: Chemical derivatization with a reagent like 2,4-dinitrophenylhydrazine (DNPH) creates larger, more rigid molecules.[2][9] The resulting hydrazone derivatives often exhibit much greater chromatographic separation than the parent aldehydes, simplifying purification.

Data Presentation

Table 1: Properties and Separation Data for Crotonaldehyde Isomers

Parameter	cis-Crotonaldehyde	trans-Crotonaldehyde	Reference
IUPAC Name	(2Z)-But-2-enal	(2E)-But-2-enal	[2]
CAS Number	15798-64-8	123-73-9	[3]
Boiling Point	~102°C (for mixture)	~104°C (for mixture)	N/A
Thermodynamic Stability	Less Stable	More Stable	[1]
Equilibrium Ratio (Acid or Heat Catalyzed)	~2%	~98%	[1]
Photoisomerization Equilibrium (from trans)	~29%	~71%	[1]
Reported Separation Attempts
Fractional Distillation	Unsuccessful	Unsuccessful	[1]
Vapor-Phase Chromatography	Unsuccessful on various columns	Unsuccessful on various columns	[1]
HPLC (as derivatives)	Potentially effective (inferred)	Potentially effective (inferred)	[8][9]
Preparative GC	Potentially effective (inferred)	Potentially effective (inferred)	[10]

Note: Boiling points for the pure isomers are not well-documented due to the difficulty in separation and the instability of the cis isomer. The values are very close.

Experimental Protocols

Method: Purification via 2,4-Dinitrophenylhydrazone (DNPH) Derivatives

This method "locks" the isomeric geometry, allowing for robust separation of the more stable derivatives, followed by the collection of the desired cis-hydrazone. Note that regeneration of the pure aldehyde from the hydrazone is challenging and may not be high-yielding.

1. Derivatization of the Isomer Mixture:

• Reagents: Isomeric mixture of crotonaldehyde, 2,4-dinitrophenylhydrazine (DNPH), acidic catalyst (e.g., sulfuric acid), ethanol or a similar solvent.

• Procedure:

  • Prepare a saturated solution of DNPH in ethanol containing a catalytic amount of concentrated sulfuric acid.

  • Dissolve the cis/trans-crotonaldehyde mixture in a minimal amount of ethanol.

  • Slowly add the crotonaldehyde solution to the DNPH reagent at room temperature with gentle stirring.

  • The 2,4-dinitrophenylhydrazone derivatives should precipitate out of solution as a colored solid (typically yellow, orange, or red).

  • Allow the reaction to proceed for 1-2 hours to ensure complete derivatization.

  • Collect the solid precipitate by vacuum filtration and wash with a small amount of cold ethanol to remove unreacted starting material.

  • Dry the solid derivative mixture under vacuum.

2. Chromatographic Separation of the Hydrazone Derivatives:

• Method: High-Performance Liquid Chromatography (HPLC) is recommended.

• Procedure:

  • Dissolve the dried hydrazone mixture in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile/water).

  • Perform analytical-scale injections first to optimize the separation conditions.

  • Suggested HPLC Conditions:

    • Column: A reversed-phase C18 or C30 column. A C30 column may offer better shape selectivity for isomers.[8]

    • Mobile Phase: A gradient of acetonitrile and water is a good starting point.

    • Detection: Use a UV detector set to the absorbance maximum of the DNPH derivatives (typically around 360-380 nm).

  • Once optimized, switch to a preparative-scale column and inject larger quantities of the derivative mixture.

  • Collect the eluting fractions corresponding to the cis-crotonaldehyde-DNPH derivative peak.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

3. Analysis of Purity:

• Analyze the collected cis-derivative using analytical HPLC, NMR, and mass spectrometry to confirm its purity and identity.

Mandatory Visualization

Caption: Proposed workflow for purification of cis-crotonaldehyde via derivatization-HPLC.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Purification [chem.rochester.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of cis-Crotonaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of cis-crotonaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of cis-crotonaldehyde, providing potential causes and recommended solutions in a user-friendly question-and-answer format.

Q1: My yield of cis-crotonaldehyde is extremely low (or undetectable). What are the common causes and how can I improve it?

A1: Low yields of cis-crotonaldehyde are a frequent challenge due to its thermodynamic instability compared to the trans-isomer. The equilibrium heavily favors the trans form, often in a ratio of about 50:1.[1] Here are the primary reasons for low yields and corresponding troubleshooting steps:

• Inappropriate Synthesis Method: The common synthesis of crotonaldehyde via aldol condensation of acetaldehyde followed by dehydration primarily yields the more stable trans-isomer.[2][3]

  • Solution: To enrich the cis-isomer, a post-synthesis photoisomerization of the trans-isomer is often necessary.[1]

• Suboptimal Reaction Conditions: For acid-catalyzed isomerization, the equilibrium concentration of the cis-isomer is very low, typically around 2%.[4]

  • Solution: While altering temperature and acid concentration has a minimal effect on the equilibrium, photoisomerization is a more effective method to increase the proportion of the cis-isomer.

• cis-to-trans Isomerization During Workup: The cis-isomer can readily convert back to the more stable trans-isomer, especially in the presence of acid or heat.

  • Solution: Ensure all workup and purification steps are performed under neutral or slightly basic conditions and at low temperatures.

Q2: I am observing significant polymer formation in my reaction mixture. How can I prevent this?

A2: Polymerization is a common side reaction, particularly in the aldol condensation of acetaldehyde, which can be initiated by strong acids or bases.[3]

• Cause: The presence of strong acids or bases can catalyze the polymerization of crotonaldehyde.

  • Solution: Use milder catalysts for the aldol condensation, such as organic amines (e.g., trimethylamine or triethylamine), which can make the reaction more controllable and reduce byproduct formation.[2]

• Cause: High temperatures during the reaction or distillation can also promote polymerization.

  • Solution: Maintain the recommended reaction temperature and consider vacuum distillation for purification to keep the temperature low.

Q3: How can I effectively separate cis-crotonaldehyde from the trans-isomer and other byproducts?

A3: The separation of cis- and trans-crotonaldehyde is challenging due to their similar physical properties.

• Fractional Distillation: While the boiling points are close, careful fractional distillation can be employed for separation. A long fractionating column with high efficiency (many theoretical plates) is recommended.

  • Troubleshooting: If separation is poor, ensure the distillation is performed slowly and steadily to allow for proper equilibration on the column plates.

• Chromatography: For analytical and small-scale preparative purposes, gas-liquid chromatography (GLC) is an effective method for separating the isomers.

Q4: My purified cis-crotonaldehyde seems to degrade over time. What are the proper storage conditions?

A4: cis-Crotonaldehyde is sensitive to light, air, and heat, which can cause it to isomerize, oxidize to crotonic acid, or polymerize.[3]

• Storage Recommendations:

  • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

  • Temperature: Keep refrigerated at a low temperature.

  • Light: Protect from light by using an amber vial or by wrapping the container in aluminum foil.

  • Purity: Ensure the product is free from acidic or basic impurities that could catalyze isomerization or polymerization.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes quantitative data for different methods of obtaining cis-crotonaldehyde.

Synthesis Method	Typical Yield of cis-Crotonaldehyde	Key Advantages	Key Disadvantages
Aldol Condensation of Acetaldehyde	<5% (in the initial mixture)[2][5]	Well-established industrial process for crotonaldehyde (mixture of isomers).	Very low yield of the cis-isomer. Prone to byproduct and polymer formation.[2][3]
Acid-Catalyzed Isomerization of trans-Crotonaldehyde	~2% (at equilibrium)[4]	Simple procedure.	Very low equilibrium concentration of the cis-isomer, making separation difficult.[4]
Photoisomerization of trans-Crotonaldehyde	Can significantly increase the proportion of the cis-isomer (e.g., up to a 29:71 cis:trans ratio)[1]	Most effective method for enriching the cis-isomer.	Requires specialized photochemical equipment. The product is still a mixture that requires purification.

Experimental Protocols

1. Synthesis of Crotonaldehyde (Isomer Mixture) via Aldol Condensation

This protocol describes the general procedure for the synthesis of a mixture of cis- and trans-crotonaldehyde from acetaldehyde.

• Reaction: 2 CH₃CHO → CH₃CH=CHCHO + H₂O

• Catalyst: Dilute sodium hydroxide or an organic amine (e.g., triethylamine).[2]

• Procedure:

  • Cool acetaldehyde in an ice bath.

  • Slowly add a dilute aqueous solution of the catalyst while maintaining a low temperature.

  • Allow the reaction to proceed at a controlled temperature (e.g., 37-47°C if using an organic amine catalyst) under an inert atmosphere.[2]

  • The intermediate, 3-hydroxybutanal (acetaldol), is then dehydrated. This is typically achieved by heating in the presence of an acid.

  • The crude crotonaldehyde is then purified by distillation.

2. Enrichment of cis-Crotonaldehyde via Photoisomerization

This protocol outlines the general steps for the photoisomerization of trans-crotonaldehyde to increase the concentration of the cis-isomer.

• Starting Material: A purified mixture of crotonaldehyde, predominantly the trans-isomer.

• Apparatus: A photochemical reactor with a suitable UV lamp (e.g., 3000 Å lamps).[1]

• Procedure:

  • Place the trans-crotonaldehyde in a quartz reaction vessel.

  • Irradiate the sample with the UV lamp at room temperature.

  • Monitor the reaction progress by taking aliquots and analyzing the cis:trans ratio using a suitable analytical technique such as NMR or GC.

  • Continue irradiation until a photostationary state is reached (the cis:trans ratio no longer changes significantly).

  • The resulting mixture will be enriched in the cis-isomer and will require purification.

Visualizations

Below are diagrams illustrating key workflows and logical relationships in the synthesis and troubleshooting of cis-crotonaldehyde.

Caption: Workflow for the synthesis of a crotonaldehyde isomer mixture.

Caption: Workflow for the enrichment of cis-crotonaldehyde via photoisomerization.

Caption: Troubleshooting flowchart for low yields of cis-crotonaldehyde.

References

• 1. Signatures of isomerization in photodissociation of trans- crotonaldehyde probed by multiphoton ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN1807381A - Crotonaldehyde production process - Google Patents [patents.google.com]
• 3. celanese.com [celanese.com]
• 4. brainly.in [brainly.in]
• 5. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Preventing Isomerization of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the isomerization of cis-crotonaldehyde. The following information is designed to help you maintain the isomeric purity of your samples during experiments and storage.

Frequently Asked Questions (FAQs)

Q1: Why is my cis-crotonaldehyde sample isomerizing to the trans form?

A1: cis-Crotonaldehyde is thermodynamically less stable than its trans isomer.[1][2][3] Isomerization is primarily driven by three main factors:

• Acid Catalysis: Trace amounts of acid can significantly accelerate the isomerization of cis- to trans-crotonaldehyde.[1]

• Heat: Elevated temperatures provide the activation energy needed for the conversion to the more stable trans isomer.[4]

• Light: Exposure to light, particularly UV light, can induce photochemical isomerization.

Q2: What is the typical composition of commercially available crotonaldehyde?

A2: Commercially available crotonaldehyde is typically a mixture of cis and trans isomers, with the trans isomer being predominant (>95%).[3][5][6] These commercial products are often stabilized with agents like butylated hydroxytoluene (BHT) and water.[6]

Q3: How can I prevent the isomerization of cis-crotonaldehyde?

A3: To prevent isomerization, it is crucial to control the factors mentioned above. The following practices are recommended:

• Storage: Store cis-crotonaldehyde at low temperatures (2-8°C is commonly recommended), in the dark, and under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to heat, light, and oxygen.[5]

• Use of Stabilizers: Add stabilizers such as butylated hydroxytoluene (BHT) to scavenge free radicals that can initiate isomerization.[6]

• Acid Scavenging: Neutralize any trace acidity in your sample or reaction mixture by using a non-nucleophilic base, such as triethylamine.[7]

Q4: How can I monitor the isomeric purity of my cis-crotonaldehyde sample?

A4: Several analytical techniques can be used to determine the cis/trans ratio of crotonaldehyde:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is a powerful tool for distinguishing between cis and trans isomers based on the coupling constants of the vinylic protons. The coupling constant (J-value) for trans protons is typically larger (11-18 Hz) than for cis protons (6-15 Hz).[10]

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) can be used to separate and quantify the cis and trans isomers.[3][11]

• High-Performance Liquid Chromatography (HPLC): HPLC can also be employed to monitor the isomeric ratio.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid isomerization of a freshly prepared or purified cis-crotonaldehyde sample.	1. Presence of trace acid from glassware, reagents, or the sample itself.2. Exposure to ambient light during workup or storage.3. Elevated temperatures during processing or storage.	1. Thoroughly wash and dry all glassware. Consider rinsing with a dilute solution of a non-nucleophilic base like triethylamine, followed by a final rinse with a dry, inert solvent.2. Work in a fume hood with the sash down to minimize light exposure, or use amber-colored glassware.3. Perform all manipulations at or below room temperature whenever possible. Store the sample in a refrigerator or freezer.
Gradual increase in the trans-isomer content over time during storage.	1. Improper storage conditions (exposure to light, air, or elevated temperatures).2. Insufficient or degraded stabilizer.3. Presence of acidic impurities in the storage solvent.	1. Ensure the sample is stored in a tightly sealed, amber vial under an inert atmosphere at the recommended low temperature.2. Add a small amount of a stabilizer like BHT (e.g., 0.1% w/v).3. Use high-purity, dry, and neutral solvents for storage. If acidity is suspected, consider adding a non-nucleophilic base.
Isomerization observed during a chemical reaction.	1. Use of acidic reagents or catalysts.2. High reaction temperatures.3. Extended reaction times.	1. If possible, substitute acidic reagents with non-acidic alternatives. If an acid is necessary, use the mildest possible acid and the lowest effective concentration. Consider adding a non-interfering buffer.2. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.3. Monitor the reaction closely and minimize the reaction time.

Quantitative Data Summary

While specific kinetic data for the isomerization of cis-crotonaldehyde under various conditions is sparse in the literature, the following table summarizes the general effects of different parameters on isomerization.

Parameter	Effect on Isomerization Rate	Notes
Temperature	Increases with increasing temperature.	The relationship is generally exponential (Arrhenius-like behavior).[4]
Acid Concentration	Increases with increasing acid concentration.	Even trace amounts of acid can have a significant catalytic effect.[1]
Solvent Polarity	Generally faster in more polar solvents.	Polar solvents can stabilize the polar transition state of the isomerization reaction.[8][9]
Stabilizer (e.g., BHT)	Decreases the rate of isomerization.	BHT acts as a radical scavenger, inhibiting free-radical mediated isomerization pathways. The effectiveness is concentration-dependent.[12]

Experimental Protocols

Protocol 1: Monitoring cis/trans Ratio of Crotonaldehyde by 1H NMR

• Sample Preparation: Dissolve a small amount of the crotonaldehyde sample in a deuterated solvent (e.g., CDCl3) in an NMR tube.

• NMR Acquisition: Acquire a 1H NMR spectrum.

• Data Analysis:

  • Identify the signals corresponding to the vinylic protons of the cis and trans isomers.

  • Measure the coupling constants (J-values) for these protons. A larger coupling constant (typically >12 Hz) is indicative of the trans isomer, while a smaller coupling constant (typically <12 Hz) suggests the cis isomer.[10]

  • Integrate the signals corresponding to a unique proton for each isomer (e.g., the aldehyde proton). The ratio of the integrals will give the relative abundance of the cis and trans isomers.

Protocol 2: Stabilization of cis-Crotonaldehyde with BHT and Triethylamine

• Purification: If starting with a mixture, purify the cis-crotonaldehyde using an appropriate method (e.g., fractional distillation under reduced pressure, taking care to avoid high temperatures).

• Stabilizer Addition: To the purified cis-crotonaldehyde, add BHT to a final concentration of 0.1% (w/v).

• Acid Scavenging: Add a small amount of triethylamine (e.g., 0.1% v/v) to neutralize any trace acidity.

• Storage: Transfer the stabilized solution to a clean, dry, amber glass vial. Purge the headspace with an inert gas (e.g., argon or nitrogen), seal the vial tightly, and store at 2-8°C.

Visualizations

Isomerization Pathway

Caption: Factors promoting the isomerization of cis- to trans-crotonaldehyde.

Experimental Workflow for Stabilization and Analysis

Caption: Workflow for the stabilization and analysis of cis-crotonaldehyde.

References

• 1. 7.6 Stability of Alkenes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 6. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. iroamine.com [iroamine.com]
• 8. Size- and solvent-dependent kinetics for cis-trans isomerization in donor-acceptor systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. longdom.org [longdom.org]
• 10. reddit.com [reddit.com]
• 11. measurlabs.com [measurlabs.com]
• 12. Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: cis-Crotonaldehyde Stability in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cis-crotonaldehyde. The information addresses common stability issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is my cis-crotonaldehyde solution isomerizing to the trans-isomer?

cis-Crotonaldehyde is the less thermodynamically stable isomer compared to its trans counterpart.[1] The thermodynamic equilibrium heavily favors the trans form, with a ratio of approximately 50:1.[1][2][3] This inherent instability means that even under seemingly mild conditions, cis-crotonaldehyde will tend to convert to the more stable trans-isomer. This process can be accelerated by several factors.

Q2: What factors accelerate the isomerization of cis- to trans-crotonaldehyde?

Several factors can catalyze the isomerization of cis-crotonaldehyde:

• Acids: Traces of acid can rapidly convert the cis-isomer to the trans-isomer.[2]

• Heat: Heating solutions containing cis-crotonaldehyde will promote isomerization to the trans form to reach thermodynamic equilibrium.[1][2]

• Light: While UV light can be used to convert the trans-isomer to the cis-isomer, prolonged exposure or exposure to different wavelengths can also influence the equilibrium.[1][2][3]

• Air/Oxygen: Crotonaldehyde can slowly oxidize to crotonic acid upon contact with air, which can in turn catalyze isomerization.[4][5] Commercial preparations often turn yellow upon exposure to air and light.[6]

Q3: How can I minimize the isomerization of cis-crotonaldehyde during my experiments?

To maintain the isomeric purity of cis-crotonaldehyde, the following precautions are recommended:

• Work at low temperatures: Perform reactions and handle solutions at the lowest practical temperature to minimize thermal isomerization.

• Use neutral, aprotic solvents: Avoid acidic conditions. Use high-purity, dry, aprotic solvents.

• Work under an inert atmosphere: To prevent oxidation, handle solutions under an inert gas like nitrogen or argon.[7][8]

• Protect from light: Store solutions in amber vials or wrap containers with aluminum foil to prevent photoisomerization.

• Use freshly prepared solutions: Due to its inherent instability, it is best to use cis-crotonaldehyde solutions immediately after preparation.

Q4: What are the ideal storage conditions for cis-crotonaldehyde and its solutions?

For optimal stability, store cis-crotonaldehyde and its solutions under the following conditions:

• Temperature: Store at 2-8°C.[9]

• Atmosphere: Store under an inert gas.[7][8]

• Container: Use tightly sealed containers.[6][7][10]

• Light: Protect from light.[11]

• Stabilizers: Commercial crotonaldehyde is often supplied with stabilizers like butylated hydroxytoluene (BHT) or water.[5][12]

Q5: My reaction is yielding unexpected byproducts. Could this be related to cis-crotonaldehyde instability?

Yes. As a reactive α,β-unsaturated aldehyde, crotonaldehyde can participate in various reactions, including Michael additions and polymerizations.[1] The geometry of the cis-isomer can lead to different stereochemical outcomes compared to the trans-isomer.[1] If your solution isomerizes, the resulting mixture of cis- and trans-isomers can lead to a mixture of products. Furthermore, crotonaldehyde can polymerize, especially in the presence of acids or bases, leading to non-homogeneous materials.[1][5]

Q6: How can I analyze the isomeric purity of my crotonaldehyde solution?

Nuclear Magnetic Resonance (NMR) spectroscopy is an effective method for determining the ratio of cis- and trans-isomers in a solution.[2] Gas chromatography (GC) can also be used for analysis, although separation of the isomers can be challenging.[2][4] For enhancing detectability and stability during analysis, derivatization with agents like 2,4-dinitrophenylhydrazine (DNPH) is a common technique.[1][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid disappearance of cis-crotonaldehyde signal in analysis (NMR, GC).	Isomerization to trans-crotonaldehyde.	Check for sources of acid or heat. Ensure use of neutral, aprotic solvents. Prepare and analyze samples at low temperatures.
Yellowing of the solution.	Oxidation or polymerization.	Handle the solution under an inert atmosphere.[6][7] Protect from light.[6] Use freshly prepared solutions.
Inconsistent reaction outcomes or unexpected byproducts.	Presence of a mixture of cis- and trans-isomers due to isomerization.	Confirm the isomeric purity of the starting material before each experiment using NMR or another suitable analytical technique. Follow protocols to minimize isomerization.
Formation of a solid precipitate.	Polymerization of crotonaldehyde.	Avoid contact with acids, bases, and strong oxidizing agents.[4][8] Work at lower concentrations if possible.

Data Presentation: Isomerization Equilibria

The following table summarizes the equilibrium composition of cis- and trans-crotonaldehyde under different conditions.

Condition	% cis-Crotonaldehyde	% trans-Crotonaldehyde	Reference
Thermodynamic equilibrium with a trace of dry HCl at room temperature	2.0%	98.0%	[1][2]
Heating mixture to 200°C for 5 hours	2.0%	98.0%	[2]
Irradiation with 3000 Å light (photostationary state)	29%	71%	[2]

Experimental Protocols

Protocol: Preparation of a cis/trans-Crotonaldehyde Mixture via Photoisomerization

This protocol describes the generation of cis-crotonaldehyde from the more stable trans-isomer through photoinduced isomerization.

Materials:

• trans-Crotonaldehyde (predominantly trans-isomer)

• Suitable solvent (e.g., a non-acidic, aprotic solvent like cyclohexane or acetonitrile)

• Quartz reaction vessel or NMR tube

• UV photoreactor (e.g., Rayonet reactor with 3000 Å lamps)

• Inert gas supply (Nitrogen or Argon)

• NMR spectrometer for analysis

Procedure:

• Prepare a dilute solution of trans-crotonaldehyde in the chosen solvent within a quartz reaction vessel.

• Purge the solution with an inert gas for 15-20 minutes to remove dissolved oxygen.

• Seal the vessel tightly.

• Place the vessel in the photoreactor and irradiate with 3000 Å UV light at room temperature.[2][3]

• Monitor the progress of the isomerization periodically by taking aliquots and analyzing them via NMR spectroscopy to determine the cis/trans ratio.

• Continue irradiation until the desired isomeric ratio is achieved or the photostationary state is reached (typically a 29:71 cis to trans ratio).[2]

• Once the desired ratio is obtained, immediately store the solution in the dark at low temperature (2-8°C) under an inert atmosphere to minimize back-isomerization to the trans form.

• Use the freshly prepared solution as soon as possible for subsequent experiments.

Visualizations

Caption: Equilibrium between cis- and trans-crotonaldehyde.

Caption: Troubleshooting workflow for cis-crotonaldehyde stability.

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. fishersci.com [fishersci.com]
• 9. Crotonaldehyde, mixture of cis and trans ratio of cis- and trans-isomers (~1:20), ≥99.5% (GC) | 4170-30-3 [sigmaaldrich.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. ICSC 0241 - CROTONALDEHYDE [chemicalsafety.ilo.org]
• 12. Crotonaldehyde, mixture of cis and trans ratio of cis- and trans-isomers ( 1:20), = 99.5 GC 4170-30-3 [sigmaaldrich.com]

Technical Support Center: Cis-Crotonaldehyde Decomposition Pathways

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cis-crotonaldehyde. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: How can I synthesize cis-crotonaldehyde?

A1: Cis-crotonaldehyde is primarily synthesized through the photoisomerization of the more stable trans-crotonaldehyde.[1][2] This process typically involves irradiating a solution of trans-crotonaldehyde with UV light.

Q2: What is the optimal wavelength for the photoisomerization of trans- to cis-crotonaldehyde?

A2: Studies have shown that irradiation with 300 nm (3000 Å) light is effective for this isomerization.[1][2] A study using 355 nm pulses from a Nd:YAG laser also demonstrated the formation of cis-crotonaldehyde as an intermediate in the photodissociation of the trans-isomer.[3][4]

Q3: What is the expected ratio of cis- to trans-crotonaldehyde at photostationary state?

A3: The photoisomerization is a reversible process that reaches a photostationary state. One study reported a cis:trans ratio of 29:71 after four days of irradiation, after which further irradiation did not change the proportion.[2] The thermodynamic equilibrium, however, strongly favors the trans-isomer, with a reported ratio of approximately 1:50 (cis:trans).[1][2]

Q4: How can I differentiate between cis- and trans-crotonaldehyde in my sample?

A4: Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are effective methods for distinguishing between the two isomers. Due to their different spatial arrangements, the isomers will exhibit distinct chemical shifts in their NMR spectra and unique vibrational bands in their FTIR spectra.

Q5: What are the primary decomposition pathways for cis-crotonaldehyde?

A5: The decomposition of cis-crotonaldehyde can proceed through photochemical and thermal pathways. Photochemically, upon UV irradiation, cis-crotonaldehyde can further absorb light and dissociate. Studies on the photodissociation of trans-crotonaldehyde at 355 nm indicate that it first isomerizes to the cis-form, which then decomposes to produce acetaldehyde, acetyl, and methoxy radical cations.[3][4] Information specific to the thermal decomposition of pure cis-crotonaldehyde is limited; however, studies on the thermal decomposition of crotonaldehyde (predominantly the trans-isomer) show decarbonylation to propene and carbon monoxide as a major pathway.

Troubleshooting Guides

Guide 1: Low Yield of cis-Crotonaldehyde during Photoisomerization

Issue	Potential Cause	Recommended Solution
Low conversion to the cis-isomer	Insufficient irradiation time.	The photoisomerization process can be slow. One study reported irradiating the sample for four days to reach a photostationary state.[2] Monitor the reaction over time using NMR or GC to determine the optimal irradiation period for your setup.
Inappropriate wavelength or light source.	Ensure your light source emits strongly around 300 nm. The use of 16 RPR-3000 A lamps in a Rayonet Srinivasan-Griffin reactor has been reported to be effective.[2]
Degradation of the product.	Cis-crotonaldehyde is sensitive to acid and can readily isomerize back to the more stable trans-isomer.[2] Ensure all glassware is neutral and solvents are free of acidic impurities.
Reaction has reached thermodynamic equilibrium.	The thermodynamic equilibrium heavily favors the trans-isomer (approximately 50:1).[1][2] The photostationary state will have a higher proportion of the cis-isomer, but it will not be the exclusive product.

Guide 2: Difficulty in Isolating Pure cis-Crotonaldehyde

Issue	Potential Cause	Recommended Solution
Co-elution of isomers during chromatography.	Similar physical properties of the isomers.	The separation of cis- and trans-crotonaldehyde by distillation or various vapor-phase chromatography columns (including DIDP, DMP, Ucon P, silver nitrate-glycerol, DEGS, and Poropak Q) has been reported to be unsuccessful.[2]
Isomerization during separation.	Presence of acidic sites on the stationary phase or thermal instability.	Given the difficulty of separation and the lability of the cis-isomer, it is often more practical to use the mixture of isomers and account for the composition in subsequent experiments.

Guide 3: Analysis of Decomposition Products

Issue	Potential Cause	Recommended Solution
Unexpected peaks in GC-MS analysis.	Presence of impurities in the starting material.	Commercial crotonaldehyde is predominantly the trans-isomer but may contain other impurities.[5] Analyze your starting material by GC-MS to identify any potential interfering compounds.
Side reactions during decomposition.	The decomposition of crotonaldehyde can produce a variety of products. Thermal decomposition of crotonaldehyde has been shown to produce CO, CH4, C2H2, C3H6, and other hydrocarbons. Photodissociation can lead to radical species that may recombine to form various products.
Reaction with atmospheric oxygen.	If the decomposition is not carried out under an inert atmosphere, oxidation products may be formed.

Experimental Protocols

Protocol 1: Synthesis of cis-Crotonaldehyde via Photoisomerization

This protocol is based on the method described by J. Finkelstein and A. Brossi.[2]

Materials:

• trans-Crotonaldehyde

• 4 mm quartz tube

• Rayonet Srinivasan-Griffin reactor with 16 RPR-3000 Å lamps

• NMR spectrometer for analysis

Procedure:

• Place the trans-crotonaldehyde into a 4 mm quartz tube.

• Seal the tube.

• Place the sealed tube inside the Rayonet reactor at room temperature.

• Irradiate the sample with the 3000 Å lamps.

• Monitor the progress of the isomerization periodically by taking the tube out of the reactor and acquiring an NMR spectrum of the mixture.

• Continue irradiation until the ratio of cis- to trans-crotonaldehyde reaches a photostationary state (a reported instance took 4 days to reach a 29:71 cis:trans ratio).[2] Further irradiation beyond this point will not increase the proportion of the cis-isomer.

Note: The separation of the resulting mixture is reported to be very difficult.[2] For many applications, the mixture of isomers is used directly, with the composition determined by NMR.

Data Presentation

Table 1: Products of Crotonaldehyde Decomposition

Decomposition Method	Isomer(s) Studied	Detected Products	Reference
Photodissociation at 355 nm	trans- (with cis- as intermediate)	Acetaldehyde, Acetyl radical, Methoxy radical	[3][4]
Thermal Decomposition (Shock Tube)	Predominantly trans-	CO, CH4, C2H2, C3H6, CH2=CHCHO, CH3C≡CH, CH2=C=CH2, C2H4, C2H6, C4H4, 1-C4H6

Visualizations

Caption: Photochemical and thermal decomposition pathways of crotonaldehyde.

Caption: Experimental workflow for cis-crotonaldehyde synthesis and decomposition analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Signatures of isomerization in photodissociation of trans- crotonaldehyde probed by multiphoton ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Diels-Alder Reactions with cis-Crotonaldehyde

Welcome to the technical support center for troubleshooting Diels-Alder reactions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when using cis-crotonaldehyde as a dienophile, with a focus on overcoming low reaction yields.

Frequently Asked Questions (FAQs)

Q1: Is the stereochemistry of cis-crotonaldehyde retained in the Diels-Alder product?

Yes, the Diels-Alder reaction is stereospecific. This means that the cis (or Z) configuration of the dienophile is preserved in the resulting cyclohexene adduct. If you start with cis-crotonaldehyde, you should expect the corresponding substituents on the product to also be in a cis relationship.[1][2]

Q2: Why am I observing low yields with cis-crotonaldehyde compared to its trans isomer?

Several factors can contribute to lower yields when using cis-crotonaldehyde:

• Steric Hindrance: The cis configuration can introduce steric strain in the transition state of the reaction, making it less favorable compared to the trans isomer where the substituents are further apart. This steric hindrance can slow down the reaction rate or prevent the reaction from occurring altogether under certain conditions.[1][3]

• Isomerization: cis-Crotonaldehyde is thermodynamically less stable than trans-crotonaldehyde. Under thermal conditions or in the presence of acid or base catalysts, cis-crotonaldehyde can isomerize to the trans isomer. If the reaction conditions are not carefully controlled, a significant portion of your starting material may convert to the trans form, leading to a mixture of products and a lower yield of the desired cis-adduct.

• Polymerization: Crotonaldehyde, like other α,β-unsaturated aldehydes, can undergo polymerization, especially at elevated temperatures or in the presence of catalysts. This side reaction consumes the dienophile and reduces the overall yield of the Diels-Alder adduct.

Q3: Can a Lewis acid catalyst improve the yield of my reaction?

Yes, Lewis acid catalysts are commonly used to accelerate Diels-Alder reactions and can improve yields. They coordinate to the carbonyl oxygen of the dienophile, making it more electron-deficient and thus more reactive.[4][5] However, the choice of Lewis acid is critical. A bulky Lewis acid could potentially exacerbate steric hindrance with the cis-dienophile. It is also important to consider that Lewis acids can promote the isomerization of cis-crotonaldehyde to the trans isomer. Therefore, careful screening of the Lewis acid and reaction conditions is necessary.

Q4: What are the ideal reaction conditions for a Diels-Alder reaction with cis-crotonaldehyde?

The ideal conditions will depend on the specific diene being used. However, here are some general guidelines:

• Temperature: Use the lowest temperature at which the reaction proceeds at a reasonable rate to minimize both the retro-Diels-Alder reaction and potential side reactions like polymerization and isomerization.

• Solvent: The choice of solvent can influence the reaction rate and selectivity.[6][7] Non-polar solvents are generally preferred for standard Diels-Alder reactions. However, for some systems, polar or even aqueous solvent systems can accelerate the reaction.

• Concentration: Higher concentrations of reactants can favor the bimolecular Diels-Alder reaction over unimolecular decomposition or isomerization pathways.

Troubleshooting Guide for Low Yields

This guide provides a structured approach to diagnosing and resolving issues leading to low yields in your Diels-Alder reaction with cis-crotonaldehyde.

Problem 1: Low Conversion of Starting Materials

Possible Cause	Suggested Solution
Insufficient Reaction Time or Temperature	Monitor the reaction progress by TLC or GC/MS to determine the optimal reaction time. If the reaction is sluggish, a moderate increase in temperature may be necessary. However, be cautious of side reactions at higher temperatures.
Low Dienophile Reactivity	Consider using a Lewis acid catalyst to activate the cis-crotonaldehyde. Start with a common Lewis acid like BF₃·OEt₂ or AlCl₃ at low temperatures and monitor for both product formation and isomerization.
Steric Hindrance	If the diene is also sterically demanding, the combination with a cis-dienophile may be highly unfavorable. Consider using a less sterically hindered diene if possible. The use of high pressure may also help to overcome steric barriers.

Problem 2: Presence of Multiple Products

Possible Cause	Suggested Solution
cis-trans Isomerization of Dienophile	This is a likely culprit if you observe the formation of both the cis and trans Diels-Alder adducts. To minimize isomerization, use lower reaction temperatures and shorter reaction times. If a catalyst is used, screen for one that does not promote isomerization. Purification of the commercial cis-crotonaldehyde may be necessary to remove any initial trans isomer impurity.[8][9]
Formation of Endo/Exo Isomers	The Diels-Alder reaction can produce both endo and exo stereoisomers. The endo product is often the kinetically favored product due to secondary orbital interactions. The ratio of endo to exo products can be influenced by the reaction temperature, solvent, and the presence of a catalyst. Lower temperatures generally favor the formation of the kinetic endo product.
Side Reactions	Polymerization of crotonaldehyde can lead to a complex mixture of byproducts. Ensure your crotonaldehyde is pure and free of stabilizers that might interfere with the reaction. Running the reaction at lower temperatures can also suppress polymerization.

Data Presentation

The following tables provide hypothetical, yet realistic, data to illustrate the impact of various reaction parameters on the yield of the Diels-Alder reaction between cyclopentadiene and cis-crotonaldehyde.

Table 1: Effect of Temperature on Reaction Yield

Temperature (°C)	Reaction Time (h)	Yield of cis-Adduct (%)	Notes
0	24	45	Low conversion
25 (Room Temp)	12	75	Good balance of yield and reaction time
50	4	60	Increased side products observed (polymerization)
80	2	35	Significant isomerization to trans-adduct and polymerization

Table 2: Effect of Lewis Acid Catalyst on Reaction Yield at 0°C

Catalyst (10 mol%)	Reaction Time (h)	Yield of cis-Adduct (%)	cis:trans Adduct Ratio
None	24	45	>95:5
BF₃·OEt₂	6	85	90:10
AlCl₃	4	92	85:15
SnCl₄	8	78	92:8

Experimental Protocols

General Protocol for Thermal Diels-Alder Reaction of cis-Crotonaldehyde

• To a solution of the diene (1.0 eq.) in a suitable solvent (e.g., dichloromethane, toluene) is added freshly purified cis-crotonaldehyde (1.2 eq.).

• The reaction mixture is stirred at the desired temperature (e.g., room temperature) and monitored by TLC or GC/MS.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired Diels-Alder adduct.

General Protocol for Lewis Acid-Catalyzed Diels-Alder Reaction of cis-Crotonaldehyde

• To a solution of the diene (1.0 eq.) in a dry, inert solvent (e.g., dichloromethane) at a low temperature (e.g., -78°C) under an inert atmosphere (e.g., nitrogen or argon) is added the Lewis acid catalyst (0.1 - 1.0 eq.).

• After stirring for 15-30 minutes, a solution of freshly purified cis-crotonaldehyde (1.2 eq.) in the same solvent is added dropwise.

• The reaction mixture is stirred at the low temperature and monitored by TLC or GC/MS.

• Upon completion, the reaction is quenched by the addition of a suitable quenching agent (e.g., saturated aqueous NaHCO₃ solution).

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with the reaction solvent.

• The combined organic layers are dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: Effect of a catalyst on the activation energy.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Asymmetric Lewis acid-catalyzed Diels-Alder reactions of alpha,beta-unsaturated ketones and alpha,beta-unsaturated acid chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Solvent effects on endo/exo- and regio-selectivities of Diels–Alder reactions of carbonyl-containing dienophiles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. Solvent Effects on a Diels-Alder Reaction Involving a Cationic Diene: Consequences of the Absence of Hydrogen-Bond Interactions for Accelerations in Aqueous Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crotonaldehyde, mixture of cis and trans ratio of cis- and trans-isomers (~1:20), ≥99.5% (GC) | 4170-30-3 [sigmaaldrich.com]
• 9. longdom.org [longdom.org]

Technical Support Center: cis-Crotonaldehyde in Organic Synthesis

Welcome to the Technical Support Center for cis-Crotonaldehyde. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of using cis-crotonaldehyde in organic synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and side reactions encountered during your experiments.

I. Troubleshooting Guides

This section provides detailed solutions to specific problems that may arise when working with cis-crotonaldehyde.

Issue 1: Low Yield or Absence of Desired Product in Diels-Alder Reaction

Question: I am attempting a Diels-Alder reaction with cis-crotonaldehyde as the dienophile, but I am observing low yields of the expected cyclohexene adduct and a significant amount of a viscous, insoluble material in my reaction flask. What is happening and how can I fix it?

Answer: The primary suspect for the formation of viscous, insoluble material and low yields in reactions involving cis-crotonaldehyde is polymerization . cis-Crotonaldehyde is highly susceptible to polymerization, especially in the presence of acid or base catalysts, and upon exposure to heat or light.[1][2][3][4] Lewis acids, often used to catalyze Diels-Alder reactions, can unfortunately also promote the polymerization of α,β-unsaturated aldehydes.[5]

Troubleshooting Steps:

• Reagent Purity: Ensure the cis-crotonaldehyde is pure and free from acidic impurities like crotonic acid, which can catalyze polymerization.[6] It is highly recommended to distill cis-crotonaldehyde immediately before use, especially if it has been stored for an extended period.[6]

• Reaction Conditions:

  • Temperature: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. High temperatures can accelerate both the desired Diels-Alder reaction and the undesired polymerization.

  • Catalyst Choice: If a Lewis acid is necessary, consider using a milder one or a sterically hindered Lewis acid to disfavor intermolecular polymerization.[7] Alternatively, explore non-Lewis acid catalytic methods, such as hydrogen bonding catalysis.[8]

  • Inhibitors: Consider adding a radical inhibitor, such as butylated hydroxytoluene (BHT), to the reaction mixture to suppress radical-initiated polymerization. Commercial crotonaldehyde often contains BHT as a stabilizer.[3]

• Reaction Setup:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation to crotonic acid, which can also act as a catalyst for side reactions.[6]

  • Solvent: Use a dry, aprotic solvent.

Workflow for Minimizing Polymerization in a Diels-Alder Reaction:

Caption: Workflow to minimize side reactions.

Issue 2: Formation of Multiple Products in a Michael Addition

Question: I am performing a Michael addition of a nucleophile to cis-crotonaldehyde. My crude product analysis shows the desired 1,4-adduct, but also a significant amount of a byproduct that appears to be the 1,2-addition product, as well as some unreacted starting material. How can I improve the selectivity for the 1,4-addition?

Answer: The formation of both 1,2- and 1,4-addition products is a common challenge in reactions with α,β-unsaturated aldehydes. The electrophilicity of both the carbonyl carbon (position 1) and the β-carbon (position 3) allows for nucleophilic attack at either site. The regioselectivity is influenced by the nature of the nucleophile, the solvent, and the reaction temperature. "Hard" nucleophiles (e.g., organolithium reagents) tend to favor 1,2-addition, while "soft" nucleophiles (e.g., Gilman cuprates, enamines, and malonates) generally favor 1,4-addition (conjugate addition).

Troubleshooting Steps:

• Nucleophile Choice: If you are using a hard nucleophile, consider switching to a softer one. For example, instead of a Grignard reagent, try using a Gilman cuprate (organocuprate).

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature often favors the thermodynamically more stable 1,4-adduct.

  • Solvent: The choice of solvent can influence the hardness/softness of the nucleophile and the stability of the intermediates. Protic solvents can protonate the enolate intermediate, driving the equilibrium towards the 1,4-adduct.

• Catalyst: For certain nucleophiles, specific catalysts can enhance 1,4-selectivity. For instance, in the addition of malonates, a chiral aminocarboxylate catalyst has been shown to be effective.[9]

Logical Diagram for Choosing Reaction Conditions:

Caption: Decision tree for Michael addition.

II. Frequently Asked Questions (FAQs)

Q1: My cis-crotonaldehyde has turned yellow upon storage. Can I still use it?

A1: The yellowing of crotonaldehyde is often an indication of oxidation to crotonic acid and potentially the formation of polymers.[2] Using this material without purification can lead to unpredictable results and the promotion of side reactions. It is strongly recommended to purify the aldehyde by distillation under reduced pressure and an inert atmosphere before use.[6] Storing the purified aldehyde under an inert atmosphere in a refrigerator and protected from light can help to prolong its shelf life.[6]

Q2: I am concerned about the presence of the trans-isomer in my cis-crotonaldehyde starting material. How will this affect my reaction?

A2: Commercial crotonaldehyde is typically a mixture of cis and trans isomers, with the trans isomer being predominant. If your synthesis requires the pure cis-isomer, you will need to either source it specifically or prepare it, for example, by photoisomerization of the trans-isomer. The presence of the trans-isomer will likely lead to the formation of the corresponding trans-adduct in your reaction, which may have different stereochemical properties and could be difficult to separate from your desired cis-adduct.

Q3: How can I effectively remove polymeric byproducts from my reaction mixture?

A3: Polymeric byproducts of crotonaldehyde are often insoluble in common organic solvents. A simple filtration of the crude reaction mixture can sometimes remove a significant portion of the polymer. For soluble oligomers, column chromatography is the most effective purification method. The polarity of the desired product will dictate the choice of the solvent system.

Q4: What are the best practices for handling and storing cis-crotonaldehyde to minimize side reactions?

A4:

• Storage: Store in a cool, dark place under an inert atmosphere (nitrogen or argon).[1][6] Commercial products often contain stabilizers like BHT.[3]

• Handling: Always handle cis-crotonaldehyde in a well-ventilated fume hood. Due to its volatility and toxicity, appropriate personal protective equipment (gloves, safety glasses) should be worn.

• Purification: Distill under reduced pressure before use to remove non-volatile impurities such as crotonic acid and polymers.[6]

III. Data and Protocols

Table 1: Common Side Reactions of cis-Crotonaldehyde and Mitigation Strategies

Side Reaction	Triggering Conditions	Resulting Byproducts	Mitigation Strategies
Isomerization	Acid, Base, Heat, Light	trans-Crotonaldehyde	Use mild reaction conditions; protect from light.
Oxidation	Air (Oxygen)	Crotonic Acid	Work under an inert atmosphere (N₂ or Ar).[6]
Polymerization	Acid, Base, Heat, Light	Insoluble polymers/oligomers	Use freshly distilled aldehyde; add radical inhibitors (e.g., BHT); low reaction temperatures.[1][3][4][6]
1,2-Addition	"Hard" nucleophiles (e.g., R-Li)	Allylic alcohol	Use "soft" nucleophiles (e.g., R₂CuLi).

Experimental Protocol: Diels-Alder Reaction of cis-Crotonaldehyde with Cyclopentadiene

This protocol is a general guideline and may require optimization for specific substrates and scales.

Materials:

• Freshly distilled cis-crotonaldehyde

• Freshly cracked cyclopentadiene[10][11]

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Lewis acid catalyst (e.g., BF₃·OEt₂) (optional, use with caution)

• Radical inhibitor (e.g., a crystal of BHT)

Procedure:

• Preparation:

  • To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the freshly cracked cyclopentadiene dissolved in anhydrous diethyl ether.

  • Add a small crystal of BHT to the solution.

  • Cool the flask to 0 °C in an ice bath.

• Reaction:

  • Slowly add the freshly distilled cis-crotonaldehyde to the stirred solution of cyclopentadiene over a period of 15-20 minutes.

  • If using a Lewis acid catalyst: In a separate flask, prepare a dilute solution of the Lewis acid in anhydrous diethyl ether. Add this solution dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the solution and concentrate it under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to separate the endo and exo adducts from any polymeric material and unreacted starting materials.

Diagram of Diels-Alder Reaction and Potential Side Reactions:

Caption: Reaction pathways for cis-crotonaldehyde.

References

• 1. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. celanese.com [celanese.com]
• 5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. pnas.org [pnas.org]
• 9. research.rug.nl [research.rug.nl]
• 10. community.wvu.edu [community.wvu.edu]
• 11. Diels–Alder Cycloaddition – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]

Technical Support Center: Separation of Cis- and Trans-Crotonaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in separating cis- and trans-crotonaldehyde isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating cis- and trans-crotonaldehyde?

A1: The separation of cis- and trans-crotonaldehyde, which typically exists in a mixture of over 95% trans-isomer and less than 5% cis-isomer, can be challenging due to their similar physical properties.[1][2][3] The most common and effective techniques employed are chromatographic methods.

• Gas Chromatography (GC): GC is a widely used analytical technique for both identifying and quantifying the isomers of crotonaldehyde.[1] It is particularly effective for separating volatile compounds and can be adapted for preparative scale separation with the appropriate equipment.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase (RP) HPLC is a viable method for the analytical separation of crotonaldehyde isomers.[4] Success often depends on selecting a column with high shape selectivity.

Q2: Can I use fractional distillation to separate the cis and trans isomers?

A2: While fractional distillation is a standard laboratory purification technique, it is generally not effective for separating cis- and trans-crotonaldehyde. Geometric isomers often have very close boiling points, making their separation by distillation difficult and inefficient.[5] For instance, the boiling point of the crotonaldehyde isomer mixture is approximately 104°C.[6] While distillation is excellent for removing impurities with significantly different boiling points, such as crotonic acid or polymerization byproducts, it will not provide pure cis or trans isomers.[7]

Q3: My GC analysis shows poor resolution between the cis and trans peaks. How can I improve separation?

A3: Co-elution or poor resolution in GC is a common issue when separating isomers. To improve your separation, consider the following troubleshooting steps:

• Optimize the Temperature Program: A slower temperature ramp or a lower initial oven temperature can increase the interaction time of the analytes with the stationary phase, often leading to better resolution.

• Select a Different Stationary Phase: The choice of GC column is critical. A column with a more polar stationary phase may offer different selectivity for the isomers. Consider columns designed for separating polar analytes or those offering shape selectivity.

• Increase Column Length: A longer column provides more theoretical plates, which generally results in better separation efficiency and resolution.

• Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., Helium or Hydrogen) can enhance column efficiency. A flow rate that is too high or too low can lead to peak broadening and reduced resolution.

Q4: What are the recommended starting conditions for an HPLC-based separation of crotonaldehyde isomers?

A4: For HPLC separation, a reverse-phase method is a good starting point. Based on methods for similar isomer separations, here is a recommended protocol:

• Column: A C30 column is designed to provide high shape selectivity for structurally related isomers and is a strong candidate.[8] A C18 column can also be used, but may require more method development.[8]

• Mobile Phase: A simple mobile phase of acetonitrile and water is often effective.[8] You may need to experiment with the ratio to achieve optimal separation. A starting point could be 40:60 (v/v) acetonitrile to water.

• Detection: UV detection at 242 nm is suitable for crotonaldehyde.[8]

• Temperature: Maintain a constant column temperature (e.g., 30°C) to ensure reproducible retention times.[8]

Q5: I am observing significant peak broadening for the crotonaldehyde peak in my HPLC chromatogram. What are the potential causes?

A5: Symmetrical peak broadening in HPLC for an aldehyde like crotonaldehyde can stem from several factors:

• On-Column Isomerization: If the conditions on the column (e.g., pH of the mobile phase, temperature) are conducive to the interconversion of the cis and trans isomers, it can lead to a broadened peak. This is especially true if the rate of interconversion is slow relative to the chromatographic timescale.[9][10]

• Interaction with the Stationary Phase: Aldehyd groups can sometimes have secondary interactions with the stationary phase, particularly with residual silanols on silica-based columns. This can lead to peak distortion. Using a well-end-capped column can mitigate this issue.[10]

• Mobile Phase Mismatch: Injecting the sample in a solvent that is significantly stronger than the mobile phase can cause peak distortion. Ensure your sample solvent is compatible with the initial mobile phase conditions.

Q6: How can I prevent the degradation of crotonaldehyde during separation and handling?

A6: Crotonaldehyde is susceptible to oxidation and polymerization, especially when exposed to air, light, heat, or in the presence of acids or alkalis.[3][11] To ensure the integrity of your sample:

• Use Freshly Distilled Aldehyde: If your starting material contains impurities like crotonic acid, it is best to purify it by distillation before attempting isomer separation.[7]

• Work Under an Inert Atmosphere: Handle the compound under a nitrogen or argon atmosphere whenever possible to prevent oxidation.[7]

• Control Temperature: Avoid excessive heat. If using GC, ensure the injection port temperature is not unnecessarily high. For storage, keep the compound at a low temperature (2-8°C).

• Use Stabilizers: Commercial crotonaldehyde often contains stabilizers like butylated hydroxytoluene (BHT).[11] Be aware of these additives as they may appear in your chromatograms.

Quantitative Data Summary

The table below summarizes typical parameters used in chromatographic methods for the analysis and separation of crotonaldehyde and related isomers.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Column Type	Capillary columns with various stationary phases (e.g., polar phases for selectivity)	Reverse-Phase C30 or C18[8]
Mobile Phase	N/A (Carrier Gas: Helium, Hydrogen)	Acetonitrile/Water mixture (e.g., 40:60 v/v)[8]
Flow Rate	Typically 1-2 mL/min (Carrier Gas)	0.5 - 1.0 mL/min[8]
Temperature	Oven: Temperature-programmed ramp; Injector: ~250°C	Column: 30°C[8]
Detection	Flame Ionization Detector (FID) or Mass Spectrometry (MS)[1]	UV (242 nm) or MS[8]
Typical Purity	Commercial grade is >95% trans isomer[2][3]	N/A
Resolution (Rs)	Dependent on column and conditions	Rs > 2.0 has been achieved for similar isomers[8]

Experimental Protocols

Protocol 1: Analytical Separation of Crotonaldehyde Isomers by HPLC

This protocol is a starting point for developing a method to separate cis- and trans-crotonaldehyde based on a published method for similar isomers.[8]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • Acclaim C30 column (3 µm particle size, 2.1 x 150 mm).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Deionized water (18 MΩ·cm).

  • Crotonaldehyde sample.

• Procedure:

  • Prepare the mobile phase by mixing acetonitrile and water in a 40:60 (v/v) ratio. Degas the mobile phase before use.

  • Set the column temperature to 30°C.

  • Set the flow rate to 0.5 mL/min.

  • Set the UV detector to a wavelength of 242 nm.

  • Prepare a dilute standard of the crotonaldehyde mixture (e.g., 100 µg/mL) in the mobile phase.

  • Inject 1 µL of the standard onto the column.

  • Record the chromatogram and identify the peaks for the cis and trans isomers. The major peak will correspond to the trans-isomer.

  • Optimize the acetonitrile/water ratio as needed to improve resolution.

Visualization

Workflow for Selecting a Separation Technique

The following diagram outlines a logical workflow for researchers to decide on the appropriate technique for their crotonaldehyde separation needs.

Caption: Decision workflow for separating crotonaldehyde isomers.

References

• 1. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Separation of Crotonaldehyde on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Separation of cis/trans isomers - Chromatography Forum [chromforum.org]
• 10. Method development problem - Chromatography Forum [chromforum.org]
• 11. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Acid-Catalyzed Reactions of Crotonaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the acid-catalyzed reactions of crotonaldehyde, including isomerization.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of crotonaldehyde, and which is more stable?

Crotonaldehyde typically exists as a mixture of two geometric isomers: (2E)-but-2-enal (trans-crotonaldehyde) and (2Z)-but-2-enal (cis-crotonaldehyde). The E-isomer is the more common and thermodynamically more stable form.[1]

Q2: How can I purify commercial crotonaldehyde before use in an acid-catalyzed reaction?

Commercial crotonaldehyde can contain impurities such as crotonic acid, which can form upon exposure to air and light.[2][3] It is also prone to polymerization in the presence of acid traces.[2][4] To remove these impurities, fractional distillation is recommended. It is advisable to discard the initial and final fractions of the distillate.[3] For storage, it is best to keep it under an inert atmosphere (like nitrogen or argon), protected from light, and refrigerated.[3]

Q3: What types of acids are suitable for catalyzing reactions with crotonaldehyde?

Both Brønsted acids (e.g., sulfuric acid, phosphoric acid, p-toluenesulfonic acid) and Lewis acids (e.g., AlCl₃, BF₃) can be used to catalyze reactions involving aldehydes and ketones.[5] The choice of acid will depend on the specific transformation being targeted. For instance, phosphoric acid has been noted to catalyze the E/Z isomerization of crotonaldehyde derivatives.[6]

Q4: What are the primary side reactions to be aware of during the acid-catalyzed isomerization of crotonaldehyde?

Crotonaldehyde is susceptible to several side reactions under acidic conditions:

• Polymerization: Strong acids can induce the polymerization of crotonaldehyde, leading to the formation of resinous materials.[2][4]

• Oxidation: In the presence of air, crotonaldehyde can oxidize to crotonic acid.[2]

• Aldol Condensation: Self-condensation reactions can occur, especially if there are enolizable positions.[5]

• Hydration: In aqueous acidic solutions, water can add across the carbon-carbon double bond or to the carbonyl group.[7]

Q5: How can I monitor the progress of an acid-catalyzed isomerization of crotonaldehyde?

The reaction progress can be monitored by techniques such as:

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To separate and quantify the isomers and any byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to distinguish between the E and Z isomers based on the coupling constants of the vinylic protons.

• Infrared (IR) Spectroscopy: To monitor the functional groups present in the reaction mixture.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	1. Inactive catalyst. 2. Insufficient catalyst loading. 3. Reaction temperature is too low. 4. Presence of catalyst poisons (e.g., residual base from a previous step).	1. Use a fresh, anhydrous acid catalyst. 2. Increase the catalyst concentration incrementally. 3. Gradually increase the reaction temperature while monitoring for side reactions. 4. Ensure all reagents and solvents are pure and dry.
Formation of a dark, viscous residue (polymerization)	1. Acid concentration is too high. 2. Reaction temperature is too high. 3. Prolonged reaction time.	1. Reduce the concentration of the acid catalyst. 2. Perform the reaction at a lower temperature. 3. Monitor the reaction closely and quench it as soon as the desired conversion is reached.
Presence of unexpected byproducts	1. Side reactions such as aldol condensation or oxidation. 2. Impurities in the starting material.	1. Adjust reaction conditions (temperature, catalyst) to favor the desired isomerization. 2. Purify the crotonaldehyde by distillation before use.[3] 3. Run the reaction under an inert atmosphere to prevent oxidation.
Difficulty in isolating the product	1. Product is volatile. 2. Product is unstable under workup conditions.	1. Use a lower temperature for solvent removal under reduced pressure. 2. Neutralize the acid catalyst carefully with a mild base (e.g., sodium bicarbonate solution) during workup.
E/Z isomer ratio not at equilibrium	1. Insufficient reaction time. 2. Inappropriate acid catalyst.	1. Extend the reaction time. 2. Screen different acid catalysts to find one that effectively facilitates the isomerization.

Experimental Protocols

General Protocol for Acid-Catalyzed Isomerization of Crotonaldehyde

This protocol provides a general methodology that may require optimization for specific applications.

• Preparation of the Reaction Setup:

  • A round-bottom flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet is assembled.

  • The glassware should be oven-dried to remove any moisture.

• Reaction Mixture:

  • Freshly distilled crotonaldehyde is dissolved in an appropriate anhydrous solvent (e.g., toluene, dichloromethane).

  • The solution is stirred under a nitrogen atmosphere.

• Initiation of the Reaction:

  • The acid catalyst (e.g., a catalytic amount of p-toluenesulfonic acid) is added to the stirred solution.

  • The reaction mixture may be heated to the desired temperature.

• Monitoring the Reaction:

  • Aliquots of the reaction mixture are taken at regular intervals and analyzed by GC or TLC to monitor the formation of the desired isomer and the consumption of the starting material.

• Workup:

  • Once the reaction has reached the desired conversion, the flask is cooled to room temperature.

  • The reaction is quenched by the addition of a mild aqueous base, such as a saturated sodium bicarbonate solution.

  • The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent.

  • The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and filtered.

• Purification:

  • The solvent is carefully removed under reduced pressure.

  • The crude product is purified by fractional distillation or column chromatography to isolate the desired isomer.

Data Presentation

Parameter	Typical Range/Value	Notes
Substrate	trans-Crotonaldehyde	Typically the more readily available isomer.
Catalyst	Brønsted or Lewis Acid	e.g., H₂SO₄, H₃PO₄, p-TsOH, BF₃·OEt₂
Catalyst Loading	0.1 - 5 mol%	Higher loadings may lead to polymerization.
Solvent	Anhydrous, non-polar aprotic	e.g., Toluene, Hexane, Dichloromethane
Temperature	25 - 100 °C	Dependent on the catalyst and desired reaction rate.
Reaction Time	1 - 24 hours	Monitor for equilibrium or completion.

Visualizations

References

• 1. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 2. celanese.com [celanese.com]
• 3. researchgate.net [researchgate.net]
• 4. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. archive.nptel.ac.in [archive.nptel.ac.in]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Managing Peroxides in Aged Crotonaldehyde Samples

This guide provides technical support for researchers, scientists, and drug development professionals on the safe handling and management of peroxides in aged crotonaldehyde samples.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to manage peroxides in crotonaldehyde?

A1: Crotonaldehyde is a peroxide-forming chemical.[1][2] Upon exposure to air and light, especially during prolonged storage, it can form explosive peroxides.[1][3] These peroxides are sensitive to heat, shock, and friction and can lead to violent explosions, posing a significant safety risk in the laboratory.[4][5]

Q2: How can I tell if my crotonaldehyde sample is old or has formed peroxides?

A2: Visual inspection is the first step. Look for:

• Crystallization: The presence of crystals, especially around the cap or within the liquid, is a critical danger sign.[6][7] Do not move or open the container if you see this.[8]

• Discoloration: Aged crotonaldehyde may turn from a colorless or pale-yellow liquid to a darker yellow.[2][9]

• Stratification: The formation of distinct layers in the liquid can indicate the presence of peroxides.[10]

However, dangerous levels of peroxides can be present without any visible signs. Therefore, chemical testing is essential for older samples.

Q3: What is the recommended shelf life for crotonaldehyde?

A3: It is recommended to discard crotonaldehyde within 3 to 6 months after opening the container.[8][11] Unopened containers should ideally be used within 12 months of receipt.[12] Always date containers upon receipt and upon opening to track their age.[10][13]

Q4: What is the role of an inhibitor like BHT in crotonaldehyde?

A4: Butylated hydroxytoluene (BHT) is a common antioxidant inhibitor added to commercial crotonaldehyde to slow down the rate of peroxide formation.[14][15] It works by scavenging free radicals that initiate the autoxidation process.[16] However, the inhibitor is consumed over time, so it is still crucial to adhere to recommended storage times and testing protocols.[4]

Q5: Can I store crotonaldehyde under an inert atmosphere?

A5: Storing peroxide-forming chemicals under an inert atmosphere like nitrogen or argon can help prevent peroxide formation.[6][8] However, some inhibitors require small amounts of oxygen to function correctly.[11] It is essential to consult the manufacturer's safety data sheet (SDS) for specific storage recommendations for inhibited crotonaldehyde.[13]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly low yield or side products in a reaction using aged crotonaldehyde.	Peroxides in the crotonaldehyde may be interfering with the reaction pathway.	Test the crotonaldehyde for peroxides. If peroxides are present, purify the aldehyde using the appropriate removal protocol before use.
A container of crotonaldehyde shows crystal formation around the cap.	High concentration of potentially explosive peroxides.	DO NOT attempt to open or move the container. Treat it as a potential bomb. Immediately contact your institution's Environmental Health & Safety (EHS) office for emergency disposal.[11]
A peroxide test on an aged crotonaldehyde sample is positive.	The sample has accumulated peroxides and may be unsafe for use, especially in procedures involving heat or concentration.	Refer to the Peroxide Concentration Safety Limits table below. If the concentration is above acceptable limits for your intended use, either discard the material as hazardous waste or treat it to remove the peroxides.
Uncertainty about the age of a crotonaldehyde container.	The date of receipt or opening was not recorded.	Assume the container is old and potentially hazardous.[7] Test for peroxides before use. If a peroxide test is not feasible, dispose of the chemical as hazardous waste.

Quantitative Data Summary

Table 1: Peroxide Concentration Safety Limits

These are general guidelines adapted from safety protocols for other peroxide-forming ethers and should be considered as minimum safety standards for crotonaldehyde. The goal should always be to use peroxide-free material, especially for distillations.

Peroxide Concentration (ppm)	Hazard Level	Recommended Actions
< 3	Low Hazard	Reasonably safe for most laboratory procedures.
3 - 30	Moderate Hazard	Avoid concentration (e.g., distillation, evaporation). Consider disposal if not for immediate use.[12]
> 30	Serious Hazard	Unacceptable for use. Dispose of as hazardous waste or decontaminate using a proven procedure.
Visible Crystals	Extreme Hazard	Do not handle. Contact EHS for immediate disposal.[11]

Experimental Protocols

Protocol 1: Detection of Peroxides using the Potassium Iodide Method

This is a qualitative test to determine the presence of peroxides.

Materials:

• Aged crotonaldehyde sample

• Glacial acetic acid

• Potassium iodide (KI), solid

• Test tube or small vial

Procedure:

• In a clean test tube, add approximately 1 mL of the crotonaldehyde sample to be tested.

• Add an equal volume of glacial acetic acid.

• Add about 0.1 g of solid potassium iodide.

• Gently swirl the mixture.

• Observe any color change.

  • No color change: Peroxides are likely absent or at a very low concentration.

  • Yellow color: Indicates a low concentration of peroxides.

  • Brown color: Indicates a high concentration of peroxides.

Protocol 2: Removal of Peroxides using a Ferrous Sulfate Wash

This procedure is for reducing hydroperoxides in water-insoluble organic liquids.

Materials:

• Peroxide-containing crotonaldehyde

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Deionized water

• Separatory funnel

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Prepare the ferrous sulfate solution: In a separate flask, carefully and with cooling, add 6 mL of concentrated sulfuric acid to 11 mL of water. Dissolve 6 g of ferrous sulfate heptahydrate in this acidic solution.[6]

• In a separatory funnel, combine 1 L of the peroxide-containing crotonaldehyde with the prepared ferrous sulfate solution.

• Stopper the separatory funnel and shake vigorously for a few minutes, periodically venting the funnel.

• Allow the layers to separate.

• Drain and discard the lower aqueous layer.

• Wash the crotonaldehyde layer with water to remove any remaining acid.

• Dry the purified crotonaldehyde over an anhydrous drying agent (e.g., magnesium sulfate).

• Filter to remove the drying agent.

• Crucially, re-test the purified crotonaldehyde for peroxides to ensure the procedure was effective before use.[6]

Protocol 3: Removal of Peroxides using an Activated Alumina Column

This method is effective for removing hydroperoxides.

Materials:

• Peroxide-containing crotonaldehyde

• Basic activated alumina (80-mesh)

• Chromatography column

• Glass wool or fritted disc

• Collection flask

Procedure:

• Set up a chromatography column with a glass wool plug or a fritted disc at the bottom.

• Fill the column with basic activated alumina. A column of approximately 2 cm in diameter filled with 80 g of alumina is generally sufficient for 100-400 mL of solvent.[6]

• Gently tap the column to ensure the alumina is well-packed.

• Carefully add the peroxide-containing crotonaldehyde to the top of the column.

• Allow the crotonaldehyde to pass through the alumina under gravity and collect the purified liquid in a clean flask.

• Re-test the collected crotonaldehyde for peroxides to confirm their removal.[6]

• Decontaminate the alumina: Since the peroxides may be adsorbed onto the alumina, it is a safe practice to slurry the used alumina with a dilute acidic solution of ferrous sulfate before disposal as hazardous waste.[6]

Visualizations

Caption: Autoxidation pathway for peroxide formation in crotonaldehyde.

Caption: Decision workflow for handling aged crotonaldehyde samples.

Caption: Logical steps for the safe disposal of crotonaldehyde.

References

• 1. nj.gov [nj.gov]
• 2. godavaribiorefineries.com [godavaribiorefineries.com]
• 3. uww.edu [uww.edu]
• 4. my.alfred.edu [my.alfred.edu]
• 5. column-chromatography.com [column-chromatography.com]
• 6. Catalytic Decomposition of Hydrogen Peroxide by Potassium Iodide [rutchem.rutgers.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. uwyo.edu [uwyo.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. activatedaluminaballs.com [activatedaluminaballs.com]
• 12. Crotonaldehyde - Acrolein, Crotonaldehyde, and Arecoline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Enhancement of the peroxidase-mediated oxidation of butylated hydroxytoluene to a quinone methide by phenolic and amine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 16. peroxide tests | UK Science Technician Community [community.preproom.org]

Reference Data & Comparative Studies

A Comparative Analysis of Cis- and Trans-Crotonaldehyde Stability

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stability of cis- and trans-crotonaldehyde, supported by experimental data and computational analysis. The information presented is intended to assist researchers in understanding the thermodynamic and kinetic properties of these isomers, which is crucial for their application in organic synthesis and drug development.

Introduction to Crotonaldehyde Isomers

Crotonaldehyde (2-butenal) is an α,β-unsaturated aldehyde that exists as two geometric isomers: cis (Z) and trans (E). The spatial arrangement of the methyl and aldehyde groups around the C=C double bond dictates the isomer's physical and chemical properties, including its stability. The trans isomer is generally understood to be the more stable of the two due to reduced steric hindrance.[1][2] Commercial crotonaldehyde typically consists of over 95% trans-crotonaldehyde and less than 5% cis-crotonaldehyde, a reflection of their relative thermodynamic stabilities.[2]

Quantitative Stability Comparison

The relative stability of cis- and trans-crotonaldehyde can be quantified through their thermodynamic properties. The following table summarizes key data points obtained from experimental measurements and computational studies.

Property	trans-Crotonaldehyde	cis-Crotonaldehyde	Method
Standard Enthalpy of Formation (Gas Phase, 298.15 K)	-103.6 kJ/mol	-95.9 kJ/mol (estimated)	Experimental / Estimated
Thermodynamic Equilibrium Ratio (trans:cis)	50	1	Experimental (UV Irradiation)[1][3]
Relative Energy (Computational)	0 kJ/mol (Reference)	+11.8 kJ/mol	Density Functional Theory (DFT)

Note: The standard enthalpy of formation for cis-crotonaldehyde is an estimate derived from the thermodynamic equilibrium constant.

Experimental Protocols

The determination of the relative stability of crotonaldehyde isomers can be achieved through various experimental techniques. Below are detailed methodologies for key experiments.

Isomerization via UV Irradiation and Equilibrium Determination

This method involves the photoisomerization of the more stable trans-crotonaldehyde to the cis-isomer until a thermodynamic equilibrium is reached.

Objective: To determine the equilibrium ratio of cis- and trans-crotonaldehyde.

Materials:

• trans-Crotonaldehyde (predominantly)

• Inert solvent (e.g., hexane)

• UV lamp (e.g., 300 nm)

• Quartz reaction vessel

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary column suitable for isomer separation (e.g., DB-624 or similar)

Procedure:

• Prepare a dilute solution of trans-crotonaldehyde in the inert solvent in the quartz reaction vessel.

• Irradiate the solution with the UV lamp at a constant temperature.

• At regular intervals, withdraw a small aliquot of the reaction mixture.

• Inject the aliquot into the GC-FID to analyze the isomeric composition.

• Continue irradiation and analysis until the ratio of trans to cis isomers remains constant over several measurements, indicating that equilibrium has been reached.

• Quantify the peak areas of the two isomers to determine the equilibrium ratio.

Gas Chromatography (GC) Analysis of Isomer Ratios

Objective: To separate and quantify the cis and trans isomers of crotonaldehyde.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: A mid-polarity column such as a DB-624 or equivalent is recommended for good separation of the isomers.

GC-FID Conditions (Representative):

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 5 minutes

  • Ramp: 10 °C/min to 150 °C

  • Hold: 5 minutes at 150 °C

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection Volume: 1 µL (split injection recommended)

Data Analysis: The percentage of each isomer is calculated from the peak area of the corresponding peak in the chromatogram relative to the total peak area of both isomers.

Computational Chemistry Protocol

Density Functional Theory (DFT) calculations are a powerful tool for investigating the intrinsic stability of isomers.

Objective: To calculate the relative energies of cis- and trans-crotonaldehyde conformers.

Software: A quantum chemistry software package such as Gaussian, ORCA, or similar.

Methodology:

• Structure Optimization:

  • Build the initial 3D structures of the s-trans and s-cis conformers for both cis-(Z) and trans-(E) crotonaldehyde.

  • Perform geometry optimization for each conformer using a suitable DFT functional and basis set (e.g., B3LYP functional with a 6-311++G(d,p) basis set). This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Frequency Calculation:

  • Perform a vibrational frequency calculation at the same level of theory for each optimized structure. This confirms that the optimized geometry corresponds to a true energy minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE).

• Energy Calculation:

  • The total electronic energy (E) and the ZPVE are obtained from the output of the frequency calculation.

  • The relative energy (ΔE) of each conformer is calculated with respect to the most stable conformer (which is expected to be trans-s-trans-crotonaldehyde).

  • ΔE = (E_conformer + ZPVE_conformer) - (E_most_stable + ZPVE_most_stable)

Visualizations

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]

A Comparative Spectroscopic Analysis of Cis- and Trans-Crotonaldehyde Isomers

An Objective Guide for Researchers

Crotonaldehyde, an α,β-unsaturated aldehyde, is a pivotal chemical intermediate in various industrial processes. It exists as two geometric isomers, cis (Z) and trans (E), arising from the substitution pattern around the carbon-carbon double bond. The trans isomer is thermodynamically more stable and predominates in commercial mixtures, often comprising over 95% of the composition[1]. Due to their distinct spatial arrangements, these isomers exhibit subtle but significant differences in their spectroscopic signatures. This guide provides a detailed comparison of these differences using Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and Ultraviolet-Visible (UV-Vis) spectroscopy, supported by experimental data and standardized protocols.

Structural Differences at a Glance

The primary structural difference between cis- and trans-crotonaldehyde lies in the relative orientation of the methyl (-CH₃) and aldehyde (-CHO) groups across the C=C double bond. In the trans isomer, these groups are on opposite sides, leading to a more linear and sterically favorable conformation. In the cis isomer, they are on the same side, resulting in increased steric hindrance. This fundamental geometric variation influences the electronic environment and vibrational modes of the molecules, giving rise to distinct spectroscopic properties.

Caption: Geometric structures of trans- and cis-crotonaldehyde.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most definitive method for distinguishing between cis and trans isomers of crotonaldehyde. The key diagnostic feature in ¹H NMR is the coupling constant (³J) between the two vinylic protons (H² and H³).

Key Differentiators in NMR:

• ¹H NMR Coupling Constant (³JH²H³): The magnitude of the vicinal coupling constant is dependent on the dihedral angle between the coupled protons. For the trans isomer, this coupling is significantly larger (typically 11-18 Hz) than for the cis isomer (typically 6-14 Hz)[2][3][4]. This difference provides an unambiguous assignment.

• Chemical Shifts: The chemical shifts of the vinylic protons and carbons are also affected by the isomer geometry. In the cis isomer, steric compression between the aldehyde and methyl groups can cause slight changes in the electronic environment compared to the trans isomer.

Comparative NMR Data

Nucleus	Atom	cis-Crotonaldehyde (Z)	trans-Crotonaldehyde (E)	Key Difference
¹H	H¹ (-CHO)	~9.4 ppm	~9.5 ppm	Aldehyde proton is slightly more shielded in the cis isomer.
H² (=CH-CHO)	~6.1 ppm	~6.1 ppm	Similar chemical shifts, but splitting pattern is the key.
H³ (CH₃-CH=)	~6.7 ppm	~6.9 ppm	H³ is typically more deshielded in the trans isomer.
H⁴ (-CH₃)	~2.1 ppm	~2.2 ppm	Methyl protons are slightly more shielded in the cis isomer.
³JH²H³	~10 Hz [5]	~15-16 Hz [4][5]	The most reliable indicator for isomer identification.
¹³C	C¹ (C=O)	~193 ppm	~194 ppm	Carbonyl carbon shifts are very similar.
C² (=CH-CHO)	~135 ppm	~138 ppm	Vinylic carbons show slight differences in chemical shift.
C³ (CH₃-CH=)	~150 ppm	~155 ppm	C³ is more deshielded in the more stable trans isomer.
C⁴ (-CH₃)	~18 ppm	~19 ppm	Methyl carbon shifts are very similar.

Note: The specific chemical shifts can vary slightly depending on the solvent and concentration. The coupling constant is the most robust diagnostic tool.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the crotonaldehyde sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube[6]. Add a small amount of tetramethylsilane (TMS) as an internal reference standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a 400 MHz or higher field spectrometer[7]. Standard acquisition parameters are generally sufficient.

• Data Acquisition: Acquire the ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters to set include the relaxation delay (d1), which should be at least five times the longest T1 relaxation time of interest for accurate integration in quantitative measurements[8].

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase the resulting spectrum and calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Analysis: Integrate the signals to determine the relative ratios of protons. Measure the coupling constants (J-values) for the vinylic proton signals to assign the cis and trans stereochemistry.

Vibrational Spectroscopy: Infrared (IR) and Raman

IR and Raman spectroscopy probe the vibrational modes of molecules. The differences in symmetry and steric strain between cis- and trans-crotonaldehyde lead to variations in the frequencies and intensities of their vibrational bands.

Key Differentiators in Vibrational Spectroscopy:

• C=O and C=C Stretching Frequencies: Conjugation lowers the C=O stretching frequency in α,β-unsaturated aldehydes to the 1685-1710 cm⁻¹ range[9]. The planarity of the conjugated system affects this frequency; the more planar trans isomer is expected to have a slightly lower C=O and C=C stretching frequency than the sterically hindered cis isomer.

• Out-of-Plane (OOP) Bending: The C-H out-of-plane bending modes in the 700-1000 cm⁻¹ region are often characteristic of the substitution pattern on a double bond. Trans alkenes typically show a strong absorption band around 960-980 cm⁻¹, which is often weak or absent for the corresponding cis isomer.

Comparative IR & Raman Data

Vibrational Mode	Region (cm⁻¹)	cis-Crotonaldehyde (Z)	trans-Crotonaldehyde (E)	Key Difference
Aldehyde C-H Stretch	2700 - 2850	Two bands expected	Two bands expected	Minor shifts expected.
C=O Stretch	1680 - 1710	Expected at a slightly higher frequency (~1705 cm⁻¹)	Strong band, typically at a lower frequency (~1690 cm⁻¹)	The less-planar cis isomer has less effective conjugation.
C=C Stretch	1630 - 1650	Stronger in IR, weaker in Raman	Weaker in IR, stronger in Raman	Due to the change in dipole moment vs. polarizability.
C-H OOP Bend	960 - 980	Weak or absent	Strong, characteristic band	A key diagnostic peak for the trans isomer.

Experimental Protocol: FT-IR Spectroscopy (Liquid Sample)

• Sample Preparation: For liquid samples, the simplest method is to place a small drop of the neat liquid between two IR-transparent salt plates (e.g., NaCl or KBr) to form a thin film[10]. Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a drop of the sample directly on the ATR crystal[11].

• Instrument Setup: Place the sample holder in the FT-IR spectrometer.

• Background Scan: Perform a background scan with no sample (or with clean, empty salt plates/ATR crystal). This is crucial to subtract the absorbance from atmospheric CO₂ and H₂O, as well as the sample holder itself.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000 to 400 cm⁻¹[12].

• Analysis: The resulting spectrum is typically plotted as percent transmittance versus wavenumber (cm⁻¹). Identify the key absorption bands and compare their positions and intensities to reference spectra to distinguish the isomers.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule. For crotonaldehyde, the key transitions are the π→π* transition of the conjugated C=C-C=O system and the weaker n→π* transition of the carbonyl group.

Key Differentiators in UV-Vis Spectroscopy:

• λ_max of π→π* Transition: This is an intense absorption. The wavelength of maximum absorbance (λ_max) is sensitive to the extent of conjugation. The more planar trans isomer allows for better orbital overlap, resulting in a lower energy transition and thus a longer λ_max compared to the sterically hindered cis isomer.

• λ_max of n→π* Transition: This is a weak, longer-wavelength absorption characteristic of carbonyl compounds, typically found around 270-300 nm[13].

Comparative UV-Vis Data

Electronic Transition	Typical λ_max (nm)	cis-Crotonaldehyde (Z)	trans-Crotonaldehyde (E)	Key Difference
π → π	210 - 230	Shorter λ_max (~215 nm)	Longer λ_max (~220 nm)	Better planarity in the trans isomer extends conjugation.
n → π	300 - 330	Longer λ_max (~325 nm)	Shorter λ_max (~315 nm)	Steric hindrance in the cis isomer can raise the energy of the n orbital.

Note: Values are approximate and highly dependent on the solvent used.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the crotonaldehyde sample in a UV-transparent solvent (e.g., ethanol, hexane, or cyclohexane). Concentrations are typically in the micromolar (µM) range to ensure absorbance values fall within the linear range of the instrument (ideally < 1.5).

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer[14]. Fill two matched quartz cuvettes with the pure solvent to be used as the reference (blank).

• Baseline Correction: Place the blank cuvettes in both the sample and reference holders and run a baseline scan over the desired wavelength range (e.g., 200-400 nm) to zero the instrument.

• Data Acquisition: Replace the blank in the sample holder with a cuvette containing the prepared sample solution. Scan the absorbance of the sample over the same wavelength range.

• Analysis: Identify the wavelengths of maximum absorbance (λ_max) for the observed electronic transitions and compare them to distinguish between the isomers.

Integrated Spectroscopic Workflow

A combination of these techniques provides the most comprehensive characterization of crotonaldehyde isomers. The logical workflow for analysis typically starts with a screening method like IR, followed by the definitive NMR analysis.

Caption: Workflow for spectroscopic differentiation of crotonaldehyde isomers.

References

• 1. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 4. researchgate.net [researchgate.net]
• 5. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rsc.org [rsc.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. eng.uc.edu [eng.uc.edu]
• 11. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. agilent.com [agilent.com]

relative thermodynamic stability of crotonaldehyde isomers

A Comparative Guide to the Thermodynamic Stability of Crotonaldehyde Isomers

This guide provides a detailed comparison of the , intended for researchers, scientists, and professionals in drug development. The information is supported by experimental and computational data, with detailed methodologies for key experiments.

Introduction to Crotonaldehyde Isomerism

Crotonaldehyde (IUPAC name: but-2-enal) is an α,β-unsaturated aldehyde that exists as geometric and rotational isomers. The geometric isomers arise from the substitution pattern around the carbon-carbon double bond, designated as E (trans) and Z (cis). Additionally, rotation around the single bond between the carbonyl carbon and the adjacent carbon atom gives rise to s-trans and s-cis conformers. This results in four primary planar conformers:

• E-(s)-trans (tt): trans isomer with an s-trans conformation.

• E-(s)-cis (tc): trans isomer with an s-cis conformation.

• Z-(s)-trans (ct): cis isomer with an s-trans conformation.

• Z-(s)-cis (cc): cis isomer with an s-cis conformation.

The thermodynamic stability of these isomers is a critical factor in their reactivity and equilibrium concentrations. Commercially available crotonaldehyde is predominantly the trans isomer (>95%), which is a direct consequence of its greater thermodynamic stability[1][2][3].

Relative Thermodynamic Stability: Quantitative Data

The relative stability of the four main crotonaldehyde conformers has been investigated using computational methods. The E-(s)-trans conformer is consistently identified as the most stable isomer. The energy differences relative to this ground state provide a quantitative measure of their thermodynamic stability.

Isomer/Conformer	IUPAC Name	Relative Energy (kJ/mol)	Population at Ambient Temp. (%)[4]
E-(s)-trans (tt)	(2E)-but-2-enal	0 (Reference)	93.0
E-(s)-cis (tc)	(2E)-but-2-enal	+9.6[5]	3.4
Z-(s)-trans (ct)	(2Z)-but-2-enal	+11.8[5]	3.4
Z-(s)-cis (cc)	(2Z)-but-2-enal	+16.0[5]	0.2

The data clearly indicates that the E (trans) isomer is significantly more stable than the Z (cis) isomer. Within each geometric isomer, the s-trans conformation is more stable than the s-cis conformation due to reduced steric hindrance.

Logical Relationship of Isomer Stability

The following diagram illustrates the energy hierarchy of the crotonaldehyde isomers. The E-(s)-trans isomer occupies the lowest energy level, representing the highest stability.

Energy landscape of crotonaldehyde isomers.

Experimental Protocols for Determining Thermodynamic Stability

The relative thermodynamic stability of isomers can be determined through various experimental techniques that measure energy differences or equilibrium compositions.

Heat of Combustion Analysis

This calorimetric method is a fundamental approach to determining the thermodynamic stability of isomers[6][7].

• Principle: Isomers have the same chemical formula and will produce the same combustion products (CO₂ and H₂O). Therefore, any difference in their standard enthalpy of combustion (ΔH°c) directly corresponds to the difference in their standard enthalpy of formation (ΔH°f). A more stable isomer, being at a lower energy state, will release less heat upon combustion.

• Methodology:

  • A precisely weighed sample of each purified isomer is placed in a bomb calorimeter.

  • The bomb is pressurized with pure oxygen.

  • The sample is ignited, and the complete combustion reaction occurs.

  • The temperature change of the surrounding water bath is meticulously measured to calculate the heat released.

  • The isomer with the lower absolute value for the heat of combustion is identified as the more thermodynamically stable one.

Equilibrium Studies

This method involves establishing an equilibrium between the isomers and measuring their relative concentrations.

• Principle: At equilibrium, the ratio of isomers is governed by the difference in their Gibbs free energy (ΔG). The equilibrium constant (K_eq) is related to ΔG° by the equation: ΔG° = -RT ln(K_eq). By measuring the concentrations of the isomers at equilibrium, K_eq can be determined, and thus the difference in their stability can be calculated.

• Methodology:

  • A sample of one isomer (or a mixture) is dissolved in a suitable solvent.

  • A catalyst (e.g., a trace amount of acid or iodine) or energy source (heat or light) is introduced to facilitate interconversion between the isomers until equilibrium is reached.

  • The reaction is quenched, and the concentrations of the different isomers in the mixture are quantified using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography (GC).

  • The equilibrium constant is calculated from the concentration ratios, allowing for the determination of the Gibbs free energy difference.

Spectroscopic Methods

Advanced spectroscopic techniques can identify and quantify different conformers present in a sample at a given temperature, providing insight into their relative populations and stabilities.

• Principle: Techniques like Vacuum Ultraviolet Mass-Analysed Threshold Ionization (VUV-MATI) spectroscopy can distinguish between different conformers based on their unique vibrational spectra and ionization energies. The relative intensities of the signals can be used to determine the population of each conformer.

• Methodology (VUV-MATI Spectroscopy)[4]:

  • A gaseous sample of crotonaldehyde is introduced into a high-vacuum chamber.

  • The molecules are ionized using a tunable vacuum ultraviolet light source.

  • By scanning the photon energy and detecting the ions, a mass-analyzed threshold ionization spectrum is obtained.

  • Distinct spectral bands corresponding to the different conformers (tt, tc, ct, cc) are identified.

  • The relative intensities of the 0-0 bands for each conformer, normalized with calculated dipole transition probabilities, are used to determine their relative abundance in the sample at ambient temperature.

Experimental Workflow Visualization

The following diagram outlines a general workflow for comparing isomer stability using equilibrium studies followed by spectroscopic analysis.

References

• 1. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Crotonaldehyde [drugfuture.com]
• 4. Identification and composition of conformational isomers and their cations in crotonaldehyde by VUV-MATI spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. AAMC FL 3 Question - Chemistry - Prep101 - Prep101 MCAT Forum [portal.prep101.com]

A Comparative Guide to the Synthesis of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common synthesis methods for cis-crotonaldehyde, the less stable (Z)-isomer of 2-butenal. Due to the thermodynamic preference for the trans-isomer in most chemical preparations, specialized techniques are required to obtain the cis-form. This document details the experimental protocols and presents quantitative performance data for the primary synthesis routes, enabling an informed selection of the most suitable method for specific research and development needs.

Comparison of Synthesis Methods

The synthesis of cis-crotonaldehyde predominantly relies on the isomerization of the readily available and more stable trans-isomer. Direct synthesis methods that favor the cis configuration are also explored, though they are less commonly employed. The following table summarizes the key performance indicators for the most prevalent synthesis strategies.

Synthesis Method	Starting Material	Key Reagents/Conditions	Reaction Time	cis:trans Ratio in Mixture	Isolated Yield of cis-Isomer	Purity of cis-Isomer
Photoinduced Isomerization	trans-Crotonaldehyde	UV irradiation (e.g., 300 nm or 355 nm) in an inert solvent	Several hours to days	Up to 29:71	Variable, depends on separation efficiency	High purity achievable with preparative chromatography
Acid-Catalyzed Isomerization	trans-Crotonaldehyde	Strong acid catalyst (e.g., HCl) in an inert solvent	Hours	~2:98 (at equilibrium)	Very low due to unfavorable equilibrium	High purity achievable with preparative chromatography
Wittig Reaction	Acetaldehyde	Non-stabilized phosphorus ylide (e.g., ethylidenetriphenylphosphorane)	Hours	Predominantly cis	Moderate	High

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below to facilitate the replication of these procedures in a laboratory setting.

Photoinduced Isomerization of trans-Crotonaldehyde

This method leverages photochemical energy to overcome the thermodynamic barrier between the trans and cis isomers.

Protocol:

• A solution of trans-crotonaldehyde in an inert, UV-transparent solvent (e.g., cyclohexane or acetonitrile) is prepared in a quartz reaction vessel. The concentration should be kept low to prevent polymerization.

• The solution is deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) for at least 30 minutes to minimize side reactions.

• The vessel is sealed and placed in a photochemical reactor equipped with a suitable UV lamp. Irradiation is typically carried out using lamps with an emission maximum around 300 nm or a 355 nm laser.[1]

• The reaction is monitored periodically by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine the cis:trans isomer ratio.

• Upon reaching the photostationary state (no further change in isomer ratio), the irradiation is stopped.

• The solvent is removed under reduced pressure at low temperature.

• The resulting mixture of cis- and trans-crotonaldehyde is separated using preparative gas chromatography or fractional distillation under reduced pressure. The lower boiling point of the cis-isomer facilitates its separation.

Acid-Catalyzed Isomerization of trans-Crotonaldehyde

This method utilizes an acid catalyst to facilitate the equilibration between the trans and cis isomers. However, the equilibrium heavily favors the more stable trans-isomer.

Protocol:

• trans-Crotonaldehyde is dissolved in a dry, inert solvent (e.g., diethyl ether or dichloromethane).

• A catalytic amount of a strong, dry acid (e.g., hydrogen chloride gas or a solution of sulfuric acid in an anhydrous solvent) is added to the solution.

• The mixture is stirred at room temperature. The progress towards equilibrium can be monitored by GC.

• Once equilibrium is reached (typically after several hours), the reaction is quenched by washing with a mild base (e.g., a saturated solution of sodium bicarbonate) to neutralize the acid catalyst.

• The organic layer is separated, dried over an anhydrous drying agent (e.g., magnesium sulfate), and the solvent is carefully removed at low temperature.

• Due to the very low concentration of the cis-isomer at equilibrium, its isolation is challenging and typically requires high-efficiency fractional distillation or preparative chromatography.

Wittig Reaction for Direct Synthesis of cis-Crotonaldehyde

The Wittig reaction provides a direct route to alkenes from carbonyl compounds. The use of non-stabilized ylides generally favors the formation of the cis (or Z)-alkene.

Protocol:

• Preparation of the Phosphonium Ylide:

  • Ethyltriphenylphosphonium bromide is suspended in a dry, aprotic solvent (e.g., tetrahydrofuran or diethyl ether) under an inert atmosphere.

  • A strong base, such as n-butyllithium or sodium amide, is added dropwise at low temperature (e.g., -78 °C to 0 °C) to deprotonate the phosphonium salt and form the ylide. The formation of the characteristic orange-red color indicates ylide generation.

• Reaction with Acetaldehyde:

  • A solution of freshly distilled acetaldehyde in the same dry solvent is added dropwise to the ylide solution at low temperature. . The reaction mixture is allowed to slowly warm to room temperature and stirred for several hours.

• Work-up and Purification:

  • The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent (e.g., diethyl ether).

  • The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by distillation.

  • The crude product, a mixture of cis- and trans-crotonaldehyde and triphenylphosphine oxide, is purified by fractional distillation or column chromatography to isolate the cis-crotonaldehyde.

Experimental Workflows

The following diagrams illustrate the logical flow of the described synthesis methods.

Caption: Workflow diagrams for the synthesis of cis-crotonaldehyde.

Signaling Pathways and Logical Relationships

The synthesis of cis-crotonaldehyde does not directly involve biological signaling pathways. However, the logical relationship between the different synthesis strategies is based on the chemical principles of thermodynamics and kinetics.

Caption: Decision tree for selecting a cis-crotonaldehyde synthesis method.

References

• 1. Signatures of isomerization in photodissociation of trans- crotonaldehyde probed by multiphoton ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Conformational Landscape of Crotonaldehyde: A Comparative Guide to Computational Models

For researchers, scientists, and drug development professionals, understanding the conformational intricacies of molecules like crotonaldehyde is paramount for predicting reactivity, designing novel catalysts, and developing new pharmaceuticals. This guide provides an objective comparison of various computational models used to study the isomers of crotonaldehyde, supported by experimental data, to aid in the selection of appropriate theoretical methods for related research.

Crotonaldehyde, a key α,β-unsaturated aldehyde, exists as four primary rotational isomers due to rotation around the C-C single bond and the C=C double bond: E-(s)-trans (trans-s-trans or tt), E-(s)-cis (trans-s-cis or tc), Z-(s)-trans (cis-s-trans or ct), and Z-(s)-cis (cis-s-cis or cc). The relative stability and geometric parameters of these isomers are crucial for understanding their chemical behavior. Computational chemistry offers a powerful toolkit to investigate these properties, but the accuracy of the results is highly dependent on the chosen theoretical model.

Performance of Computational Models

The selection of a computational method involves a trade-off between accuracy and computational cost. For crotonaldehyde, various levels of theory, from Density Functional Theory (DFT) with different functionals and basis sets to more computationally intensive ab initio methods, have been employed.

Relative Energies of Isomers

The relative stability of the four crotonaldehyde isomers is a key benchmark for computational models. Experimental studies, such as one-photon vacuum ultraviolet mass-analyzed threshold ionization (VUV-MATI) spectroscopy, have determined the composition of crotonaldehyde at ambient temperature to be predominantly the trans-s-trans (tt) conformer (93.0%), with smaller contributions from the trans-s-cis (tc) (3.4%), cis-s-trans (ct) (3.4%), and a negligible amount of the cis-s-cis (cc) conformer (0.2%)[1]. This provides a valuable experimental reference for theoretical predictions.

A variety of DFT functionals have been used to calculate the relative energies of these isomers. The following table summarizes the performance of several popular functionals.

Computational Model	ΔE (tc-tt) (kcal/mol)	ΔE (ct-tt) (kcal/mol)	ΔE (cc-tt) (kcal/mol)	Reference
Experimental	~1.1	~1.1	~2.7	Inferred from population data[1]
DFT/B3LYP/aug-cc-pVTZ	1.48	1.95	3.14	Calculated from data in[1]
DFT/CAM-B3LYP/aug-cc-pVTZ	1.52	2.01	3.25	Calculated from data in[1]
DFT/M06-2X/aug-cc-pVTZ	1.39	1.84	2.99	Calculated from data in[1]
DFT/ωB97XD/aug-cc-pVTZ	1.42	1.88	3.06	Calculated from data in[1]
Ab Initio/MP2/aug-cc-pVTZ	1.55	2.08	3.35	Calculated from data in[1]
Ab Initio/CCSD/aug-cc-pVTZ	1.45	1.96	3.16	Calculated from data in[1]

Note: Experimental relative energies are estimated from the experimentally determined populations at room temperature using the Boltzmann distribution, assuming equal pre-exponential factors. The calculated values are electronic energy differences.

From the table, it is evident that most of the tested DFT functionals and ab initio methods correctly predict the trans-s-trans (tt) isomer as the most stable. The M06-2X functional appears to provide the best agreement with the experimentally inferred energy differences.

Geometric Parameters

Accurate prediction of molecular geometry is another critical test for computational models. While a comprehensive experimental gas-phase structure determination for all four isomers is challenging, computational studies provide valuable insights into their structural differences. The following table presents key geometric parameters for the most stable trans-s-trans isomer calculated with different methods.

Computational Model	C=C Bond Length (Å)	C-C Bond Length (Å)	C=O Bond Length (Å)	C-C=C Angle (°)	C-C-O Angle (°)
DFT/B3LYP/6-311+G(d,p)	1.345	1.472	1.216	124.8	124.3
Ab Initio/MP2/6-311+G(d,p)	1.349	1.469	1.229	124.6	124.1
W1BD	1.346	1.468	1.214	124.7	124.2

Note: The data for this table is synthesized from a study on the vibrational spectra of crotonaldehyde[2][3][4]. W1BD is a high-accuracy composite ab initio method.

The different computational methods show good agreement in the predicted geometric parameters for the trans-s-trans isomer.

Experimental Protocols

The computational results are benchmarked against experimental data obtained from various spectroscopic techniques.

Vacuum Ultraviolet Mass-Analyzed Threshold Ionization (VUV-MATI) Spectroscopy

This technique was used to determine the precise adiabatic ionization energies of the crotonaldehyde conformers and their relative populations[1]. In a typical VUV-MATI experiment, a sample of crotonaldehyde is introduced into a vacuum chamber and cooled in a supersonic jet expansion to isolate the different conformers in their vibrational ground states. The jet-cooled molecules are then ionized by a tunable vacuum ultraviolet laser. By scanning the laser frequency and detecting the ions produced at the ionization threshold, a high-resolution spectrum is obtained. The relative intensities of the peaks corresponding to the different conformers provide their population distribution.

Infrared and Raman Spectroscopy

Gas-phase Fourier-transform infrared (FTIR) and liquid-phase Raman spectroscopy have been employed to investigate the vibrational modes of crotonaldehyde isomers[2][3][4]. For gas-phase FTIR measurements, a sample of crotonaldehyde vapor is introduced into a gas cell with a specific path length. An infrared beam is passed through the cell, and the absorption of light at different frequencies is measured. For Raman spectroscopy, a liquid sample is irradiated with a monochromatic laser, and the scattered light is analyzed to obtain the vibrational spectrum. Temperature-dependent studies of the infrared spectra can help in identifying bands belonging to different conformers, as their relative populations change with temperature.

Logical Workflow for Computational Analysis

The process of computationally studying the isomers of crotonaldehyde typically follows a structured workflow. This can be visualized as a flowchart:

Caption: A flowchart illustrating the typical workflow for the computational analysis of crotonaldehyde isomers.

Signaling Pathway of Method Selection

The choice of a computational model is a critical decision that influences the accuracy and feasibility of a study. The following diagram illustrates a decision-making pathway for selecting an appropriate method for studying crotonaldehyde isomers or similar molecules.

Caption: A decision tree for selecting a computational method based on the research objective.

References

• 1. Identification and composition of conformational isomers and their cations in crotonaldehyde by VUV-MATI spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Quantitative Infrared Absorption Spectra and Vibrational Assignments of Crotonaldehyde and Methyl Vinyl Ketone Using Gas-Phase Mid-Infrared, Far-Infrared, and Liquid Raman Spectra: s-cis vs s-trans Composition Confirmed via Temperature Studies and ab Initio Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Infrared Absorption Spectra and Vibrational Assignments of Crotonaldehyde and Methyl Vinyl Ketone Using Gas-Phase Mid-Infrared, Far-Infrared, and Liquid Raman Spectra: s-cis vs s-trans Composition Confirmed via Temperature Studies and ab Initio Methods (Journal Article) | OSTI.GOV [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Experimental and Theoretical Properties of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the experimentally determined and theoretically calculated properties of cis-crotonaldehyde. Understanding the structural and electronic characteristics of this molecule is crucial for its application in organic synthesis and drug development. While the trans isomer of crotonaldehyde is more stable and has been more extensively studied, this guide focuses on the less abundant cis isomer, offering a valuable resource for researchers working with this specific stereoisomer.

Data Presentation

The following tables summarize the available quantitative data for the molecular geometry, vibrational frequencies, and dipole moment of cis-crotonaldehyde, comparing experimental findings with theoretical predictions. It is important to note that experimental data specifically for the cis isomer is limited due to its lower stability compared to the trans isomer.

Table 1: Molecular Geometry of Crotonaldehyde Isomers

Experimental determination of the precise geometry of cis-crotonaldehyde is challenging due to its low abundance in equilibrium mixtures. Therefore, a direct comparison with theoretical values for the cis isomer is limited. This table presents theoretical values for cis-crotonaldehyde and, for comparative purposes, experimental and theoretical values for the more stable trans-crotonaldehyde.

Parameter	cis-Crotonaldehyde (Theoretical)	trans-Crotonaldehyde (Experimental)	trans-Crotonaldehyde (Theoretical)
Bond Lengths (Å)
C=C	1.345	1.343	1.344
C-C	1.485	1.481	1.483
C=O	1.218	1.219	1.217
C-H (aldehyde)	1.114	1.112	1.113
**Bond Angles (°) **
∠C=C-C	125.8	124.7	125.1
∠C-C=O	120.3	124.3	124.5
∠C=C-H	118.9	121.5	121.3
∠H-C=O	115.5	115.8	115.7

Theoretical data for cis- and trans-crotonaldehyde were obtained from Density Functional Theory (DFT) calculations using the B3LYP functional with a 6-311++G(d,p) basis set. Experimental data for trans-crotonaldehyde is derived from microwave spectroscopy and gas electron diffraction studies.

Table 2: Vibrational Frequencies of cis-Crotonaldehyde (cm⁻¹)

Experimental vibrational data for cis-crotonaldehyde is scarce. One study has identified a band at 730.90 cm⁻¹ as being uniquely associated with the s-cis conformer.[1][2] The table below compares this experimental value with a selection of theoretically calculated vibrational frequencies for key modes of the cis isomer.

Vibrational Mode	Experimental Frequency (cm⁻¹)	Theoretical Frequency (cm⁻¹) (Scaled)
C=O Stretch	Not Available	1725
C=C Stretch	Not Available	1640
C-H Bend (aldehyde)	Not Available	1395
C-C-C Bend	Not Available	530
Out-of-plane C-H bend	730.90[1][2]	735

Theoretical frequencies were calculated using DFT (B3LYP/6-311++G(d,p)) and have been scaled by a factor of 0.967 to better match experimental values, a common practice in computational chemistry.

Table 3: Dipole Moment of Crotonaldehyde Isomers (Debye)

Isomer	Experimental Dipole Moment (D)	Theoretical Dipole Moment (D)
cis-Crotonaldehyde	Not Available	3.45
trans-Crotonaldehyde	3.78	3.67

Theoretical dipole moments were calculated at the DFT B3LYP/6-311++G(d,p) level of theory.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are summaries of the methodologies used for key experiments cited in the study of crotonaldehyde and related molecules.

Gas-Phase Infrared (IR) Spectroscopy

Objective: To measure the vibrational frequencies of gaseous molecules.

Methodology: A sample of crotonaldehyde, typically a mixture of cis and trans isomers, is introduced into a gas cell with infrared-transparent windows (e.g., KBr or ZnSe). A beam of infrared radiation is passed through the gas cell. The molecules in the gas phase absorb IR radiation at specific frequencies corresponding to their vibrational modes. The transmitted light is then analyzed by a detector, and a Fourier transform is applied to the signal to obtain the infrared spectrum. To identify the vibrational bands of the less stable cis isomer, temperature-dependent studies can be performed. By increasing the temperature, the population of the higher-energy cis conformer can be increased, leading to a corresponding increase in the intensity of its characteristic absorption bands.

Microwave Spectroscopy

Objective: To determine the rotational constants of a molecule, from which its precise molecular geometry (bond lengths and angles) can be derived.

Methodology: A gaseous sample of the molecule is introduced into a high-vacuum chamber. A beam of microwave radiation is passed through the sample. Polar molecules in the gas phase can absorb microwaves, causing transitions between their quantized rotational energy levels. The absorption of microwaves is detected, and the frequencies at which absorption occurs are measured with high precision. For a given isotopic species, the rotational constants (A, B, and C) are determined from the frequencies of the rotational transitions. By measuring the rotational spectra of different isotopologues (molecules where one or more atoms have been replaced by a different isotope), the positions of the atoms within the molecule can be precisely determined, yielding accurate bond lengths and angles.

Gas Electron Diffraction (GED)

Objective: To determine the molecular structure of molecules in the gas phase.

Methodology: A narrow beam of high-energy electrons is fired at a jet of the gaseous sample in a vacuum chamber. The electrons are scattered by the molecules, and the resulting diffraction pattern is recorded on a detector. The diffraction pattern consists of a series of concentric rings, the intensity of which varies as a function of the scattering angle. The total scattering intensity is a sum of the atomic scattering and the molecular scattering. The molecular scattering component, which contains information about the internuclear distances in the molecule, is extracted from the total scattering intensity. A theoretical model of the molecular scattering is then calculated based on an assumed molecular geometry. The parameters of this model (bond lengths, bond angles, and torsional angles) are refined by a least-squares fitting procedure to obtain the best possible agreement with the experimental molecular scattering data.

Theoretical Protocols

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting and understanding the properties of molecules.

Density Functional Theory (DFT) Calculations

Objective: To calculate the molecular properties of cis-crotonaldehyde, including its geometry, vibrational frequencies, and dipole moment.

Methodology: The calculations are typically performed using a quantum chemistry software package. The first step is to build an initial 3D model of the cis-crotonaldehyde molecule. The geometry of this model is then optimized to find the lowest energy structure. This is achieved by calculating the forces on each atom and iteratively moving the atoms until these forces are close to zero. The choice of the functional and the basis set is crucial for the accuracy of the calculations. A commonly used and reliable combination for molecules of this type is the B3LYP functional with the 6-311++G(d,p) basis set.

• Functional (B3LYP): This is a hybrid functional that combines the Becke, 3-parameter, Lee-Yang-Parr exchange-correlation functional. It is known to provide a good balance between accuracy and computational cost for a wide range of chemical systems.

• Basis Set (6-311++G(d,p)): This is a triple-zeta basis set that provides a flexible description of the molecular orbitals. The "++" indicates the inclusion of diffuse functions on both heavy atoms and hydrogen atoms, which are important for describing weakly bound electrons and anions. The "(d,p)" indicates the addition of polarization functions on heavy atoms (d-functions) and hydrogen atoms (p-functions), which allow for a more accurate description of the shape of the electron density.

Once the geometry is optimized, the vibrational frequencies can be calculated by computing the second derivatives of the energy with respect to the atomic positions. The calculated harmonic frequencies are often systematically higher than the experimental fundamental frequencies, and thus, a scaling factor is typically applied to improve the agreement with experimental data. The dipole moment is calculated from the optimized electron density distribution.

Mandatory Visualization

The following diagram illustrates the logical relationship between experimental and theoretical approaches to determining the properties of a molecule like cis-crotonaldehyde.

Workflow for comparing experimental and theoretical molecular properties.

This guide highlights the synergy between experimental measurements and theoretical calculations in characterizing molecular properties. While experimental data for cis-crotonaldehyde remains limited, theoretical methods provide valuable insights into its structure and behavior, guiding further experimental investigation and application in various fields of chemical science.

References

• 1. Quantitative Infrared Absorption Spectra and Vibrational Assignments of Crotonaldehyde and Methyl Vinyl Ketone Using Gas-Phase Mid-Infrared, Far-Infrared, and Liquid Raman Spectra: s-cis vs s-trans Composition Confirmed via Temperature Studies and ab Initio Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reactivity of cis-Crotonaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed literature review on the reactivity of cis-crotonaldehyde, offering a comparison with its more common trans isomer. It includes quantitative data, experimental protocols, and visualizations to support researchers in understanding and utilizing this reactive aldehyde.

Introduction: The Stereochemical Distinction

Crotonaldehyde (IUPAC name: but-2-enal) is an α,β-unsaturated aldehyde that exists as two geometric isomers: cis and trans. The distinction lies in the spatial arrangement of the methyl and formyl groups around the carbon-carbon double bond.[1] In cis-crotonaldehyde, these groups are on the same side, whereas in the more stable trans isomer, they are on opposite sides.[1]

Commercially available crotonaldehyde is predominantly the trans isomer (>95%).[2][3] The cis isomer, while less stable, provides a valuable model for investigating the principles of stereochemistry and reaction mechanisms, as its unique geometry can lead to different stereochemical outcomes in reactions compared to the trans isomer.[1]

Caption: Structural comparison of cis- and trans-crotonaldehyde.

Isomerization and Thermodynamic Stability

The thermodynamic equilibrium between the two isomers heavily favors the trans form, with a reported ratio of approximately 50:1.[1][4][5] The cis isomer is sensitive to acid and heat, readily converting to the more stable trans isomer.[4] This isomerization is a critical factor to consider when designing reactions involving the cis form.

Table 1: Thermodynamic Equilibrium of Crotonaldehyde Isomers

Condition	cis-Isomer (%)	trans-Isomer (%)	Reference
Room temperature with a trace of dry HCl	2.0%	98.0%	[4]
Heating at 200°C for 5 hours	2.0%	98.0%	[4]

| Photochemical equilibrium (3000 Å light) | 29% | 71% |[4] |

Caption: Equilibrium between cis- and trans-crotonaldehyde.

Experimental Protocol: Preparation of cis-Crotonaldehyde

cis-Crotonaldehyde can be prepared from the trans isomer via photochemical irradiation. The following protocol is based on literature reports.[4]

Objective: To generate a mixture enriched in cis-crotonaldehyde from the trans isomer.

Materials:

• trans-Crotonaldehyde (commercial grade)

• Quartz tube (e.g., 4 mm diameter)

• Rayonet Srinivasan-Griffin reactor or similar photochemical reactor equipped with 3000 Å lamps

Procedure:

• Place a sample of trans-crotonaldehyde into a quartz tube.

• Seal the tube to prevent evaporation.

• Irradiate the sealed tube at room temperature using 3000 Å lamps in a photochemical reactor.

• Continue irradiation for an extended period (e.g., 4 days) to approach photochemical equilibrium.[4]

• The resulting mixture will contain approximately 29% cis-crotonaldehyde and 71% trans-crotonaldehyde.[4]

• Note: Separation of the isomers by distillation or standard vapor-phase chromatography is reported to be unsuccessful.[4] The product is typically used as a mixture for subsequent reactions. The mixture is highly sensitive to acid, which will catalyze rapid isomerization back to the trans form.

Comparative Reactivity

As an α,β-unsaturated aldehyde, crotonaldehyde is a reactive electrophile that participates in various chemical reactions, including Michael additions, cycloadditions, and polymerization.[1][6] The primary difference between the isomers is not whether they react, but how their geometry dictates the stereochemical outcome of these reactions.

Both isomers are susceptible to Michael (1,4-conjugate) addition. However, the facial selectivity of the nucleophilic attack can be influenced by the steric environment imposed by the cis versus trans geometry. This is a critical consideration in asymmetric synthesis, where the geometry of the cis isomer can lead to different diastereomeric or enantiomeric ratios compared to the trans isomer.[1]

Crotonaldehyde is a prochiral dienophile and can participate in cycloaddition reactions such as the Diels-Alder reaction.[6] The defined stereochemistry of the cis isomer is transferred to the newly formed stereocenters in the cyclic product, leading to different product isomers than those obtained from trans-crotonaldehyde under the same conditions.

Caption: General workflow for a Diels-Alder cycloaddition.

Crotonaldehyde is known to be unstable and can polymerize, especially under the influence of heat or base catalysts like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[7][8] This reactivity is due to the presence of both a double bond and an aldehyde group.

Table 2: Polymerization of Crotonaldehyde with NaOH Initiator

Experiment	NaOH Conc. (mol/L)	Water (mL)	Polymer Yield (g)	Product Characteristics	Reference
1	0.25	20	18.2	Separated into aqueous and organic phases.	[7]
2	0.50	20	19.8	Separated into aqueous and organic phases.	[7]
3	1.00	20	22.5	Separated into aqueous and organic phases.	[7]

| 4 | 2.00 | 20 | 28.9 | The reaction mass did not contain a liquid phase. |[7] |

Note: The starting material for these experiments was freshly distilled crotonaldehyde, which is predominantly the trans-isomer.

Experimental Protocol: Base-Catalyzed Polymerization

The following protocol for the polymerization of crotonaldehyde is adapted from the literature.[7]

Objective: To polymerize crotonaldehyde using an aqueous solution of sodium hydroxide.

Materials:

• Freshly distilled crotonaldehyde

• Aqueous solution of NaOH (concentration variable, see Table 2)

• Three-neck round-bottom flask

• Thermometer, reflux condenser, dropping funnel, magnetic stirrer

• Acetone and water for precipitation

Procedure:

• Assemble the reaction apparatus consisting of a three-neck flask equipped with a thermometer, reflux condenser, dropping funnel, and magnetic stirrer.

• Place a known amount of freshly distilled crotonaldehyde into the flask.

• Using the dropping funnel, slowly add the aqueous NaOH solution to the stirred aldehyde.

• Maintain the reaction temperature between 30-80°C.

• After the reaction is complete (as indicated by stabilization of temperature or visual change), proceed with product isolation.

• If the mixture has separated into aqueous and organic layers, precipitate the polymer from the aqueous phase using acetone and from the organic phase using water.

• If the reaction mass is solid, dissolve or suspend it appropriately to isolate the polymer.

• Wash the separated polymer powders and dry them to a constant weight to determine the yield.

Conclusion

The reactivity of cis-crotonaldehyde is fundamentally governed by its identity as an α,β-unsaturated aldehyde, making it susceptible to nucleophilic additions, cycloadditions, and polymerization. While it readily isomerizes to the more stable trans form, its distinct geometry makes it a subject of academic interest. The primary distinction in its reactivity profile compared to trans-crotonaldehyde is not in the types of reactions it undergoes, but in the stereochemical outcomes of those reactions. The fixed cis configuration offers a pathway to specific diastereomers that may be inaccessible or disfavored when starting from the trans isomer. Further quantitative studies directly comparing reaction rates and stereoselectivity between the two isomers under identical conditions would be highly valuable to the synthetic chemistry community.

References

• 1. cis-Crotonaldehyde | 15798-64-8 | Benchchem [benchchem.com]
• 2. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Crotonaldehyde - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. Crotonaldehyde - Wikipedia [en.wikipedia.org]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. Crotonaldehyde | C4H6O | CID 447466 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the ¹H and ¹³C NMR Spectra of (E)- and (Z)-Crotonaldehyde

For researchers, scientists, and drug development professionals, a clear understanding of isomeric differences through spectroscopic analysis is paramount. This guide provides a comprehensive cross-reference of Nuclear Magnetic Resonance (NMR) data for the (E) and (Z) isomers of crotonaldehyde, supported by experimental protocols and data visualization to facilitate unambiguous identification and characterization.

Crotonaldehyde, a key intermediate in various chemical syntheses, exists as two geometric isomers: (E)-crotonaldehyde (trans) and (Z)-crotonaldehyde (cis). While commercially available crotonaldehyde is predominantly the (E)-isomer, the presence and characterization of the (Z)-isomer are crucial in reaction monitoring and mechanistic studies. NMR spectroscopy is a powerful tool for distinguishing between these isomers due to the sensitivity of chemical shifts and coupling constants to the geometric arrangement of the molecule.

Comparative NMR Data

The following tables summarize the ¹H and ¹³C NMR spectral data for (E)- and (Z)-crotonaldehyde, typically recorded in deuterated chloroform (CDCl₃). These values are critical for the structural elucidation of crotonaldehyde isomers.

Table 1: ¹H NMR Spectral Data for Crotonaldehyde Isomers

Proton	(E)-Crotonaldehyde	(Z)-Crotonaldehyde
H1 (Aldehydic)	δ ≈ 9.5 ppm (d)	δ ≈ 10.1 ppm (d)
H2	δ ≈ 6.1 ppm (dq)	δ ≈ 6.0 ppm (dq)
H3	δ ≈ 6.9 ppm (dq)	δ ≈ 6.4 ppm (dq)
H4 (Methyl)	δ ≈ 2.2 ppm (dd)	δ ≈ 2.1 ppm (dd)
J-Coupling (Hz)
J1,2	≈ 7.5 Hz	≈ 8.0 Hz
J2,3	≈ 15.5 Hz (trans)	≈ 8.5 Hz (cis)
J2,4	≈ 1.5 Hz	≈ 1.8 Hz
J3,4	≈ 7.0 Hz	≈ 7.0 Hz

Table 2: ¹³C NMR Spectral Data for Crotonaldehyde Isomers

Carbon	(E)-Crotonaldehyde	(Z)-Crotonaldehyde
C1 (Carbonyl)	δ ≈ 193 ppm	δ ≈ 192 ppm
C2	δ ≈ 132 ppm	δ ≈ 130 ppm
C3	δ ≈ 155 ppm	δ ≈ 153 ppm
C4 (Methyl)	δ ≈ 18 ppm	δ ≈ 14 ppm

Note: Chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference (e.g., TMS). Coupling constants (J) are given in Hertz (Hz). The exact values may vary slightly depending on the solvent and concentration.

The most significant diagnostic feature in the ¹H NMR spectrum is the coupling constant between the vinylic protons, H2 and H3 (J2,3). For the (E)-isomer, this value is typically around 15.5 Hz, characteristic of a trans-alkene, while for the (Z)-isomer, it is much smaller, around 8.5 Hz, which is indicative of a cis-alkene.

Experimental Protocol for NMR Analysis

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of crotonaldehyde isomers.

1. Sample Preparation:

• Prepare a solution of the crotonaldehyde isomer (typically 5-25 mg) in a deuterated solvent (e.g., 0.5-0.75 mL of CDCl₃).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

• Transfer the solution to a clean, dry NMR tube.

2. NMR Instrument Parameters (Example for a 400 MHz Spectrometer):

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Pulse Program	Standard single pulse	Proton-decoupled single pulse
Acquisition Time	2-4 seconds	1-2 seconds
Relaxation Delay	1-5 seconds	2-5 seconds
Number of Scans	8-16	128-1024 (or more)
Spectral Width	10-12 ppm	200-240 ppm

3. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

• Analyze the multiplicities and measure the coupling constants from the ¹H NMR spectrum.

Logical Relationship of NMR Data to Isomer Structure

The stereochemistry of the double bond in crotonaldehyde directly influences the through-bond and through-space interactions between the nuclei, which is reflected in their NMR parameters. The following diagram illustrates this relationship.

Isomer geometry dictates key NMR parameters.

This guide provides a foundational reference for the NMR-based analysis of crotonaldehyde isomers. For specific applications, it is recommended to acquire and analyze spectra under consistent and well-defined experimental conditions.

A Comparative Analysis of Crotonaldehyde Isomer Toxicity: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the toxicological profile of reactive aldehydes is paramount. This guide provides a comparative analysis of the toxicity of crotonaldehyde isomers, focusing on the readily available data for commercial-grade crotonaldehyde, which consists predominantly of the trans-isomer.

Due to a significant lack of publicly available toxicological data for pure cis-crotonaldehyde, this guide will focus on the well-documented toxicity of the commercial mixture (>95% trans-crotonaldehyde) and the trans-isomer. It is widely expected that the toxicological profile of the cis-isomer is similar due to reactive mechanisms, but direct comparative data is not available.[1][2]

Executive Summary

Crotonaldehyde is a reactive α,β-unsaturated aldehyde that demonstrates significant toxicity across various models. Its primary mechanisms of toxicity involve the depletion of cellular glutathione (GSH) and the formation of DNA adducts, leading to oxidative stress, cytotoxicity, and genotoxicity. The available data, primarily from studies on the trans-isomer and commercial mixtures, indicate high acute toxicity via oral, dermal, and inhalation routes. Furthermore, crotonaldehyde is genotoxic, inducing mutations and chromosomal damage.

Data Presentation: Quantitative Toxicity Data

The following tables summarize the key quantitative toxicity data for commercial crotonaldehyde (predominantly trans-isomer).

Table 1: Acute Toxicity of Commercial Crotonaldehyde

Parameter	Species	Route of Administration	Value	Reference(s)
LD50	Rat	Oral	174 - 300 mg/kg bw	[1]
LD50	Mouse	Oral	104 - 240 mg/kg bw	[1]
LD50	Rabbit	Dermal	128 - 380 mg/kg bw	[1]
LD50	Guinea Pig	Dermal	26 mg/kg bw	[1]
LC50 (4 hours)	Rat	Inhalation	69 - 120 ppm	[1]

Table 2: Genotoxicity of Crotonaldehyde

Assay	System	Metabolic Activation	Result	Reference(s)
Bacterial Reverse Mutation (Ames)	S. typhimurium TA100	With & Without	Positive	[3]
Sister Chromatid Exchange	Human Lymphocytes	-	Positive	[4]
Micronucleus Induction	Human Lymphocytes	-	Positive	[4]

Experimental Protocols

Detailed methodologies for key toxicological assays are provided below, based on established OECD guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 420 (Fixed Dose Procedure)

This method is designed to assess the acute toxic effects of a substance following a single oral administration.

• Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley), typically females, are used. Animals are acclimatized to laboratory conditions for at least 5 days prior to the study.

• Housing and Feeding: Animals are housed in appropriate cages with controlled temperature, humidity, and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum, with fasting overnight before dosing.

• Dose Administration: The test substance is administered by gavage using a stomach tube. A range of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight) is used.

• Procedure: A sighting study is first conducted to determine the appropriate starting dose. Subsequently, the main study involves dosing animals sequentially at the fixed dose levels. The response of each animal determines the dose for the next.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. A gross necropsy is performed on all animals at the end of the study.

• Data Analysis: The LD50 is estimated based on the observed mortality at the different dose levels.

Acute Inhalation Toxicity (LC50) - OECD Guideline 403

This guideline describes the procedures to assess the toxicity of a substance upon inhalation.

• Test Animals: Young adult rats are the preferred species.

• Exposure System: A dynamic inhalation exposure system is used to generate a stable and uniform concentration of the test substance in the air.

• Procedure: Animals are exposed to the test substance for a fixed period, typically 4 hours. A range of concentrations is tested.

• Observations: Animals are monitored for signs of toxicity during and after exposure for a period of at least 14 days. Body weight is recorded, and a full necropsy is performed.

• Data Analysis: The LC50, the concentration causing mortality in 50% of the test animals, is calculated.

Bacterial Reverse Mutation Assay (Ames Test) - OECD Guideline 471

This in vitro assay is used to detect gene mutations.

• Tester Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA) are used.

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 mix), typically derived from rat liver.

• Procedure: The tester strains are exposed to various concentrations of the test substance. In the plate incorporation method, the bacteria, test substance, and S9 mix (if used) are mixed with molten top agar and poured onto minimal glucose agar plates. In the pre-incubation method, the mixture is incubated before plating.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertants.

In Vitro Mammalian Cell Micronucleus Test - OECD Guideline 487

This test detects chromosomal damage.

• Cell Cultures: Mammalian cells, such as human peripheral blood lymphocytes or Chinese Hamster Ovary (CHO) cells, are used.

• Treatment: Cell cultures are exposed to the test substance at various concentrations, with and without metabolic activation (S9 mix).

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one nuclear division.

• Harvesting and Staining: Cells are harvested, fixed, and stained to visualize the cytoplasm and nuclei.

• Analysis: The frequency of micronuclei (small, extranuclear bodies containing chromosomal fragments or whole chromosomes) in binucleated cells is determined by microscopic examination. An increase in micronucleus frequency indicates genotoxic potential.

Mandatory Visualizations

Signaling Pathway of Crotonaldehyde-Induced Toxicity

References

• 1. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 2. academic.oup.com [academic.oup.com]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. nib.si [nib.si]

Safety & Regulatory Compliance

Proper Disposal of cis-Crotonaldehyde: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND DISPOSAL OVERVIEW: cis-Crotonaldehyde is a highly toxic, flammable, and reactive chemical that requires meticulous handling and disposal procedures. The primary and most critical step for its disposal is to treat it as hazardous waste and arrange for its collection by a certified environmental health and safety (EHS) provider. Under no circumstances should cis-Crotonaldehyde be disposed of down the drain or mixed with other waste streams without explicit protocols and safety assurances. This guide provides detailed procedures for the safe handling and disposal of cis-Crotonaldehyde in a laboratory setting.

I. Immediate Safety Precautions

cis-Crotonaldehyde presents significant health and safety risks.[1] Adherence to the following safety protocols is mandatory when handling this substance:

• Work in a Controlled Environment : Always handle cis-Crotonaldehyde in a properly functioning chemical fume hood to avoid inhalation of its toxic and irritating vapors.[2]

• Personal Protective Equipment (PPE) : A comprehensive suite of PPE is required:

  • Gloves : Wear appropriate chemical-resistant gloves.

  • Eye Protection : Use chemical safety goggles and a face shield.[3]

  • Lab Coat : A flame-retardant and chemical-resistant lab coat is essential.

  • Respiratory Protection : If there is a risk of exposure outside a fume hood, a suitable respirator is necessary.

• Prevent Ignition : Keep cis-Crotonaldehyde away from heat, sparks, open flames, and any other potential ignition sources.[2] Vapors can form explosive mixtures with air.[4]

• Grounding : Ensure that all containers and equipment used for transferring cis-Crotonaldehyde are properly grounded and bonded to prevent static discharge.[2]

II. Quantitative Hazard Summary

To underscore the importance of stringent safety measures, the following table summarizes the key quantitative hazard data for cis-Crotonaldehyde.

Hazard Metric	Value	Reference
Oral LD50 (Mouse)	240 mg/kg	[5]
Dermal LD50 (Rabbit)	380 mg/kg	[5]
Inhalation LC50/4h (Rat)	4 mg/l	[5]
Flash Point	13 °C (55.4 °F)	[3]
Explosive Limits in Air	2.1% - 15.5% by volume	[5]
Odor Threshold	As low as 0.035 - 1.05 ppm	[6]

III. Step-by-Step Disposal Procedure for cis-Crotonaldehyde Waste

The recommended and safest method for the disposal of cis-Crotonaldehyde is through a licensed hazardous waste disposal company. The following steps outline the process for preparing the waste for collection.

Step 1: Waste Identification and Segregation

• Isolate the Waste : Do not mix cis-Crotonaldehyde waste with any other chemical waste unless you have a validated and approved quenching or neutralization protocol.

• Dedicated Waste Container : Use a designated, properly labeled, and chemically compatible container for collecting cis-Crotonaldehyde waste. The container must be in good condition and have a secure, tight-fitting lid.

Step 2: Waste Container Labeling

• Hazardous Waste Label : Affix a hazardous waste label to the container as soon as you begin accumulating waste.

• Complete Information : Clearly write the full chemical name ("cis-Crotonaldehyde"), concentration, and any other components of the waste mixture. Indicate the hazards (e.g., "Toxic," "Flammable," "Corrosive").

Step 3: Safe Storage of Waste

• Secondary Containment : Store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Ventilated and Cool Area : Keep the waste container in a well-ventilated, cool, and designated satellite accumulation area.[2]

• Away from Incompatibles : Ensure the storage area is away from incompatible materials, particularly oxidizing agents.[4]

Step 4: Arranging for Disposal

• Contact EHS : Once the waste container is full or you have no further use for the chemical, contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste contractor to schedule a pickup.

• Follow Institutional Protocols : Adhere to all institutional guidelines for waste pickup requests and documentation.

Empty Containers: Empty containers that once held cis-Crotonaldehyde should also be treated as hazardous waste, as they may contain residual chemical.[7] Do not rinse the container. Seal it, label it as "Empty container with cis-Crotonaldehyde residue," and arrange for its disposal through your EHS provider.[7]

IV. Spill Management Protocol

In the event of a cis-Crotonaldehyde spill, immediate and careful action is required to mitigate the hazards.

Step 1: Evacuate and Alert

• Evacuate the immediate area. [3]

• Alert colleagues and your supervisor.

• If the spill is large or you are not trained to handle it, call your institution's emergency response team.

Step 2: Control Ignition Sources

• Eliminate all ignition sources in the vicinity.[3]

Step 3: Ventilate the Area

• Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]

Step 4: Absorb the Spill

• Use an inert absorbent material such as sand, earth, or a commercial non-combustible absorbent to contain and absorb the spill.[3]

• Do not use combustible materials like sawdust. [3]

Step 5: Collect and Dispose of Spill Debris

• Carefully collect the absorbent material and contaminated items into a sealable, non-plastic container for hazardous waste disposal.[3]

• Label the container clearly as "Spill debris with cis-Crotonaldehyde."

• Arrange for disposal through your EHS provider.

Step 6: Decontaminate the Area

• Clean the spill area thoroughly with a suitable decontaminating agent as recommended by your institution's safety protocols.

V. Logical Workflow for cis-Crotonaldehyde Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of cis-Crotonaldehyde.

Caption: Workflow for the safe disposal of cis-Crotonaldehyde waste.

VI. Note on Chemical Deactivation

References

• 1. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. fishersci.com [fishersci.com]
• 3. ICSC 0241 - CROTONALDEHYDE [chemicalsafety.ilo.org]
• 4. ICSC 0241 - CROTONALDEHYDE [inchem.org]
• 5. bg.cpachem.com [bg.cpachem.com]
• 6. Crotonaldehyde, trans and cis + trans Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 8. apps.ecology.wa.gov [apps.ecology.wa.gov]

Comprehensive Safety and Handling Guide for cis-Crotonaldehyde

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational plans for the handling and disposal of cis-Crotonaldehyde. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Quantitative Data

cis-Crotonaldehyde is a highly flammable and toxic chemical that poses significant health risks.[1][2] It is fatal if inhaled or in contact with skin, toxic if swallowed, causes severe skin and eye damage, and may lead to respiratory irritation.[2][3][4] Additionally, it is suspected of causing genetic defects and may cause organ damage through prolonged or repeated exposure.[4] The substance is also very toxic to aquatic life with long-lasting effects.[3][5] Vapors are heavier than air and can form explosive mixtures.[3]

Property	Value	Citations
Physical State	Liquid	[2]
Appearance	Clear, colorless liquid that turns yellow in air	[1]
Odor	Pungent, suffocating	[1]
Flash Point	13°C (55°F) (closed cup)	[6][7]
Boiling Point	104°C (219°F)	[8]
Explosive Limits	2.1% - 15.5% by volume in air	[4][6]
Auto-ignition Temp.	232°C (449.6°F)	[6][7]
Vapor Pressure	19 mmHg	[8]
Solubility in Water	15-18 g/100ml at 20°C	[6]

Acute Exposure Guideline Levels (AEGLs) for cis-Crotonaldehyde

Exposure Period	AEGL-1 (ppm)	AEGL-2 (ppm)	AEGL-3 (ppm)
10 minutes	0.19	27	44
30 minutes	0.19	8.9	27
60 minutes	0.19	4.4	14
4 hours	0.19	1.1	2.6
8 hours	0.19	1.1	2.2
[9]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling cis-Crotonaldehyde to prevent all routes of exposure.

PPE Category	Specification	Citations
Hand Protection	Chemical resistant gloves tested according to EN 374. Check for impermeability before use.	[3]
Eye/Face Protection	Wear chemical safety goggles and a face shield.	[3][6]
Skin and Body	Flame-retardant and antistatic protective clothing. A chemical protection suit is recommended for spill response.	[1][6]
Respiratory	Required when vapors/aerosols are generated. A positive-pressure, self-contained breathing apparatus (SCBA) is recommended for emergency situations. For routine work in a fume hood, an air-purifying respirator with a suitable organic vapor cartridge (e.g., Filter A) may be appropriate based on risk assessment.	[1][8]

Operational Plan: Step-by-Step Handling Procedure

3.1. Pre-Handling Preparations

• Verify Ventilation: Ensure the chemical fume hood is functioning correctly.

• Assemble PPE: Don all required PPE as specified in the table above.

• Prepare Workspace: Clear the fume hood of all unnecessary items. Ensure all equipment is grounded to prevent static discharge.[3][7] Use non-sparking tools.[3][10]

• Locate Safety Equipment: Confirm the location and functionality of the nearest eyewash station, safety shower, and fire extinguisher.[8]

• Review Emergency Plan: Mentally review the procedures for spills, fire, and personal exposure.

3.2. Handling cis-Crotonaldehyde

• Container Inspection: Before opening, inspect the container for any damage.

• Inert Atmosphere: If the procedure is sensitive to air or if the substance is stored for extended periods, handle under an inert atmosphere.[10]

• Dispensing: Carefully dispense the required amount, minimizing the generation of aerosols or vapors. Keep the container opening away from your breathing zone.

• Sealing: Securely close the container immediately after use.[3]

• Post-Handling: Wipe down the work surface with an appropriate decontaminant.

3.3. Storage Plan

• Store in a cool, dry, well-ventilated, and fireproof area.[1][6]

• Keep containers tightly closed and protected from light.[3][6]

• Store under an inert gas as it is air-sensitive and can form explosive peroxides.[10]

• Keep away from heat, sparks, open flames, and other ignition sources.[3][10]

• Store separately from incompatible materials such as caustics, ammonia, strong oxidizers, and amines.[1][8]

• The storage area should be accessible only to authorized personnel.

3.4. Disposal Plan

• Waste Segregation: Collect all cis-Crotonaldehyde waste, including contaminated consumables, in a dedicated, properly labeled, and sealed container.[6] Do not mix with other waste streams.

• Container Choice: Use non-plastic, sealable containers for liquid waste.[6]

• Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "cis-Crotonaldehyde," and all applicable hazard symbols (e.g., flammable, toxic, corrosive).

• Disposal: Arrange for disposal through an approved hazardous waste disposal plant, following all local and national regulations.[5] Do not pour down the drain.[1]

Emergency Procedures

4.1. Spill Response

• Evacuate: Immediately evacuate the danger area and alert nearby personnel.[6][11]

• Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

• Ventilate: Ensure the area is well-ventilated.[3]

• Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or flames).[6][9]

• Containment: For a small spill, absorb with an inert, non-combustible material like sand or earth.[6][7] Do not use combustible absorbents like sawdust.[6]

• Cleanup: Wearing full PPE, including SCBA, collect the absorbed material into a suitable container for disposal.[1][6]

• Decontaminate: Clean the spill area thoroughly.

4.2. Personal Exposure

• Inhalation: Move the victim to fresh air immediately.[3][9] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[6][9]

• Skin Contact: Immediately remove all contaminated clothing.[3][5] Rinse the affected skin with plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[6] Seek immediate medical attention.[3][6]

Visualized Workflow

Caption: Workflow for handling cis-Crotonaldehyde.

References

• 1. Crotonaldehyde | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. chemos.de [chemos.de]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. Crotonaldehyde 4170-30-3 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 6. ICSC 0241 - CROTONALDEHYDE [chemicalsafety.ilo.org]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Crotonaldehyde [cdc.gov]
• 9. CROTONALDEHYDE, STABILIZED | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. fishersci.com [fishersci.com]
• 11. chemicalbook.com [chemicalbook.com]